9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime

• IUPAC Name: N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-ylidene)hydroxylamine
• InChI: InChI=1S/C9H16N2O/c1-11-8-3-2-4-9(11)6-7(5-8)10-12/h8-9,12H,2-6H2,1H3
• InChI Key: PUMZOLVVVUXXHJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCCC1CC(=NO)C2
• Molecular Formula: C9H16N2O
• DSSTOX Substance ID: DTXSID30390461
• Molecular Weight: 168.24 g/mol
• CAS No.: 6164-67-6

Description

9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime is a useful research compound. Its molecular formula is C9H16N2O and its molecular weight is 168.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

An In-depth Technical Guide to the Synthesis and Characterization of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the synthesis and characterization of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime, a valuable building block in medicinal chemistry. This document delves into the foundational synthetic strategies for its precursor, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one (also known as granatanone or pseudopelletierine), and provides a detailed protocol for its subsequent oximation. Furthermore, a thorough guide to the analytical characterization of the final oxime product is presented, supported by established spectroscopic principles.

Introduction: The Significance of the 9-Azabicyclo[3.3.1]nonane Scaffold

The 9-azabicyclo[3.3.1]nonane core structure is a prominent scaffold in a variety of biologically active molecules and natural products. Its rigid, bicyclic nature provides a well-defined three-dimensional orientation for appended functional groups, making it an attractive framework for the design of ligands targeting specific biological receptors. The introduction of an oxime functionality at the 3-position further enhances its utility, offering a versatile handle for subsequent chemical modifications and serving as a key pharmacophoric feature in its own right. Oximes are known to participate in various biological interactions and can be precursors to other important functional groups, such as amines, through reduction.

Part 1: Synthesis of the Precursor, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one

The most classical and efficient method for the synthesis of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one is a biomimetic, one-pot reaction known as the Robinson-Schöpf condensation. This multicomponent reaction elegantly assembles the bicyclic system from simple, acyclic precursors, mimicking the proposed biosynthetic pathway of tropane alkaloids.[1]

The Robinson-Schöpf Condensation: A Biomimetic Approach

This reaction involves the condensation of a dialdehyde (glutaraldehyde), a primary amine (methylamine), and a β-ketoacid (acetonedicarboxylic acid). The reaction proceeds through a series of Mannich reactions to construct the bicyclic framework. The choice of acidic conditions is crucial for the success of this synthesis, as it facilitates the decarboxylation of the intermediate dicarboxylic acid to yield the desired ketone.[1]

Caption: Robinson-Schöpf synthesis of the granatanone precursor.

Experimental Protocol: Synthesis of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one

The following protocol is adapted from established literature procedures for the Robinson-Schöpf synthesis.[2]

Materials:

• Methylamine hydrochloride

• 1,3-Acetonedicarboxylic acid

• Glutaraldehyde (50% aqueous solution)

• Sodium acetate

• Distilled water

• Hydrochloric acid

• Sodium hydroxide

• Diethyl ether

• Magnesium sulfate (anhydrous)

Procedure:

• In a 1000 mL round-bottom flask, dissolve methylamine hydrochloride (27.0 g, 0.40 mol) and 1,3-acetonedicarboxylic acid (58.44 g, 0.40 mol) in 300 mL of distilled water.

• Cool the resulting solution to 0 °C in an ice bath.

• To the cooled solution, add glutaraldehyde (20.02 g, 0.40 mol).

• Adjust the pH of the reaction mixture to approximately 5 by the careful addition of a 10% aqueous solution of sodium acetate.

• Heat the flask at 50 °C for 24 hours.

• After 24 hours, cool the reaction mixture to room temperature and then acidify to pH 2 with concentrated hydrochloric acid.

• Wash the acidic aqueous solution with diethyl ether (3 x 100 mL) to remove any non-basic impurities.

• Basify the aqueous layer to pH 12 with a 4N aqueous sodium hydroxide solution.

• Extract the product into diethyl ether (5 x 100 mL).

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The crude 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one can be purified by vacuum distillation or recrystallization from a suitable solvent system.

Part 2: Synthesis of this compound

The conversion of a ketone to an oxime is a standard organic transformation. This reaction involves the nucleophilic attack of hydroxylamine on the carbonyl carbon, followed by dehydration to form the C=N double bond of the oxime.[3]

Caption: Oximation of granatanone to form the target oxime.

Experimental Protocol: Synthesis of this compound

This protocol is a general procedure based on standard oximation methods.[4]

Materials:

• 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one

• Hydroxylamine hydrochloride

• Sodium acetate

• Methanol

• Water

Procedure:

• Dissolve 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one (10 mmol) in methanol (50 mL) in a round-bottom flask.

• In a separate flask, dissolve hydroxylamine hydrochloride (12 mmol) and sodium acetate (15 mmol) in a minimal amount of hot water and add this solution to the ketone solution.

• Reflux the reaction mixture for 2-4 hours, monitoring the progress of the reaction by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Add water to the residue and extract the product with a suitable organic solvent such as ethyl acetate or dichloromethane (3 x 50 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude oxime.

• The crude product can be purified by recrystallization from a solvent such as ethanol or an ethanol/water mixture.

Part 3: Characterization of this compound

Thorough characterization is essential to confirm the identity and purity of the synthesized oxime. The following analytical techniques are recommended.

Physicochemical Properties

Property	Value
Molecular Formula	C₉H₁₆N₂O
Molecular Weight	168.24 g/mol [5]
CAS Number	6164-67-6[5]

Spectroscopic Analysis

The following table summarizes the expected spectroscopic data for this compound based on its chemical structure and data from analogous compounds.

Technique	Expected Observations	Interpretation
¹H NMR	Signals in the aliphatic region (1.5-3.5 ppm) corresponding to the bicyclic protons. A singlet for the N-methyl group. A broad singlet for the oxime -OH proton (can be exchanged with D₂O).	The integration and splitting patterns of the aliphatic signals will be complex due to the rigid bicyclic system. The chemical shift of the N-methyl group will be characteristic.
¹³C NMR	A signal for the C=N carbon in the range of 150-160 ppm. Signals for the aliphatic carbons of the bicyclic system. A signal for the N-methyl carbon.	The chemical shift of the C=N carbon is a key indicator of oxime formation.
FT-IR	A broad absorption band around 3200-3400 cm⁻¹ for the O-H stretch of the oxime. A medium intensity band around 1650 cm⁻¹ for the C=N stretch. C-H stretching and bending vibrations in the usual regions.[3]	The presence of the O-H and C=N stretching bands provides strong evidence for the oxime functionality.
Mass Spectrometry	A molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 168.24).	The molecular ion peak confirms the molecular formula of the synthesized compound. Fragmentation patterns can provide further structural information.

Conclusion

This technical guide provides a detailed and scientifically grounded approach to the synthesis and characterization of this compound. The presented protocols, based on established chemical principles and literature precedents, offer a reliable pathway for researchers and drug development professionals to access this important chemical entity. The comprehensive characterization plan ensures the unambiguous identification and purity assessment of the final product, which is crucial for its application in further research and development endeavors.

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• 5. This compound | C9H16N2O | CID 3219133 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Pseudopelletierine Oxime: Chemical and Physical Properties for the Research Scientist

This guide provides a comprehensive overview of the chemical and physical properties of pseudopelletierine oxime, a pivotal derivative of the naturally occurring alkaloid, pseudopelletierine. Designed for researchers, scientists, and professionals in drug development, this document delves into the synthesis, structural characterization, and potential reactivity of this bicyclic oxime, offering a foundation for its application in synthetic chemistry and medicinal research.

Introduction: The Significance of the Granatane Skeleton and its Oxime Derivative

Pseudopelletierine, a key alkaloid isolated from the root bark of the pomegranate tree (Punica granatum), possesses the 9-methyl-9-azabicyclo[3.3.1]nonane (granatane) core structure.[1] This rigid bicyclic system has long intrigued chemists, serving as a foundational scaffold in the synthesis of various complex molecules. The conversion of the C3-keto group of pseudopelletierine to its oxime derivative, pseudopelletierine oxime, introduces a versatile functional group, opening new avenues for chemical modification and biological investigation. The oxime moiety not only serves as a protective group but also as a reactive handle for rearrangements, reductions, and the introduction of diverse substituents, making it a valuable intermediate in synthetic campaigns.

Molecular Structure and Core Physical Properties

A thorough understanding of the fundamental properties of pseudopelletierine oxime is paramount for its effective utilization in a laboratory setting.

Table 1: Core Physical and Chemical Properties of Pseudopelletierine Oxime

Property	Value	Source(s)
IUPAC Name	N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-ylidene)hydroxylamine	[2]
CAS Number	6164-67-6	[2]
Molecular Formula	C₉H₁₆N₂O	[2][3]
Molecular Weight	168.24 g/mol	[2][3]
Appearance	Off-white to faint beige solid	[4]
Purity	Typically ≥97% (commercial sources)	[3]
Storage	Room temperature, in a dry environment.	[5]

Note: Experimental data on melting point and solubility are not extensively reported in the literature. Researchers should determine these properties experimentally for their specific samples.

dot

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• 2. 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime | C9H16N2O | CID 3219133 - PubChem [pubchem.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime

This technical guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime. This document is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry who are working with or have an interest in bicyclic alkaloids and their derivatives.

Introduction

This compound is a derivative of 9-methyl-9-azabicyclo[3.3.1]nonan-3-one, a compound commonly known as pseudopelletierine. Pseudopelletierine is a tropane alkaloid found in the root bark of the pomegranate tree (Punica granatum)[1]. The conversion of the ketone functionality in pseudopelletierine to an oxime introduces a new stereocenter and significantly alters the electronic and steric environment of the bicyclic system. Understanding the NMR spectral characteristics of this oxime is crucial for its identification, characterization, and for studying its chemical and biological properties. This guide will provide a comprehensive overview of the expected ¹H and ¹³C NMR spectral data based on the well-characterized spectrum of its ketone precursor and established principles of NMR spectroscopy.

Molecular Structure and Stereochemistry

The structure of this compound is depicted below. The core of the molecule is the 9-azabicyclo[3.3.1]nonane skeleton, which consists of a six-membered piperidine ring and a six-membered cyclohexane ring sharing two bridgehead carbons (C1 and C5) and the nitrogen atom (N9). A methyl group is attached to the nitrogen atom. The oxime functional group (=N-OH) is located at the C3 position.

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An In-depth Technical Guide to the Stereochemistry and Conformational Analysis of Pseudopelletierine Oxime

Abstract

This technical guide provides a comprehensive exploration of the stereochemical and conformational landscape of pseudopelletierine oxime, a derivative of the naturally occurring alkaloid pseudopelletierine. While pseudopelletierine itself has been well-characterized, its oxime presents a fascinating case study in stereoisomerism and conformational dynamics within a bicyclo[3.3.1]nonane framework. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, in-depth protocols for the synthesis, characterization, and computational analysis of this intriguing molecule. We will delve into the nuances of E/Z isomerism at the oxime's C=N double bond and its profound influence on the conformational preferences of the bicyclic system. The methodologies detailed herein are designed to be self-validating, providing a robust framework for the rigorous scientific investigation of pseudopelletierine oxime and analogous compounds.

Introduction: The Structural Heritage of Pseudopelletierine

Pseudopelletierine, a granatane alkaloid, is characterized by its rigid 9-methyl-9-azabicyclo[3.3.1]nonan-3-one structure. A key feature of this parent molecule is its achiral nature, despite the presence of two stereogenic centers at the bridgehead carbons (C-1 and C-5). This is due to a plane of symmetry that bisects the molecule.[1][2] The bicyclo[3.3.1]nonane core of pseudopelletierine predominantly adopts a chair-chair conformation.[1]

The conversion of the ketone at C-3 to an oxime introduces a new stereochemical element: the potential for geometric isomerism. This guide will systematically address the synthesis of pseudopelletierine oxime and the subsequent elucidation of its three-dimensional structure.

Synthesis of Pseudopelletierine Oxime: A Practical Protocol

The synthesis of ketoximes from ketones is a well-established transformation in organic chemistry.[3][4] The following protocol outlines a standard procedure for the preparation of pseudopelletierine oxime.

Experimental Protocol: Oximation of Pseudopelletierine

Materials:

• Pseudopelletierine

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (CH₃COONa) or Pyridine

• Ethanol

• Water

• Dichloromethane (for extraction)

• Anhydrous magnesium sulfate (for drying)

• Standard laboratory glassware

• Magnetic stirrer and hotplate

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve pseudopelletierine (1 equivalent) in ethanol.

• Reagent Addition: Add hydroxylamine hydrochloride (1.2 equivalents) and sodium acetate (1.5 equivalents) to the solution. Sodium acetate acts as a base to liberate free hydroxylamine.

• Reaction: Stir the mixture at room temperature or gently heat to reflux (e.g., 60°C) for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Remove the ethanol under reduced pressure.

  • Add water to the residue and extract the product with dichloromethane (3 x 20 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude pseudopelletierine oxime.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Excess Reagents: A slight excess of hydroxylamine hydrochloride and base is used to ensure complete conversion of the starting ketone.

• Base Selection: Sodium acetate is a mild base suitable for this reaction. Pyridine can also be used and can act as both a base and a solvent.

• Reaction Monitoring: TLC is crucial for determining the endpoint of the reaction, preventing the formation of byproducts from prolonged reaction times or excessive heating.

Stereochemical Analysis: Unraveling the E/Z Isomerism

The formation of the oxime from the ketone at C-3 introduces a C=N double bond, which can exist as two geometric isomers: E and Z. The relative stereochemistry is defined by the orientation of the hydroxyl group with respect to the substituents on the carbon atom of the C=N bond.

Diagram of E/Z Isomerism in Pseudopelletierine Oxime:

Caption: Potential E and Z isomers of pseudopelletierine oxime.

The ratio of E to Z isomers formed can be influenced by steric and electronic factors. It is plausible that one isomer will be thermodynamically more stable and therefore predominate.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isomer Determination

NMR spectroscopy is a powerful tool for distinguishing between E and Z oxime isomers.[5] The chemical shifts of the α-carbons and protons are particularly sensitive to the stereochemistry of the oxime.

Predicted NMR Differences between E and Z Isomers:

Nucleus	Predicted Observation for E-isomer	Predicted Observation for Z-isomer	Rationale
¹³C (C-2, C-4)	Resonate at a higher field (more shielded)	Resonate at a lower field (less shielded)	In the Z-isomer, the hydroxyl group is syn to the C-2 and C-4 carbons, leading to a deshielding effect.
¹H (H-2, H-4)	May show different chemical shifts and coupling constants compared to the Z-isomer.	May show different chemical shifts and coupling constants compared to the E-isomer.	The anisotropic effect of the C=N-OH group will influence the magnetic environment of nearby protons.
¹H (N-OH)	The chemical shift will be sensitive to solvent and concentration.	The chemical shift will be sensitive to solvent and concentration, and may differ from the E-isomer.	Hydrogen bonding interactions can affect the chemical shift of the hydroxyl proton.

Experimental Protocol: NMR Analysis of Pseudopelletierine Oxime

• Sample Preparation: Prepare separate NMR tubes of the purified oxime product in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• ¹H NMR: Acquire a standard one-dimensional ¹H NMR spectrum.

• ¹³C NMR: Acquire a one-dimensional ¹³C NMR spectrum. An APT (Attached Proton Test) or DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be used to aid in carbon multiplicity assignment.

• 2D NMR:

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon correlations, which can be crucial for assigning quaternary carbons and confirming the overall structure.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This is a key experiment for determining stereochemistry. For the E-isomer, a NOE is expected between the oxime OH proton and the protons on C-2 and C-4. For the Z-isomer, a NOE may be observed between the oxime OH proton and other protons on the bicyclic ring, depending on the conformation.

Conformational Analysis: The Bicyclo[3.3.1]nonane Core

The introduction of the sp²-hybridized carbon of the oxime group at C-3 will likely influence the conformation of the six-membered rings in the bicyclo[3.3.1]nonane system. While the parent ketone exists in a chair-chair conformation, the oxime derivative may exhibit deviations from this ideal geometry.

Workflow for Conformational Analysis:

Caption: Integrated workflow for the conformational analysis of pseudopelletierine oxime.

X-ray Crystallography: The Gold Standard for Solid-State Structure

Single-crystal X-ray diffraction provides unambiguous proof of the stereochemistry and the solid-state conformation of a molecule.[1][6]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of the purified pseudopelletierine oxime isomer(s) suitable for X-ray diffraction. This can be achieved through slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data using a monochromatic X-ray source.

• Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods and refine the atomic positions and thermal parameters to obtain a final structural model.

Expected Insights from X-ray Crystallography:

• Unambiguous E/Z assignment.

• Precise bond lengths and angles.

• Detailed conformational information of the bicyclo[3.3.1]nonane ring system (e.g., chair, boat, or twist-boat conformations of the six-membered rings).

• Intermolecular interactions, such as hydrogen bonding, in the crystal lattice.

Computational Modeling: A Powerful Predictive and Corroborative Tool

In the absence of experimental data or to supplement it, computational chemistry offers a powerful approach to predict the stable conformations and relative energies of the E and Z isomers.[7][8]

Computational Workflow:

• Structure Building: Build the 3D structures of both the E and Z isomers of pseudopelletierine oxime using molecular modeling software.

• Conformational Search: Perform a systematic or stochastic conformational search to identify low-energy conformers for each isomer.

• Geometry Optimization and Energy Calculation: Optimize the geometry of each identified conformer using quantum mechanical methods (e.g., Density Functional Theory - DFT) with an appropriate basis set. Calculate the relative energies to determine the most stable conformer and the Boltzmann population of each at room temperature.

• NMR Chemical Shift Prediction: Calculate the NMR chemical shifts for the low-energy conformers and compare them with the experimental data to aid in isomer assignment and to validate the computed conformations.

Conclusion

The stereochemical and conformational analysis of pseudopelletierine oxime is a multifaceted challenge that requires an integrated approach of synthesis, spectroscopy, and computational modeling. The introduction of the oxime functionality transforms the achiral pseudopelletierine into a system with the potential for E/Z isomerism, which in turn influences the conformational preferences of the bicyclo[3.3.1]nonane core. The detailed protocols and analytical strategies outlined in this guide provide a robust framework for researchers to elucidate the intricate three-dimensional structure of this and related molecules. A thorough understanding of the stereochemistry and conformation of such compounds is paramount for their potential applications in drug discovery and development, where structure dictates function.

References

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• MDPI. (n.d.). Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. Retrieved from [Link]

• ResearchGate. (n.d.). Simple procedure for determination of configuration of ketone oximes and their derivatives by 13C NMR spectroscopy. Retrieved from [Link]

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• ResearchGate. (n.d.). A simple and straightforward method for determination of oxime group configuration in ethanone oximes by differential NOE experiments. Retrieved from [Link]

• MDPI. (n.d.). Beckmann Rearrangement of Ketoxime Catalyzed by N-methyl-imidazolium Hydrosulfate. Retrieved from [Link]

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An In-depth Technical Guide to 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime

This guide provides a comprehensive technical overview of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime, a key chemical intermediate with significant applications in pharmaceutical development and chemical synthesis. This document is intended for researchers, scientists, and drug development professionals, offering in-depth information on its chemical identity, synthesis, analytical characterization, and applications.

Core Chemical Identity

This compound is a bicyclic organic compound featuring a granatane (9-azabicyclo[3.3.1]nonane) core structure. The presence of a methyl group at the nitrogen atom (position 9) and an oxime functional group at position 3 defines its unique chemical properties and reactivity.

Table 1: Chemical Identifiers and Properties

Identifier	Value	Source(s)
IUPAC Name	N-(9-methyl-9-azabicyclo[3.3.1]nonan-3-ylidene)hydroxylamine	[1]
CAS Number	6164-67-6	[1][2][3]
Molecular Formula	C₉H₁₆N₂O	[1][2]
Molecular Weight	168.24 g/mol	[1][2]
Synonyms	(+/-)-Pseudopelletierine oxime, 9-Methylgranatan-3-one oxime	[1]

Synthesis and Mechanism

The primary route for the synthesis of this compound involves the oximation of its corresponding ketone precursor, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one. This reaction is a classic condensation reaction between a ketone and hydroxylamine, typically carried out using hydroxylamine hydrochloride in the presence of a base.

Synthesis of the Ketone Precursor: 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one

The bicyclic ketone can be synthesized via a Mannich-type reaction, a well-established method for the construction of such ring systems. A detailed protocol, adapted from the synthesis of the analogous 9-benzyl derivative, is presented below.[4]

Experimental Protocol: Synthesis of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one

• Reaction Setup: A multi-necked round-bottom flask equipped with a mechanical stirrer, a temperature probe, and an addition funnel is charged with water and methylamine.

• Acidification: The reaction mixture is cooled to 0-10 °C, and sulfuric acid is added dropwise while maintaining the temperature below 10 °C.

• Addition of Reagents: Glutaraldehyde and acetonedicarboxylic acid are subsequently added, ensuring the temperature remains below 5 °C.

• Base Addition: A solution of sodium acetate is added slowly over 1.5 hours.

• Reaction Progression: The reaction mixture is stirred at 5 °C for 20 hours and then at 25 °C for another 20 hours. The evolution of CO₂ is observed.

• Work-up: The pH of the solution is adjusted to 2 with sulfuric acid, and the mixture is extracted with an organic solvent like MTBE to remove impurities. The aqueous layer is then basified with sodium carbonate to a pH of 8.

• Extraction and Isolation: The product is extracted with an appropriate organic solvent (e.g., heptane). The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude ketone.

• Purification: The crude product can be purified by column chromatography or recrystallization to afford the pure 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one.

Causality Behind Experimental Choices: The use of a Mannich-type reaction is a convergent and efficient strategy for constructing the bicyclic core. The careful control of temperature during the addition of reagents is crucial to prevent side reactions and ensure a good yield. The pH adjustments during the work-up are essential for separating the product from unreacted starting materials and by-products.

Diagram 1: Synthesis Pathway for 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one

Caption: Mannich reaction for the synthesis of the ketone precursor.

Oximation of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one

The conversion of the ketone to the oxime is a straightforward and high-yielding reaction.

Experimental Protocol: Synthesis of this compound

• Dissolution: 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one is dissolved in a suitable solvent, such as ethanol or a mixture of ethanol and water.

• Addition of Reagents: Hydroxylamine hydrochloride and a base (e.g., sodium acetate, sodium hydroxide, or pyridine) are added to the solution. The base is necessary to liberate the free hydroxylamine from its hydrochloride salt.

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently heated to reflux for a period of 1 to 4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Isolation: The reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is then taken up in water and extracted with an organic solvent such as dichloromethane or ethyl acetate.

• Purification: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude oxime. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to yield pure this compound.

Self-Validating System: The purity of the final product can be readily assessed by its melting point and spectroscopic analysis (NMR, IR, and MS), which should be consistent with the expected data. The disappearance of the ketone starting material can be monitored by TLC or GC-MS.

Diagram 2: Oximation Reaction Workflow

Caption: Synthetic pathway from the oxime to Granisetron.

Building Block for Protein Degraders

The bicyclic scaffold of this compound is of interest in the design of novel chemical entities, including its use as a building block for protein degraders. [2]Targeted protein degradation is a rapidly emerging therapeutic modality that utilizes small molecules, such as Proteolysis Targeting Chimeras (PROTACs) and molecular glues, to induce the degradation of disease-causing proteins. The rigid, three-dimensional structure of the granatane core can be exploited to create linkers or ligands with specific conformational properties for binding to target proteins or E3 ligases.

Diagram 4: Concept of PROTACs

Caption: Basic structure of a PROTAC molecule.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling this compound. It is advisable to handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion

This compound is a versatile and important chemical intermediate. Its well-defined synthesis and the reactivity of its oxime group make it a valuable precursor for the synthesis of the antiemetic drug Granisetron. Furthermore, its rigid bicyclic structure presents opportunities for its incorporation into novel chemical scaffolds for drug discovery, particularly in the burgeoning field of targeted protein degradation. This guide provides a foundational understanding of its synthesis, characterization, and applications, serving as a valuable resource for the scientific community.

References

• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses, 99, 251-273. [Link]

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• Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.

• ResearchGate. (2015). Synthesis and Spectral Study of Some Novel Oxime Esters Derived from 3-azabicyclo[3.3.1]nonan-9-one Oxime. Letters in Organic Chemistry, 12(1). [Link]

• ScienceDirect. (2021). Determination of the N-invertomer stereochemistry in N-substituted nortropanones and norgranatanones using computational and NMR spectroscopic methods. Tetrahedron, 96, 132371. [Link]

• SYNthesis med chem. (n.d.). PROTACs & Molecular Glues. [Link]

• National Institutes of Health. (n.d.). Electrospray Ionization (ESI) Fragmentations and Dimethyldioxirane Reactivities of Three Diverse Lactams Having Full, Half, and Zero Resonance Energies. [Link]

• NIST. (n.d.). 9-Azabicyclo[3.3.1]nonane,9-methyl-. NIST Chemistry WebBook. [Link]

• NIST. (n.d.). 3-Oxa-9-aza-bicyclo[3.3.1]nonan-7-ol, 9-methyl-, benzillic acid ester, maleate (1 to 1). NIST Chemistry WebBook. [Link]

• ResearchGate. (2020). Applications and Limitations of Oxime-Linked “Split PROTACs”. ChemMedChem, 15(18), 1735-1740. [Link]

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An In-depth Technical Guide to the Reaction Mechanism of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oximation

Abstract

This technical guide provides a comprehensive examination of the oximation reaction of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one, a key intermediate in the synthesis of various biologically active compounds. The document delves into the stereochemical intricacies of the reaction mechanism, offers detailed experimental protocols, and presents a thorough analysis of the characterization of the resulting syn and anti oxime isomers. This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis and application of complex nitrogen-containing bicyclic systems.

Introduction: The Significance of the 9-Azabicyclo[3.3.1]nonane Scaffold

The 9-azabicyclo[3.3.1]nonane framework, also known as granatane, is a privileged heterocyclic scaffold found in a multitude of natural products and synthetic molecules of significant pharmacological importance.[1] Derivatives of this bicyclic system have demonstrated a wide array of biological activities, including acting as ligands for nicotinic and muscarinic acetylcholine receptors, and exhibiting potential in the treatment of neurodegenerative disorders and as antiviral agents.[1]

9-Methyl-9-azabicyclo[3.3.1]nonan-3-one, also known as N-methylgranatanone or pseudopelletierine, is a readily accessible and versatile building block within this class of compounds. The carbonyl group at the C-3 position provides a reactive handle for further functionalization. One such crucial transformation is oximation—the reaction with hydroxylamine—which converts the ketone into an oxime. This functional group not only serves as a precursor for subsequent reactions, such as the Beckmann rearrangement to form lactams or reduction to amines, but the resulting oxime isomers themselves can possess distinct biological profiles.[2] A thorough understanding of the oximation reaction mechanism, particularly its stereochemical outcome, is therefore paramount for the rational design and synthesis of novel therapeutic agents based on the 9-azabicyclo[3.3.1]nonane core.

The Oximation Reaction: A Mechanistic Deep Dive

The reaction of a ketone with hydroxylamine proceeds via a nucleophilic addition-elimination mechanism to yield an oxime. In the case of unsymmetrical ketones like 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one, the resulting C=N double bond can exist as one of two geometric isomers: syn or anti, with respect to the larger bridge of the bicyclic system. The stereochemical course of this reaction is dictated by the conformational preferences of the bicyclic ketone and the transition states leading to the two possible isomers.

Conformational Landscape of the Starting Ketone

The 9-azabicyclo[3.3.1]nonane system can adopt several conformations, with the chair-chair and chair-boat forms being the most significant. In the case of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one, the twin-chair conformation is generally the most stable. In this conformation, the piperidone ring containing the carbonyl group and the cyclohexane ring both adopt chair-like arrangements. The N-methyl group can exist in either an axial or equatorial position, with the equatorial conformation being slightly more stable to minimize steric interactions.

The Reaction Pathway: From Ketone to Oxime

The oximation reaction is typically carried out under mildly acidic conditions. The generally accepted mechanism involves two main stages:

• Nucleophilic Addition: The nitrogen atom of hydroxylamine, being a potent nucleophile, attacks the electrophilic carbonyl carbon of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one. This is often preceded by protonation of the carbonyl oxygen, which enhances the electrophilicity of the carbonyl carbon. This addition step leads to the formation of a tetrahedral carbinolamine intermediate.

• Dehydration: The carbinolamine intermediate then undergoes acid-catalyzed dehydration. A proton is transferred to the hydroxyl group, converting it into a good leaving group (water). Subsequently, a lone pair of electrons on the nitrogen atom facilitates the elimination of water, forming a C=N double bond and yielding the protonated oxime, which is then deprotonated to give the final product.

The stereoselectivity of the reaction—the preference for the formation of the syn or anti isomer—is determined by the direction of attack of the hydroxylamine on the carbonyl group and the relative stabilities of the transition states leading to the two isomers. Steric hindrance plays a crucial role. Attack from the less sterically hindered face of the carbonyl group is generally favored. In the chair conformation of the piperidone ring of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one, the two faces of the carbonyl group are diastereotopic. The approach of the hydroxylamine nucleophile will be influenced by the steric bulk of the bicyclic framework, leading to a preferential formation of one isomer over the other.

Figure 1: Generalized reaction pathway for the oximation of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one.

Experimental Protocol: Synthesis of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime

The following protocol is a generalized procedure adapted from literature methods for the synthesis of related bicyclic oximes.[3][4] Researchers should optimize conditions based on their specific experimental setup and desired outcomes.

Materials and Reagents

• 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate trihydrate (CH₃COONa·3H₂O) or Pyridine

• Ethanol or Methanol

• Deionized water

• Dichloromethane or Ethyl acetate

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware and equipment (round-bottom flask, reflux condenser, magnetic stirrer, etc.)

Step-by-Step Procedure

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one (1.0 eq) in ethanol (10-15 mL per gram of ketone).

• Addition of Reagents: To this solution, add hydroxylamine hydrochloride (1.2-1.5 eq) and sodium acetate trihydrate (1.5-2.0 eq) or pyridine (1.2-1.5 eq) as a base to neutralize the HCl released.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain this temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete (as indicated by the consumption of the starting ketone), cool the mixture to room temperature. Remove the solvent under reduced pressure using a rotary evaporator.

• Extraction: To the resulting residue, add deionized water and extract the product with a suitable organic solvent such as dichloromethane or ethyl acetate (3 x 20 mL).

• Drying and Filtration: Combine the organic extracts and dry over anhydrous sodium sulfate or magnesium sulfate. Filter to remove the drying agent.

• Purification: Remove the solvent from the filtrate under reduced pressure to yield the crude product, which is typically a mixture of syn and anti isomers. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to isolate the individual isomers.

Figure 2: A step-by-step experimental workflow for the synthesis of this compound.

Data Analysis and Characterization of Syn and Anti Isomers

The unambiguous characterization of the syn and anti isomers of this compound is crucial and is primarily achieved through Nuclear Magnetic Resonance (NMR) spectroscopy. The spatial relationship between the hydroxyl group of the oxime and the protons of the bicyclic framework leads to distinct chemical shifts and through-space correlations.

Spectroscopic Data Summary

Compound/Isomer	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)
9-Methyl-9-azabicyclo[3.3.1]nonan-3-one	~2.6 (s, 3H, N-CH₃)	~212 (C=O), ~57 (bridgehead C), ~43 (N-CH₃)
syn-Oxime	Protons α to the oxime on the same side as the OH group are deshielded.	Carbon α to the oxime on the same side as the OH group shows a γ-gauche shielding effect.
anti-Oxime	Protons α to the oxime on the opposite side of the OH group are less deshielded.	Carbon α to the oxime on the opposite side of the OH group is less shielded.

Differentiating the Isomers using NMR

The key to distinguishing the syn and anti isomers lies in the anisotropic effect of the C=N-OH group. The protons that are spatially close to the electronegative oxygen atom of the hydroxyl group will experience a deshielding effect and will resonate at a higher chemical shift (downfield).

• ¹H NMR Spectroscopy: In the syn isomer, the hydroxyl group is oriented towards the C-2 and C-4 protons on one side of the piperidone ring. These protons would be expected to show a downfield shift compared to the corresponding protons in the anti isomer, where the hydroxyl group is pointing away from them.

• ¹³C NMR Spectroscopy: The carbon atoms of the bicyclic framework also exhibit characteristic shifts. The γ-gauche effect is particularly useful. A carbon atom that is in a gauche (or syn-periplanar) arrangement with respect to the oxime's hydroxyl group will be shielded and appear at a lower chemical shift (upfield) compared to the corresponding carbon in the other isomer.

• 2D NMR Spectroscopy (NOESY): Nuclear Overhauser Effect Spectroscopy (NOESY) is a powerful tool for confirming the stereochemistry. In the syn isomer, a through-space correlation (NOE) would be expected between the hydroxyl proton of the oxime and the nearby protons on the bicyclic ring (e.g., at C-2 and C-4). Conversely, in the anti isomer, the hydroxyl proton would show NOEs to the protons on the other side of the ring.

Conclusion and Future Perspectives

The oximation of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one is a fundamental transformation that opens the door to a wide range of structurally diverse and biologically relevant molecules. A thorough understanding of the reaction mechanism, particularly the factors governing the stereochemical outcome, is essential for the targeted synthesis of either the syn or anti isomer. This guide has provided a detailed overview of the mechanistic principles, a practical experimental protocol, and a robust strategy for the characterization of the resulting isomers using NMR spectroscopy.

Future research in this area could focus on the development of highly stereoselective oximation methods, perhaps through the use of chiral catalysts or directing groups, to afford single isomers in high yield. Furthermore, a systematic evaluation of the biological activities of the individual syn and anti oximes of various 9-azabicyclo[3.3.1]nonane derivatives would be a valuable contribution to the field of medicinal chemistry.

References

• PubChem. 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one. National Center for Biotechnology Information.

• Lazny, R., Nodzewska, A. (2015). Determination of the N-invertomer stereochemistry in N-substituted nortropanones and norgranatanones using computational and NMR methods. Comptes Rendus Chimie, 18(6), 693-704.

• PrepChem. (2023). Synthesis of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane (D15); intermediate for Compound 21.

• Kannan, G. K., Sivakumar, R., & Thanikachalam, V. (2015). Synthesis and Spectral Study of Some Novel Oxime Esters Derived from 3-azabicyclo[3.3.1]nonan-9-one Oxime. Letters in Organic Chemistry, 12(1), 31-38.

• Nelsen, S. F., Weisman, G. R., Clennan, E. L., & Peacock, V. E. (1976). Carbon-13 NMR studies of 9-methyl-9-azabicyclo[3.3.1]nonane and related compounds. Journal of the American Chemical Society, 98(22), 6893-6901.

• Parthiban, P., et al. (2010). 2,4-Bis(2-methylphenyl)-3-azabicyclo[3.3.1]nonan-9-one O-methyloxime. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2978.

• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses, 99, 251-273.

• Stankovic, S., et al. (2022). Polytopal Rearrangement Governing Stereochemistry of Bicyclic Oxime Ether Synthesis. Molecules, 27(20), 6942.

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The 3-Azabicyclo[3.3.1]nonane Core: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Appeal of a Rigid Scaffold

The 3-azabicyclo[3.3.1]nonane moiety is a structurally fascinating and medicinally significant bicyclic amine that has captured the attention of synthetic and medicinal chemists for decades.[1] Its rigid, three-dimensional architecture provides a unique conformational constraint that is highly sought after in the design of potent and selective therapeutic agents. This inherent rigidity reduces the entropic penalty upon binding to a biological target, often leading to enhanced affinity and efficacy. The 3-azabicyclo[3.3.1]nonane core is a key structural component in a variety of natural products and has been extensively utilized as a privileged scaffold in the development of novel therapeutics targeting a wide range of diseases, from infectious agents to central nervous system disorders and cancer.[2][3] This guide provides a comprehensive overview of the synthesis, conformational analysis, and biological applications of this important heterocyclic system.

Core Synthesis: Constructing the Bicyclic Framework

The construction of the 3-azabicyclo[3.3.1]nonane skeleton can be achieved through several synthetic strategies, with the Mannich and Robinson-Schöpf reactions being the most prominent and versatile. The choice of method is often dictated by the desired substitution pattern on the bicyclic core.

The Mannich Reaction: A Versatile Three-Component Condensation

The Mannich reaction is a powerful one-pot, three-component condensation that provides a straightforward entry to a wide array of substituted 3-azabicyclo[3.3.1]nonan-9-ones.[4] This reaction typically involves the condensation of a ketone (such as cyclohexanone), an aldehyde (often an aromatic aldehyde), and a source of ammonia (like ammonium acetate).[4] The reaction proceeds through a tandem Mannich annulation, forming the bicyclic system in good yields.[4]

The following protocol is a representative example of the Mannich reaction used to synthesize 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones:

• Reactant Preparation: In a round-bottom flask, dissolve cyclohexanone (1 equivalent), the desired aromatic aldehyde (2 equivalents), and ammonium acetate (1.5 equivalents) in a suitable polar aprotic solvent such as ethanol.

• Reaction Execution: Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC). The reaction is typically complete within 4-6 hours.

• Work-up and Purification: Upon completion, allow the reaction mixture to cool to room temperature. The product often precipitates out of the solution and can be collected by filtration. If no precipitate forms, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.

• Characterization: The structure and purity of the synthesized compounds are confirmed by spectroscopic methods such as FT-IR, 1H NMR, 13C NMR, and mass spectrometry.[5]

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Discovery and history of Pseudopelletierine and its derivatives

An In-Depth Technical Guide to the Discovery and History of Pseudopelletierine and its Derivatives

Introduction

Pseudopelletierine, a tropane alkaloid found predominantly in the root bark of the pomegranate tree (Punica granatum), represents a molecule of significant historical and chemical importance.[1] As the primary alkaloid in the bark, it is accompanied by related compounds such as pelletierine, isopelletierine, and methylpelletierine.[1][2][3] Its unique 9-methyl-9-azabicyclo[3.3.1]nonan-3-one structure, a homologue of tropinone, has not only posed fascinating challenges for structural elucidation and synthesis but has also served as a foundational scaffold for the development of novel bioactive derivatives.[4][5] This guide provides a comprehensive exploration of the journey of pseudopelletierine, from its initial discovery in the 19th century to its role in groundbreaking synthetic achievements and its modern application in medicinal chemistry.

Part 1: The Historical Unraveling of a Complex Alkaloid

The story of pseudopelletierine is deeply intertwined with the development of organic chemistry itself. Its discovery and the subsequent determination of its structure were milestones achieved through classical chemical degradation methods, long before the advent of modern spectroscopic techniques.

Discovery and Naming

The initial isolation of the alkaloid constellation from pomegranate root bark is credited to the French pharmacist and chemist Charles Joseph Tanret in the late 1870s.[1][6][7][8] Through meticulous extraction work, Tanret identified four distinct basic compounds.[1] In honor of the pioneering alkaloid chemist Pierre-Joseph Pelletier, he named them pelletierine, isopelletierine, methylpelletierine, and the most abundant of the group, pseudopelletierine.[1]

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A [label="1879-1880\nDiscovery", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Charles Tanret isolates four alkaloids\nfrom Punica granatum root bark and\nnames them, including pseudopelletierine.", fillcolor="#FFFFFF", fontcolor="#202124", shape=plaintext]; C [label="1899\nStructural Elucidation", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="A. Piccinini correctly deduces the atomic\nconnectivity by oxidative cleavage to suberic acid.", fillcolor="#FFFFFF", fontcolor="#202124", shape=plaintext]; E [label="1905-1911\nDegradation & Synthesis", fillcolor="#F1F3F4", fontcolor="#202124"]; F [label="Richard Willstätter uses pseudopelletierine\nas a starting material for the first-ever\nsynthesis of cyclooctatetraene.", fillcolor="#FFFFFF", fontcolor="#202124", shape=plaintext]; G [label="1917\nBiomimetic Synthesis", fillcolor="#F1F3F4", fontcolor="#202124"]; H [label="Robert Robinson develops the elegant\none-pot synthesis of tropinone, later\nadapted for pseudopelletierine.", fillcolor="#FFFFFF", fontcolor="#202124", shape=plaintext];

A -> B [style=invis]; C -> D [style=invis]; E -> F [style=invis]; G -> H [style=invis];

{rank=same; A; C; E; G;} {rank=same; B; D; F; H;}

A -> C -> E -> G [color="#4285F4"]; }

Figure 1: A timeline of the key historical events in the study of pseudopelletierine.

Structural Elucidation: From Degradation to Confirmation

Determining the molecular architecture of pseudopelletierine was a formidable task in the late 19th and early 20th centuries. An initial proposed structure was ultimately proven incorrect. The breakthrough came in 1899 from A. Piccinini, who, through a key oxidative cleavage experiment, degraded the pseudopelletierine backbone to yield suberic acid (octanedioic acid).[9] This result unequivocally established the presence of an eight-carbon unbranched chain within a cyclic system, leading to the correct atomic connectivity.[9]

Further validation and, indeed, a monumental achievement in its own right, came from the work of Nobel laureate Richard Willstätter.[10] His research on tropane alkaloids, including pseudopelletierine, was a masterclass in systematic chemical degradation.[10][11] Willstätter's multi-stage degradation of pseudopelletierine, employing a series of exhaustive methylations and Hofmann eliminations, not only corroborated its structure but also led to the first synthesis of the theoretically significant, and at the time unknown, cyclooctatetraene.[10][12] This transformation was a landmark achievement that solidified the structure of pseudopelletierine and opened new avenues in the chemistry of cyclic polyolefins.[9][10]

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start [label="Pseudopelletierine", fillcolor="#F1F3F4", fontcolor="#202124"]; step1 [label="Exhaustive Methylation\n(CH₃I)", fillcolor="#FFFFFF", fontcolor="#202124"]; step2 [label="Hofmann Elimination\n(Ag₂O, H₂O, heat)", fillcolor="#FFFFFF", fontcolor="#202124"]; inter1 [label="N-Methylgranatenine", fillcolor="#F1F3F4", fontcolor="#202124"]; step3 [label="Exhaustive Methylation\n(CH₃I)", fillcolor="#FFFFFF", fontcolor="#202124"]; step4 [label="Hofmann Elimination\n(Ag₂O, H₂O, heat)", fillcolor="#FFFFFF", fontcolor="#202124"]; inter2 [label="Cyclo-octa-1,5-diene", fillcolor="#F1F3F4", fontcolor="#202124"]; step5 [label="Further Degradation Steps", fillcolor="#FFFFFF", fontcolor="#202124"]; product [label="Cyclooctatetraene", fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> step1 [color="#4285F4"]; step1 -> step2 [color="#4285F4"]; step2 -> inter1 [color="#4285F4"]; inter1 -> step3 [color="#EA4335"]; step3 -> step4 [color="#EA4335"]; step4 -> inter2 [color="#EA4335"]; inter2 -> step5 [color="#FBBC05"]; step5 -> product [color="#FBBC05"]; }

Figure 2: Logical workflow of Willstätter's degradation of pseudopelletierine.

Part 2: The Synthesis of a Bicyclic Core

The elegant and symmetrical structure of pseudopelletierine has made it a compelling target for total synthesis. The methods developed for its construction are cornerstones of organic synthesis, taught in classrooms to this day.

The Robinson-Schöpf Synthesis: A Biomimetic Masterpiece

The most renowned method for constructing the pseudopelletierine core is an adaptation of Robert Robinson's celebrated 1917 synthesis of tropinone.[4][13][14] This reaction, later optimized by Clemens Schöpf, is a one-pot, three-component reaction that proceeds under mild, so-called "physiological" conditions.[15][16] It is considered a classic biomimetic synthesis, as it mirrors the likely biosynthetic pathway in the plant.[17][18]

The synthesis brings together glutaraldehyde, methylamine, and acetonedicarboxylic acid (or its calcium salt) in an aqueous buffer.[15] The mechanism is formally described as a double Mannich reaction.[16] A series of intermolecular and intramolecular condensations and cyclizations, followed by a double decarboxylation, efficiently assembles the complex bicyclic structure in remarkably high yield.[9][19]

digraph "Robinson_Schopf" { graph [fontname="Arial", label="Robinson-Schöpf Synthesis of Pseudopelletierine", labelloc=t, fontsize=16]; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

sub1 [label="Glutaraldehyde", fillcolor="#F1F3F4", fontcolor="#202124"]; sub2 [label="Methylamine", fillcolor="#F1F3F4", fontcolor="#202124"]; sub3 [label="Acetonedicarboxylic Acid", fillcolor="#F1F3F4", fontcolor="#202124"];

reaction [label="One-Pot Condensation\n(Double Mannich Reaction)", fillcolor="#FFFFFF", fontcolor="#202124", shape=ellipse]; decarbox [label="Decarboxylation", fillcolor="#FFFFFF", fontcolor="#202124", shape=ellipse]; product [label="Pseudopelletierine", fillcolor="#34A853", fontcolor="#FFFFFF"];

sub1 -> reaction [color="#4285F4"]; sub2 -> reaction [color="#4285F4"]; sub3 -> reaction [color="#4285F4"]; reaction -> decarbox [label="Bicyclic Intermediate", color="#EA4335"]; decarbox -> product [color="#EA4335"]; }

Figure 3: Overview of the Robinson-Schöpf synthesis.

The Dieckmann Condensation Route

An alternative, linear approach to pseudopelletierine was developed by Putney and Soine. This synthesis constructs the bicyclic core via an intramolecular Dieckmann condensation. The key steps involve the initial synthesis of 1-methyl-2,6-piperidinediacetic acid diethyl ester, which is then subjected to an intramolecular condensation using a strong base to form a bicyclic β-keto ester.[20] Subsequent hydrolysis and facile decarboxylation of this intermediate yields the final pseudopelletierine product.[20]

digraph "Dieckmann_Condensation" { graph [fontname="Arial", label="Dieckmann Condensation Route to Pseudopelletierine", labelloc=t, fontsize=16]; node [shape=box, style=filled, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

start [label="1-Methyl-2,6-piperidinediacetic\nacid diethyl ester", fillcolor="#F1F3F4", fontcolor="#202124"]; step1 [label="Dieckmann Condensation\n(Strong Base, e.g., Na)", fillcolor="#FFFFFF", fontcolor="#202124"]; inter [label="Carbethoxy-pseudopelletierine\n(β-keto ester)", fillcolor="#F1F3F4", fontcolor="#202124"]; step2 [label="Hydrolysis & Decarboxylation\n(Acid/Base, Heat)", fillcolor="#FFFFFF", fontcolor="#202124"]; product [label="Pseudopelletierine", fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> step1 [color="#4285F4"]; step1 -> inter [color="#EA4335"]; inter -> step2 [color="#FBBC05"]; step2 -> product [color="#34A853"]; }

Figure 4: Workflow for the Dieckmann condensation synthesis route.

Synthetic Route	Key Reactants	Core Reaction Type	Key Features
Robinson-Schöpf	Glutaraldehyde, Methylamine, Acetonedicarboxylic Acid	Double Mannich Reaction	Biomimetic, one-pot, high yield, proceeds under mild conditions.[15][16][18]
Dieckmann Condensation	1-Methyl-2,6-piperidinediacetic acid diethyl ester	Intramolecular Condensation	Linear synthesis, relies on classic cyclization of a pre-formed piperidine diester.[21][20]

Part 3: Modern Derivatives and Pharmacological Applications

The rigid, bicyclic structure of pseudopelletierine has made it an attractive scaffold for medicinal chemists. By using the core structure as a template, new molecules with improved pharmacological properties can be designed and synthesized.

Curcumin Analogs with Anti-Inflammatory Activity

A notable recent application of the pseudopelletierine scaffold is in the development of monocarbonyl analogs of curcumin.[22] Curcumin, a natural compound with known anti-inflammatory properties, suffers from poor bioavailability, which limits its therapeutic application.[22] To address this, researchers have synthesized novel analogs by incorporating the pseudopelletierine (also known as granatanone) structure.[22]

The synthesis involves an aldol condensation between pseudopelletierine and various substituted benzaldehydes. This reaction creates a series of compounds where the granatane scaffold is linked to substituted aromatic rings, mimicking the structure of curcumin but with potentially improved pharmacokinetic properties. In vitro studies on these novel derivatives have demonstrated significant anti-inflammatory activity, validating the use of the pseudopelletierine core as a valuable scaffold in drug design.[22]

Part 4: Experimental Protocols

Protocol 1: Robinson-Schöpf Synthesis of Pseudopelletierine

This protocol is adapted from established literature procedures, such as those found in Organic Syntheses.[15]

• Preparation of Glutaraldehyde Solution: In a suitable round-bottomed flask under an inert atmosphere, combine concentrated hydrochloric acid and deoxygenated water. Add 2-ethoxy-3,4-dihydro-2H-pyran and stir vigorously to effect hydrolysis to glutaraldehyde.[15][21]

• Reaction Assembly: To the glutaraldehyde solution, add sequentially: additional water, a solution of methylamine hydrochloride, a solution of acetonedicarboxylic acid, and a buffered solution of disodium hydrogen phosphate and sodium hydroxide.[15] The final pH should be controlled, as the reaction is pH-sensitive.[20]

• Reaction and Decarboxylation: Stir the mixture under an inert atmosphere. Carbon dioxide evolution will be observed as the initial condensation and subsequent decarboxylation occur.[15] After an extended stirring period (e.g., 24 hours), add concentrated hydrochloric acid and heat on a steam bath to ensure complete decarboxylation.[15]

• Extraction: Cool the solution and make it strongly basic with sodium hydroxide. Extract the aqueous mixture exhaustively with an organic solvent such as methylene chloride.[15]

• Purification: Dry the combined organic extracts over sodium sulfate. Concentrate the solution and purify the crude product. This can be achieved by column chromatography over alumina followed by sublimation or recrystallization from a solvent like pentane to yield pure pseudopelletierine.[15]

Protocol 2: Historical Isolation from Punica granatum

This protocol is based on the general principles of 19th-century alkaloid extraction.[1]

• Material Preparation: Obtain dried root bark of Punica granatum and grind it into a coarse powder.

• Basification and Extraction: Macerate the powdered bark in an alkaline solution (e.g., sodium carbonate in water) to liberate the free-base alkaloids from their native salt forms. Extract the basified slurry repeatedly with a nonpolar organic solvent (e.g., chloroform or ether).

• Acidic Wash: Combine the organic extracts and wash them with a dilute aqueous acid (e.g., dilute sulfuric acid). The basic alkaloids will be protonated and transfer to the aqueous phase, leaving non-basic impurities in the organic layer.

• Liberation and Final Extraction: Separate the acidic aqueous layer and again make it strongly alkaline with a base like sodium hydroxide. This re-forms the free-base alkaloids. Extract this basic aqueous solution with fresh organic solvent.

• Isolation: Dry the final organic extract and evaporate the solvent to yield a crude mixture of alkaloids. Pseudopelletierine, being the most abundant, can be further purified from this mixture by fractional crystallization or sublimation.

Conclusion

From its discovery in pomegranate bark by Tanret to its pivotal role in Willstätter's synthesis of cyclooctatetraene and its elegant construction by Robinson, pseudopelletierine holds a distinguished place in the history of natural products chemistry. Its journey illustrates the evolution of chemical science, from classical structure elucidation by degradation to sophisticated, biomimetic total synthesis. Today, the legacy of pseudopelletierine continues as its rigid, well-defined bicyclic scaffold provides a valuable platform for the design and synthesis of new therapeutic agents, demonstrating that the value of natural products extends far beyond their initial discovery.

References

• Pseudopelletierine. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Tropane alkaloid biosynthesis: a centennial review. (2021). Natural Product Reports (RSC Publishing). Retrieved from [Link]

• Robinson-Schöpf-Reaktion. (n.d.). Wikipedia. Retrieved from [Link]

• The Chemical Synthesis and Applications of Tropane Alkaloids. (2019). PubMed. Retrieved from [Link]

• A Synthesis of Pseudopelletierine. (2025). ResearchGate. Retrieved from [Link]

• Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production. (2019). PMC. Retrieved from [Link]

• Part I Biomimetic Total Synthesis of Alkaloids. (n.d.). Wiley-VCH. Retrieved from [Link]

• Plant tropane alkaloid biosynthesis evolved independently in the Solanaceae and Erythroxylaceae. (n.d.). PNAS. Retrieved from [Link]

• Tropane. (n.d.). Retrieved from [Link]

• Robinson-Schöpf reaction: tropinone. (2003). Hive Chemistry Discourse. Retrieved from [Link]

• 1.1 Pseudopelletierine Chapter 1 Alkaloids. (n.d.). Wiley-VCH. Retrieved from [Link]

• Chemical thermodynamics applied to the synthesis of tropinone. (n.d.). Oriental Journal of Chemistry. Retrieved from [Link]

• Natural products : isolation, structure elucidation, history. (n.d.). DOKUMEN.PUB. Retrieved from [Link]

• Tropinone. (n.d.). Wikipedia. Retrieved from [Link]

• Richard Willstätter and the 1915 Nobel Prize in Chemistry. (2015). Retrieved from [Link]

• Synthesis of Pseudopelletierine, Mannich reaction base catalysed. (2014). Retrieved from [Link]

• The application of Punica granatum L. in traditional medicine and advances in modern pharmacological activity research. (n.d.). TMR Publishing Group. Retrieved from [Link]

• Monocarbonyl Analogs of Curcumin Based on the Pseudopelletierine Scaffold: Synthesis and Anti-Inflammatory Activity. (2021). PubMed. Retrieved from [Link]

• Mechanism of the Synthesis of Cyclooctatetraene from Pseudopelletierine. (2015). Chemistry Stack Exchange. Retrieved from [Link]

• A review on Pharmacological activities, Phytochemistry, Pharmacokinetics study of the different parts of plants (leaves, bark, flower, seeds, peels and juice) of pomegranate. (n.d.). JETIR. Retrieved from [Link]

• A COLLATERAL APPROACH ON THE 13C NMR ANALYSIS OF PSEUDOPELLETIERINE, AN ALKALOID FROM POMEGRANATE. (n.d.). Redalyc. Retrieved from [Link]

• Synthesis and Absolute Configuration of Tanret's (-)-Pelletierine. (2025). ResearchGate. Retrieved from [Link]

• Charles-Joseph Tanret: natural principles. (2024). SciELO México. Retrieved from [Link]

• Charles-Joseph Tanret: natural principles. (2024). Ben-Gurion University Research Portal. Retrieved from [Link]

• (PDF) Charles-Joseph Tanret: natural principles. (2024). ResearchGate. Retrieved from [Link]

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Methodological & Application

Protocol for the Reduction of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime to 9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine

An Application Note for Drug Development Professionals

Abstract

This application note provides a comprehensive guide for the chemical reduction of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime to its corresponding primary amine, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine. This amine is a critical intermediate in the synthesis of various pharmaceutically active compounds, most notably as a precursor to the antiemetic drug Granisetron.[1] This document evaluates common reduction methodologies, offering detailed, field-proven protocols for both catalytic hydrogenation and metal hydride reduction. The causality behind experimental choices, safety considerations, and reaction workup procedures are discussed in detail to ensure reproducibility and safety for researchers in drug development and process chemistry.

Introduction and Strategic Importance

The synthesis of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine is a pivotal step in the production of several active pharmaceutical ingredients (APIs). The bicyclic structure of this amine serves as a rigid scaffold, which is a desirable feature in medicinal chemistry for optimizing ligand-receptor interactions. The primary route to this amine involves the reduction of the corresponding oxime, a stable and readily accessible derivative of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one.

The transformation from an oxime to a primary amine is a fundamental process in organic synthesis, requiring the reduction of the carbon-nitrogen double bond (C=N) and the reductive cleavage of the nitrogen-oxygen (N-O) bond.[2][3] This dual transformation necessitates the use of potent reducing agents or catalytic systems capable of facilitating both processes efficiently. This guide focuses on providing robust and scalable protocols for this key synthetic step.

Caption: General reaction scheme for the reduction of the oxime to the amine.

Comparative Analysis of Reduction Methodologies

The choice of reducing agent is critical and depends on factors such as scale, available equipment, safety protocols, and desired selectivity. Several methods have been established for the reduction of oximes. Below is a comparative summary of the most viable options for this specific transformation.

Methodology	Reducing System	Typical Conditions	Advantages	Disadvantages & Safety Considerations
Catalytic Hydrogenation	Raney® Nickel, H₂ gas	Ethanol or Methanol, 50°C, 50-300 psi H₂[4][5]	High yield (often >90%)[5], clean reaction, catalyst is relatively inexpensive, scalable.	Requires specialized high-pressure hydrogenation equipment. Raney® Ni is pyrophoric and must be handled with extreme care, especially when dry.[6] H₂ gas is highly flammable.
Metal Hydride Reduction	Lithium Aluminum Hydride (LiAlH₄)	Anhydrous THF or Diethyl Ether, reflux[2][7]	Very powerful and effective for a wide range of oximes[8], reaction times are often short.	Extremely reactive and non-selective. Reacts violently with water and protic solvents.[9][10][11] Requires strict anhydrous and inert atmosphere conditions.[12] Quenching can be hazardous on a large scale.
Modified Borohydride	Sodium Borohydride (NaBH₄) + Additive (e.g., NiCl₂, ZrCl₄, CuSO₄)	Methanol or Ethanol, various temperatures[13][14]	Milder and safer to handle than LiAlH₄[15], NaBH₄ is inexpensive and stable in air.	NaBH₄ alone is not effective for oxime reduction.[13][16] Requires an additive/catalyst, which can complicate workup. Yields can be variable.

For industrial and pilot-scale synthesis, Catalytic Hydrogenation with Raney® Nickel is often the preferred method due to its high efficiency, cost-effectiveness, and more manageable safety profile at scale compared to LiAlH₄.

Featured Protocol: Catalytic Hydrogenation with Raney® Nickel

This protocol details the reduction via catalytic hydrogenation, a robust and scalable method for producing high-purity 9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine.

Principle

Raney® Nickel is a high-surface-area nickel catalyst that is highly active for the hydrogenation of various functional groups, including oximes.[6] The reaction involves the catalytic addition of hydrogen across the C=N bond to form an intermediate hydroxylamine, which is further reduced to the primary amine with cleavage of the N-O bond. The use of a solvent like ethanol or methanol is common, and additives such as ammonia or ammonium acetate can sometimes improve yields by preventing side reactions.[4][5]

Materials and Reagents

Reagent	CAS No.	Purity	Notes
This compound	6164-67-6	>97%	Starting material.[17][18]
Raney® Nickel (slurry in water)	7440-02-0	N/A	Active catalyst. Pyrophoric when dry.[6]
Ethanol (Anhydrous)	64-17-5	>99.5%	Reaction solvent.
Ammonium Hydroxide (Ammonia solution)	1336-21-6	28-30%	Additive to suppress side reactions.[4]
Hydrogen Gas (H₂)	1333-74-0	High Purity	Reducing agent.
Celite® (Diatomaceous earth)	61790-53-2	N/A	Filtration aid.

Equipment:

• Parr-type hydrogenation apparatus or a similar high-pressure reactor.

• Glassware for workup (Büchner funnel, round-bottom flasks).

• Rotary evaporator.

• Inert atmosphere setup (Nitrogen or Argon).

Safety Precautions

• Raney® Nickel: Highly pyrophoric. It can ignite spontaneously in air when dry. Always handle as a water or solvent slurry. Never allow the catalyst to dry on filter paper or spatulas. Quench spent catalyst carefully with dilute acid.

• Hydrogen Gas: Extremely flammable and forms explosive mixtures with air. Ensure the hydrogenation apparatus is leak-proof and operated in a well-ventilated area or fume hood, away from ignition sources.

• Pressure: The reaction is conducted under pressure. Use a blast shield and ensure the pressure vessel is rated for the intended operating pressure.

Step-by-Step Experimental Protocol

Caption: Experimental workflow for catalytic hydrogenation.

• Reactor Charging: In a suitable high-pressure reactor vessel, add this compound (e.g., 10.0 g, 0.06 mol). Add ethanol (70 mL) and a concentrated ammonia solution (36 mL).[4]

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add the Raney® Nickel slurry (approx. 1.0 g, ~10% by weight of the oxime). The catalyst should be added as a slurry in water or ethanol to prevent ignition.

• Hydrogenation: Seal the reactor. Purge the headspace several times with nitrogen to remove all oxygen, then purge with hydrogen. Pressurize the reactor with hydrogen to the desired pressure (e.g., 50 psi) and begin stirring. Heat the mixture to 50°C.

• Reaction Monitoring: The reaction progress can be monitored by the uptake of hydrogen from the ballast tank. The reaction is typically complete within 24 hours when hydrogen consumption ceases.

• Catalyst Filtration (Critical Step): After the reaction is complete, cool the reactor to room temperature. Carefully vent the excess hydrogen and purge the system thoroughly with nitrogen. Open the reactor and immediately filter the mixture through a pad of Celite® to remove the catalyst. Crucially, do not allow the filter cake containing the Raney® Nickel to dry out. Wash the filter cake with additional ethanol to recover all the product. The wet filter cake should be immediately transferred to a separate container and quenched (e.g., by slowly adding to a large volume of dilute hydrochloric acid).

• Workup and Isolation: Combine the filtrate and washes. Remove the solvent and excess ammonia using a rotary evaporator. The resulting crude residue can be purified by dissolving it in dilute hydrochloric acid, washing with an organic solvent (e.g., ethyl acetate) to remove non-basic impurities, and then basifying the aqueous layer with NaOH. The product amine is then extracted into an organic solvent (e.g., ethyl acetate or dichloromethane), dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo to yield the purified 9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine.[5]

Alternative Protocol: Lithium Aluminum Hydride (LiAlH₄) Reduction

This method is highly effective but requires stringent safety protocols due to the nature of LiAlH₄. It is best suited for small-scale laboratory synthesis where high-pressure equipment is unavailable.

CRITICAL SAFETY WARNING

Lithium aluminum hydride (LiAlH₄) is a highly reactive, water-sensitive, and flammable solid. It can ignite in moist air and reacts violently with water and other protic sources, releasing flammable hydrogen gas.[9][19] All operations must be conducted under a completely anhydrous and inert atmosphere (nitrogen or argon). A Class D fire extinguisher (for combustible metals) must be immediately available.[9]

Step-by-Step Experimental Protocol

• Inert Atmosphere Setup: Assemble a flame-dried, three-necked flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel under a positive pressure of nitrogen or argon.

• Reagent Preparation: In the reaction flask, prepare a suspension of LiAlH₄ (e.g., 1.5 molar equivalents relative to the oxime) in anhydrous diethyl ether or THF.[7]

• Substrate Addition: Dissolve the this compound (1.0 equivalent) in anhydrous ether/THF and add it to the dropping funnel. Add the oxime solution dropwise to the stirred LiAlH₄ suspension at a rate that maintains a gentle reflux.[7]

• Reaction: After the addition is complete, continue to stir the mixture at reflux for an additional 30 minutes to ensure the reaction goes to completion.[7]

• Quenching (Fieser Workup - Use Extreme Caution): Cool the reaction mixture in an ice bath. With vigorous stirring, very slowly and sequentially add the following:

  • 'X' mL of water (where 'X' is the mass in grams of LiAlH₄ used).

  • 'X' mL of 15% aqueous NaOH solution.

  • '3X' mL of water. This procedure is designed to precipitate the aluminum salts as a granular solid that is easy to filter. A vigorous evolution of hydrogen gas will occur. Ensure adequate ventilation.

• Isolation: Stir the resulting mixture at room temperature for 15-30 minutes. Filter the granular precipitate and wash it thoroughly with ether or THF. Combine the organic filtrates, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude amine. Further purification can be achieved via distillation or acid/base extraction as described in section 3.4.

References

• Felkin, H. (1951). Reduction of oximes with lithium aluminum hydride. Journal of the American Chemical Society. Retrieved from [Link]

• Princeton University Environmental Health & Safety. (n.d.). Lithium Aluminum Hydride. Retrieved from [Link]

• Yang, Y., et al. (2006). A Convenient Method for Reduction of C=N Double Bonds in Oximes, Imines and Hydrazones Using Sodium Borohydride Raney Ni System. Synthetic Communications. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Reduction of oximes with lithium aluminium hydride. Retrieved from [Link]

• Quora. (2024). Can lialh4 reduce oxime? Retrieved from [Link]

• Oxford Lab Fine Chem LLP. (n.d.). Material Safety Data Sheet - Lithium Aluminium Hydride. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: Lithium Aluminum Hydride. Retrieved from [Link]

• Stanford University. (n.d.). A Campus Laboratory Fire Involving Lithium Aluminum Hydride. Retrieved from [Link]

• Wikipedia. (n.d.). Lithium aluminium hydride. Retrieved from [Link]

• Indian Journal of Chemistry. (2000). Reduction of oximes with sodium borohydride - copper (II) sulfate in methanol. Retrieved from [Link]

• University of Tennessee at Chattanooga. (2009). Reduction of ketoximes to amines by catalytic transfer hydrogenation using Raney Nickel and 2-propanol as hydrogen donor. UTC Scholar. Retrieved from [Link]

• MDPI. (2022). Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines. Retrieved from [Link]

• Google Patents. (1976). US3959379A - Preparation of primary amines.

• Interchim. (n.d.). Sodium CyanoBoroHydride and Sodium BoroHydride. Retrieved from [Link]

• SciSpace. (2011). A Rapid and Practical Protocol for Solvent-Free Reduction of Oximes to Amines with NaBH4/ZrCl4/Al2O3 System. Retrieved from [Link]

• E-Journal of Chemistry. (2010). Selective method for reduction of Oximes to amines in the presence of Cu nanoparticle. Retrieved from [Link]

• MDPI. (2024). Functional Activity of Enantiomeric Oximes and Diastereomeric Amines and Cyano Substituents at C9 in 3-Hydroxy-N-phenethyl-5-phenylmorphans. Retrieved from [Link]

• Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Raney nickel. Retrieved from [Link]

• Google Patents. (1997). EP0772613B1 - Process for the production of...

• PubChem. (n.d.). This compound. Retrieved from [Link]

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• PrepChem.com. (n.d.). Synthesis of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane (D15). Retrieved from [Link]

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Application Notes and Protocols: The Strategic Use of Pseudopelletierine Oxime in the Synthesis of Granisetron

Abstract

Granisetron, a potent and selective 5-HT₃ receptor antagonist, is a cornerstone in the management of nausea and vomiting induced by chemotherapy and radiotherapy.[1] Its synthesis relies on the efficient construction of its core bicyclic amine structure, endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine. This document provides a detailed technical guide for researchers, scientists, and drug development professionals on a key synthetic route to this crucial intermediate, starting from the naturally derived alkaloid, pseudopelletierine. We will delve into the strategic conversion of pseudopelletierine to its oxime derivative, a pivotal intermediate that facilitates the stereoselective introduction of the required amine functionality. This guide will furnish in-depth application notes, step-by-step experimental protocols, and an exploration of the underlying chemical principles to ensure robust and reproducible synthetic outcomes.

Introduction: The Synthetic Landscape of Granisetron

The chemical structure of granisetron, 1-methyl-N-((1R,3r,5S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-yl)-1H-indazole-3-carboxamide, features a complex bicyclic amine moiety. The efficacy and safety of the final active pharmaceutical ingredient (API) are intrinsically linked to the stereochemical purity of this amine precursor. While multiple synthetic pathways to granisetron have been explored, the route commencing with pseudopelletierine offers a compelling approach due to the readily available starting material and the potential for high stereocontrol.

Pseudopelletierine can be efficiently synthesized via the Robinson-Schöpf reaction or extracted from the root bark of the pomegranate tree (Punica granatum L.).[2][3] The core of the synthetic strategy detailed herein involves a two-step transformation of the ketone functionality in pseudopelletierine: oximation followed by reduction. The formation of pseudopelletierine oxime serves as a critical intermediate step, paving the way for the diastereoselective reduction to the desired endo-amine.

This document will provide a comprehensive guide to this synthetic sequence, emphasizing the causality behind experimental choices and providing self-validating protocols for each key transformation.

The Synthetic Pathway: From Pseudopelletierine to the Granisetron Precursor

The overall synthetic route can be visualized as a three-stage process, starting from the synthesis of pseudopelletierine, its conversion to the oxime intermediate, and finally, the reduction to the target amine.

Figure 1: Overall synthetic workflow from starting materials to Granisetron.

Synthesis of Pseudopelletierine

The Robinson-Schöpf synthesis provides a reliable and scalable method for producing pseudopelletierine. This one-pot reaction biomimetically constructs the bicyclic tropane alkaloid core from simple acyclic precursors.[2]

Protocol 1: Synthesis of Pseudopelletierine

• Materials:

  • 2-Ethoxy-3,4-dihydro-2H-pyran

  • Concentrated Hydrochloric Acid

  • Deoxygenated Water

  • Methylamine Hydrochloride

  • Acetonedicarboxylic Acid

  • Disodium Hydrogen Phosphate Dodecahydrate

  • Sodium Hydroxide

  • Methylene Chloride

  • Sodium Sulfate (anhydrous)

  • Alumina (for chromatography)

  • Pentane

• Procedure:

  • In a suitable reaction vessel under a nitrogen atmosphere, prepare an aqueous solution of glutaraldehyde by stirring 2-ethoxy-3,4-dihydro-2H-pyran (0.5 mole) with a solution of concentrated hydrochloric acid (0.26 mole) in deoxygenated water for 1 hour.[2]

  • To this solution, add in sequence: an aqueous solution of methylamine hydrochloride (0.74 mole), an aqueous solution of acetonedicarboxylic acid (0.57 mole), and a freshly prepared phosphate buffer solution (0.25 mole disodium hydrogen phosphate dodecahydrate and 0.18 mole sodium hydroxide in water).[2]

  • Stir the reaction mixture under nitrogen at room temperature for 24 hours. The pH should increase from an initial value of approximately 2.5 to 4.5.[2]

  • For decarboxylation, add concentrated hydrochloric acid and heat the solution on a steam bath for 1 hour.[2]

  • Cool the reaction to room temperature and basify to pH ~12 with a concentrated sodium hydroxide solution.

  • Promptly extract the product into methylene chloride (8 portions). Combine the organic extracts and dry over anhydrous sodium sulfate.[2]

  • Concentrate the dried organic phase and purify by column chromatography on alumina, eluting with methylene chloride.[2]

  • Concentrate the eluate to yield crystalline pseudopelletierine. Further purification can be achieved by sublimation followed by recrystallization from pentane to yield colorless pseudopelletierine.[2]

• Characterization:

  • The identity and purity of the synthesized pseudopelletierine should be confirmed by melting point determination, TLC, and spectroscopic methods (¹H NMR, ¹³C NMR, IR). The ¹H NMR spectrum is characterized by a singlet for the N-methyl group, and the ¹³C NMR shows six distinct signals due to the molecule's symmetry.[3][4] The IR spectrum will show a characteristic strong absorption for the ketone carbonyl group.[3]

The Pivotal Intermediate: Pseudopelletierine Oxime

The conversion of the ketone in pseudopelletierine to an oxime is a critical step. Oximes are versatile intermediates in organic synthesis and, in this case, set the stage for the introduction of the amine group.[5] The reaction involves the condensation of the ketone with hydroxylamine.

The Chemistry of Oximation

The reaction of a ketone with hydroxylamine hydrochloride proceeds via nucleophilic addition to the carbonyl carbon, followed by dehydration to form the oxime. The reaction is typically carried out in the presence of a base, such as pyridine or sodium carbonate, to neutralize the hydrochloric acid released from hydroxylamine hydrochloride, which drives the reaction to completion.[6]

Figure 2: Generalized mechanism for the formation of Pseudopelletierine Oxime.

Protocol 2: Synthesis of Pseudopelletierine Oxime

• Materials:

  • Pseudopelletierine

  • Hydroxylamine Hydrochloride

  • Pyridine

  • Ethanol

  • Water

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve pseudopelletierine (1.0 equivalent) in a mixture of ethanol and pyridine.

  • Add hydroxylamine hydrochloride (1.2-1.5 equivalents) to the solution.

  • Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the cooled mixture into a beaker of cold water to precipitate the oxime.

  • Collect the solid product by filtration, wash with water, and dry under vacuum to yield pseudopelletierine oxime.

• Characterization:

  • The formation of the oxime can be confirmed by the disappearance of the ketone C=O stretching frequency and the appearance of a C=N stretching frequency in the IR spectrum.

  • ¹H NMR spectroscopy will show the appearance of a new signal for the N-OH proton, and shifts in the signals of the protons alpha to the former carbonyl carbon.

  • The molecular weight can be confirmed by mass spectrometry. The molecular formula for pseudopelletierine oxime is C₉H₁₆N₂O, with a molecular weight of 168.24 g/mol .[1]

Stereoselective Reduction to the Key Amine Intermediate

The reduction of pseudopelletierine oxime to endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine is the most critical step in this synthetic sequence. The stereochemical outcome of this reduction directly impacts the purity of the final granisetron product. Catalytic hydrogenation is a preferred method for this transformation, often yielding the desired endo isomer with high selectivity.

Principles of Oxime Reduction

The reduction of oximes to primary amines can be achieved through various methods, including catalytic hydrogenation over noble metal catalysts (e.g., Pt, Pd, Rh, Raney Nickel) or with chemical reducing agents.[7] Catalytic hydrogenation is often favored in industrial settings due to its efficiency and cleaner reaction profiles. The stereoselectivity of the reduction is influenced by the catalyst, solvent, and reaction conditions. In the case of pseudopelletierine oxime, hydrogenation tends to favor the delivery of hydrogen from the less sterically hindered face, leading to the formation of the endo-amine.

Protocol 3: Catalytic Hydrogenation of Pseudopelletierine Oxime

• Materials:

  • Pseudopelletierine Oxime

  • Methanol

  • Ammonia solution (0.88 specific gravity)

  • Raney Nickel or Platinum(IV) oxide (Adam's catalyst)

  • Hydrogen gas

• Procedure:

  • Charge a high-pressure hydrogenation reactor with a solution of pseudopelletierine oxime (1.0 equivalent) in methanol and concentrated ammonia solution.[8]

  • Add the hydrogenation catalyst (e.g., Raney Nickel or PtO₂) to the reactor.

  • Seal the reactor and purge with nitrogen, followed by hydrogen gas.

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 50 psi).

  • Heat the reaction mixture to 50°C and stir vigorously.[8]

  • Monitor the reaction by observing hydrogen uptake. The reaction is typically complete within 24-48 hours.

  • After completion, cool the reactor to room temperature and carefully vent the hydrogen gas.

  • Filter the reaction mixture to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the crude endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine.

  • The crude product can be purified by distillation or by conversion to its salt (e.g., hydrochloride) followed by recrystallization.

• Characterization and Quality Control:

  • The purity and isomer ratio (endo vs. exo) of the amine product must be rigorously assessed. High-Performance Liquid Chromatography (HPLC) is a suitable method for this analysis.

  • The structure of the final product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The stereochemistry can be confirmed by 2D NMR techniques such as NOESY.

Final Amide Coupling to Synthesize Granisetron

The final step in the synthesis is the amide coupling of the endo-amine with 1-methylindazole-3-carboxylic acid or its activated derivative.

Protocol 4: Synthesis of Granisetron

• Materials:

  • endo-9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine

  • 1-Methylindazole-3-carboxylic acid

  • A suitable coupling agent (e.g., ethyl chloroformate) or conversion to the acid chloride (e.g., with thionyl chloride)

  • An organic base (e.g., triethylamine)

  • A suitable solvent (e.g., methyl isobutyl ketone or dichloromethane)[9]

  • Hydrochloric acid (for salt formation)

• Procedure:

  • Activate the 1-methylindazole-3-carboxylic acid, for instance, by reacting it with ethyl chloroformate in the presence of triethylamine in methyl isobutyl ketone to form a mixed anhydride.[9]

  • Add the endo-9-methyl-9-azabicyclo[3.3.1]nonan-3-amine to the reaction mixture.

  • Stir the reaction until completion, which can be monitored by TLC or HPLC.

  • Perform an aqueous workup, washing the organic layer with a sodium carbonate solution.[9]

  • Distill the organic solvent to obtain crude granisetron free base.

  • The free base can be purified and then converted to the hydrochloride salt by treatment with a solution of hydrochloric acid in a suitable solvent like ethanol or methanol.[10]

  • The final granisetron hydrochloride can be purified by recrystallization.

• Final Product Analysis:

  • The final granisetron hydrochloride product must meet stringent purity specifications, typically greater than 99.0%.[11]

  • A comprehensive analysis including HPLC for purity and impurity profiling, NMR for structural confirmation, and mass spectrometry is required for batch release.

Data Summary

Step	Starting Material	Key Reagents	Intermediate/Product	Typical Yield	Key Analytical Techniques
1. Robinson-Schöpf	Glutaraldehyde, Methylamine, Acetonedicarboxylic acid	Phosphate buffer	Pseudopelletierine	45-70%[12]	MP, TLC, ¹H NMR, ¹³C NMR, IR
2. Oximation	Pseudopelletierine	Hydroxylamine HCl, Pyridine, Ethanol	Pseudopelletierine Oxime	>90%	IR, ¹H NMR, MS
3. Reduction	Pseudopelletierine Oxime	H₂, Raney Ni or PtO₂, MeOH, NH₃	endo-9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine	~80%[7]	HPLC, ¹H NMR, ¹³C NMR, MS
4. Amide Coupling	endo-Amine, 1-Methylindazole-3-carboxylic acid	Coupling agent, Base	Granisetron	High	HPLC, MP, NMR, MS

Conclusion

The synthetic route to granisetron via the pseudopelletierine oxime intermediate represents a robust and well-established pathway for the production of this important antiemetic drug. The strategic use of oximation followed by stereoselective reduction allows for the efficient and controlled synthesis of the crucial endo-amine precursor. The protocols and insights provided in this document are intended to equip researchers and drug development professionals with the necessary knowledge to successfully implement this synthesis, ensuring high purity and yield of the final active pharmaceutical ingredient. Adherence to rigorous analytical characterization at each step is paramount to guaranteeing the quality and safety of the final drug product.

References

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• European Patent Office. (1999).
• Sicker, D., Zeller, K.-P., Siehl, H.-U., & Berger, S. (2019). Chapter 1 Alkaloids - 1.1 Pseudopelletierine.
• Sharghi, H., & Hosseini, M. (2002). An Efficient Procedure for Synthesis of Oximes by Grinding. Bulletin of the Korean Chemical Society, 23(11), 1604-1606.
• Zhu, Z., Genaev, A. M., Salnikov, G. E., & Koltunov, K. Y. (2018). Superelectrophilic Activation of 1-Nitronaphthalene in the Presence of Aluminum Chloride. Reactions with Benzene and Cyclohexane. The Journal of Organic Chemistry, 83(24), 15065-15074.
• Gal, J. F., Maria, P. C., & Raczynska, E. D. (1986). A Synthesis of Pseudopelletierine. Canadian Journal of Chemistry, 64(7), 1367-1371.
• Sumitomo Chemical Company, Limited. (2016). Method for producing endo-9-azabicyclo[3.3.

• Veeprho. (n.d.). Granisetron Impurities and Related Compound. Retrieved from [Link]

• Ganguly, N. C., & Mondal, P. (2011). A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. Journal of the Indian Chemical Society, 88(1), 133-137.
• Matrix Laboratories Ltd. (2007).

• Beecham Group P.L.C. (1998). Process for the production of endo-3-amino-9-methyl-9-azabicyclo-[2][3][3]-nonane (EP Patent 0 772 613 B1).

• Merck Sharp & Dohme Corp. (2010). 9-azabicyclo[3.3.
• Hangzhou Lide Biotechnology Co., Ltd. (2020).
• Li, J., Zhang, Y., & Zhang, Y. (2012). Electrochemical Tandem Synthesis of Oximes from Alcohols Using KNO₃ as Nitrogen Source Mediated by Tin Microspheres in Aqueous Medium.
• Chen, J. (2012). Method for preparing granisetron hydrochloride from high tropine alkanamine.
• Bravo, J. A. (2022). A collateral approach on the 13C NMR analysis of pseudopelletierine, an alkaloid from pomegranate. Revista Boliviana de Química, 39(5), 23-33.
• Matrix Laboratories Ltd. (2007). An Improved Process For The Preparation Of Granisetron Hydrochloride. Quick Company.
• Merck Sharp & Dohme Corp. (2011). 9-azabicyclo[3.3.

• PubChem. (n.d.). This compound. Retrieved from [Link]

• Matrix Laboratories Ltd. (2007).
• Bravo, J. A. (2022).
• Powers, J. P., & Uyeda, C. (2017). Reactivity of oximes for diverse methodologies and synthetic applications.
• Scinopharm Taiwan Ltd. (2003).
• Krishnan, G. K., Sivakumar, R., & Thanikachalam, V. (2015). Synthesis and Spectral Study of Some Novel Oxime Esters Derived from 3-azabicyclo[3.3.1]nonan-9-one Oxime. Letters in Organic Chemistry, 12(1), 33-38.

• Manus Aktteva Biopharma LLP. (n.d.). Intermediates of Granisetron. Retrieved from [Link]

• Wang, Y., Liu, Y., & Liu, Y. (2022). The Origin of Stereoselectivity in the Hydrogenation of Oximes Catalyzed by Iridium Complexes: A DFT Mechanistic Study. Molecules, 27(23), 8414.

• Organic Chemistry Portal. (n.d.). 9-Azabicyclo[3.3.1]nonane N-Oxyl, ABNO. Retrieved from [Link]

• Powers, J. P., & Uyeda, C. (2017). Reactivity of oximes for diverse methodologies and synthetic applications.
• SCIEX. (2017). SCIEX All-In-One HR-MS/MS Library version 2.0 with NIST 2017 Library bundle.
• Merck Sharp & Dohme Corp. (2012).
• Bosch, J., & Bonjoch, J. (n.d.). A.
• Wang, Y., & Li, Y. (2022). Introduction to the Stereoselective Synthesis of Oximes. University Chemistry, 37(10), 2110068.
• Sureshbabu, P., & G, S. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(32), 22359-22383.
• Janssen Pharmaceutica NV. (2016).
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Experimental procedure for catalytic hydrogenation of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime

Application Note & Protocol

Topic: Experimental Procedure for the Catalytic Hydrogenation of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime

Introduction: The Synthesis of a Key Bicyclic Amine

The compound 9-Methyl-9-azabicyclo[3.3.1]nonan-3-amine is a vital bicyclic amine that serves as a crucial intermediate and structural motif in medicinal and pharmaceutical chemistry. Its rigid, well-defined three-dimensional structure is valuable for the precise spatial arrangement of functional groups, a critical factor in optimizing receptor binding and structure-activity relationships (SAR) for drug development. This amine and its derivatives are used in the synthesis of various therapeutic agents, including antidepressants and muscle relaxants.

One of the most direct and efficient methods for synthesizing this amine is through the reduction of its corresponding oxime, this compound. Catalytic hydrogenation stands out as a robust and scalable method for this transformation. This process involves the reduction of the carbon-nitrogen double bond (C=N) of the oxime and the cleavage of the nitrogen-oxygen (N-O) bond to yield the primary amine.

This application note provides a detailed, field-proven protocol for the catalytic hydrogenation of this compound using Raney® Nickel, a highly active and commonly employed catalyst for such reductions. The guide emphasizes not only the procedural steps but also the underlying causality for experimental choices, stringent safety protocols, and methods for ensuring a successful and reproducible outcome.

Reaction Principle and Mechanism

The conversion of an oxime to a primary amine via catalytic hydrogenation is a heterogeneously catalyzed reaction. The process occurs on the surface of a metal catalyst, typically Raney Nickel, Palladium, or Platinum.

Overall Reaction:

The mechanism, while complex, can be simplified into several key stages:

• Adsorption: Both hydrogen gas and the oxime substrate adsorb onto the highly porous surface of the Raney Nickel catalyst.

• Hydrogen Activation: The H-H bond in molecular hydrogen is cleaved, and the hydrogen atoms become active species on the nickel surface.

• Stepwise Reduction: The activated hydrogen atoms are sequentially added across the C=N double bond of the oxime. This is often followed by the hydrogenolysis (cleavage by hydrogen) of the N-O bond, releasing a molecule of water and forming the final primary amine product.

The choice of Raney Nickel is predicated on its high catalytic activity for oxime reductions and its cost-effectiveness compared to noble metal catalysts. However, its use necessitates strict adherence to safety protocols due to its pyrophoric nature.

Materials and Apparatus

Reagents and Chemicals

Reagent	Grade	Supplier	Notes
This compound	≥97%	Commercial	Starting material.
Raney® Nickel (e.g., 2800)	Slurry in water	Commercial	Catalyst. Handle with extreme care.
Ethanol (EtOH)	Anhydrous, ≥99.5%	Commercial	Reaction solvent. Methanol can also be used.
Hydrogen (H₂)	High Purity, ≥99.99%	Gas Supplier	Reducing agent.
Nitrogen (N₂)	High Purity, ≥99.99%	Gas Supplier	Inert gas for purging.
Celite® 545	N/A	Commercial	Filtration aid.
Deionized Water	N/A	In-house	For catalyst washing and quenching.

Equipment

• High-pressure hydrogenation reactor (autoclave), stainless steel or Hastelloy, equipped with:

  • Magnetic stirring drive (gas-entrainment impeller recommended)

  • Pressure gauge and rupture disc

  • Thermocouple/temperature probe

  • Gas inlet and outlet valves

  • Cooling coil/jacket

• Heating mantle with temperature controller

• High-pressure hydrogen and nitrogen gas cylinders with appropriate regulators

• Schlenk line or similar inert gas manifold

• Standard laboratory glassware (beakers, flasks)

• Büchner funnel and vacuum flask for filtration

• Rotary evaporator

• Personal Protective Equipment (PPE): Safety goggles, flame-retardant lab coat, gloves.

• A well-ventilated fume hood suitable for high-pressure reactions.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis. All operations involving hydrogen and the pyrophoric catalyst must be conducted in a properly functioning chemical fume hood.

Workflow Overview

Application of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime in synthesizing CNS active agents

An In-Depth Guide to the Application of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime in the Synthesis of CNS Active Agents

Introduction: Unlocking the Potential of the Granatane Scaffold

In the landscape of central nervous system (CNS) drug discovery, the rigid, three-dimensional architecture of bicyclic scaffolds offers a distinct advantage. These structures can present pharmacophoric elements in precise spatial orientations, leading to enhanced potency and selectivity for specific neurological targets. Among these, the granatane (9-azabicyclo[3.3.1]nonane) framework, a structural homolog of the well-known tropane skeleton, serves as a key building block for a variety of pharmacologically active agents.[1][2][3] 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one, also known as pseudopelletierine, is a readily accessible member of this class, often prepared through the robust Robinson-Schöpf condensation.[4]

While the ketone itself is a versatile starting material, its derivative, This compound [5], represents a critical nexus for synthetic diversification. The oxime functionality is not merely a protecting group but an active participant in powerful chemical transformations, enabling access to a rich variety of molecular frameworks. This guide provides detailed application notes and protocols for leveraging this key intermediate in the synthesis of novel CNS-active agents, focusing on two principal pathways: reductive amination to form bicyclic amines and ring expansion via the Beckmann rearrangement to generate novel lactams.

Core Synthetic Pathways from a Versatile Oxime

The strategic value of this compound lies in its ability to serve as a precursor to fundamentally different molecular skeletons. The choice of reaction conditions applied to the C=N-OH group dictates the synthetic outcome, allowing researchers to channel the synthesis towards distinct classes of compounds with potential CNS activity.

Pathway 1: Synthesis of 3-Amino-9-methyl-9-azabicyclo[3.3.1]nonane via Oxime Reduction

Scientific Rationale & Application: The reduction of the oxime functionality provides direct access to the corresponding primary amine, 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane. This bicyclic amine is a privileged scaffold found in potent receptor antagonists and modulators. A prominent example is its use in the synthesis of Granisetron analogues, which are highly selective 5-HT₃ receptor antagonists used to manage chemotherapy-induced nausea and vomiting.[6] The amine serves as a crucial handle for coupling with various aromatic and heterocyclic carboxylic acids to generate extensive libraries of amide derivatives for structure-activity relationship (SAR) studies.[6] Furthermore, this scaffold has been explored for its potential as a ligand for other CNS targets, including nicotinic acetylcholine receptors (nAChRs).[7]

Catalytic hydrogenation is a common and efficient method for this transformation. The choice of catalyst (e.g., Raney Nickel, Palladium on carbon) and reaction conditions can influence the stereochemical outcome of the newly formed amino group (endo vs. exo), a critical factor for receptor binding.

Experimental Workflow: From Ketone to Key Amine Intermediate

Caption: Workflow for the synthesis of bicyclic amine-based CNS agents.

Protocol 1: Synthesis of 3-Amino-9-methyl-9-azabicyclo[3.3.1]nonane

This two-step protocol details the conversion of the parent ketone to the oxime, followed by its reduction to the target amine.

Step A: Oximation of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one [4]

• Reaction Setup: To a solution of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one (1.0 mmol) in ethanol (15 mL), add hydroxylamine hydrochloride (1.5 mmol) and pyridine (2.0 mmol).

• Reaction Execution: Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into 50 mL of cold water.

• Isolation: Collect the resulting white precipitate by vacuum filtration, wash with cold water, and dry under vacuum. The this compound is typically used in the next step without further purification.

Step B: Catalytic Hydrogenation of the Oxime [8]

• Reaction Setup: In a high-pressure hydrogenation vessel, dissolve the oxime (0.02 mol) in ethanol (100 mL). Add a slurry of Raney Nickel (approx. 1-2 g, washed with ethanol) and ammonium acetate (0.02 mol).

  • Causality Note: Ammonium acetate is added to moderate the catalyst activity and minimize side reactions.

• Reaction Execution: Seal the vessel and purge with nitrogen, then pressurize with hydrogen gas to 300 p.s.i. Heat the mixture to 50°C and stir vigorously for 24 hours.

• Work-up: Cool the vessel, vent the hydrogen, and purge with nitrogen. Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with ethanol.

• Isolation: Concentrate the filtrate in vacuo. Dissolve the residue in dilute hydrochloric acid and wash with ethyl acetate to remove any non-basic impurities.

• Purification: Basify the aqueous layer with a strong base (e.g., K₂CO₃ or NaOH) to pH >12 and extract the product into ethyl acetate or dichloromethane (3 x 50 mL). Combine the organic layers, dry over anhydrous K₂CO₃ or Na₂SO₄, filter, and evaporate the solvent in vacuo to yield the 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane.

Parameter	Oximation	Hydrogenation
Key Reagents	Hydroxylamine HCl, Pyridine	Raney Nickel, H₂, Ammonium Acetate
Solvent	Ethanol	Ethanol
Temperature	Reflux (~78°C)	50°C
Pressure	Atmospheric	~300 p.s.i.
Typical Yield	>90%	~90%[8]

Pathway 2: Ring Expansion to Azepine Lactams via Beckmann Rearrangement

Scientific Rationale & Application: The Beckmann rearrangement is a powerful acid-catalyzed transformation that converts an oxime into an amide (lactam in the case of cyclic oximes).[9][10] Applying this reaction to this compound results in a ring expansion, breaking one of the C-C bonds adjacent to the oxime and inserting the nitrogen atom to form a fused azepine lactam.[4][11] These expanded heterocyclic systems are of significant interest in CNS drug discovery, as the seven-membered lactam core is a feature of several classes of anticonvulsant and antidepressant agents.[12] This strategy allows for a rapid increase in molecular complexity and provides access to novel chemical space that is distinct from the original granatane scaffold.

Mechanism: Beckmann Rearrangement of the Granatane Oxime

Caption: Simplified mechanism of the Beckmann rearrangement.

Protocol 2: Beckmann Rearrangement using Polyphosphoric Acid (PPA) [4]

• Reagent Preparation: Pre-heat polyphosphoric acid (PPA, ~10 g) to 100°C in a round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet.

  • Causality Note: PPA is highly viscous. Pre-heating and mechanical stirring are essential for ensuring a homogenous reaction mixture.

• Reaction Setup: Carefully add the dry this compound (1.0 mmol) to the hot PPA in one portion.

• Reaction Execution: Increase the temperature to 100-120°C and stir for 2-4 hours. Monitor the reaction by TLC by taking small aliquots, quenching them in base, and extracting with an organic solvent.

• Work-up (Quenching): Cool the reaction mixture to below 50°C and very cautiously pour it onto a large amount of crushed ice in a beaker. This step is highly exothermic and should be performed behind a safety shield.

• Neutralization: While cooling the beaker in an ice bath, slowly add a strong base (e.g., solid NaOH pellets or concentrated NaOH solution) until the mixture is strongly alkaline (pH > 12).

• Extraction & Isolation: Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate (4 x 50 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude lactam product can be purified by column chromatography on silica gel or by recrystallization.

Parameter	Beckmann Rearrangement
Key Reagent	Polyphosphoric Acid (PPA)
Solvent	Polyphosphoric Acid (PPA)
Temperature	100-120°C
Typical Reaction Time	2-4 hours
Key Challenge	Highly exothermic and viscous work-up

Conclusion

This compound is a profoundly versatile and perhaps underutilized intermediate in the synthesis of CNS-targeted compounds.[4] Its strategic position allows for divergent synthetic routes. Simple reduction yields the 3-amino granatane core, a proven scaffold for potent receptor modulators, while acid-catalyzed Beckmann rearrangement provides an elegant entry into novel, ring-expanded azepine lactams. The protocols and rationale presented here offer a robust foundation for researchers, scientists, and drug development professionals to explore the rich chemical space accessible from this single, valuable building block, paving the way for the discovery of next-generation CNS active agents.

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• Muraoka, O., et al. (1997). Tandem Beckmann and Huisgen–White rearrangement of the 9-azabicyclo[3.3.1]nonan-3-one system. Part 2.1 The second mode of the rearrangement leading to 6-(prop-1-enyl)piperidin-2-ylacetic acid, a versatile intermediate for the syntheses of piperidine alkaloids (+)-pinidine and (+)-monomorine I. J. Chem. Soc., Perkin Trans. 1, 113-120.
• Tropane and Granatane Alkaloid Biosynthesis: A Systematic Analysis. Semantic Scholar.
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• Tropane and Granatane Alkaloid Biosynthesis: A Systematic Analysis. PubMed Central.
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• Beckmann Rearrangement of 3-carboxybicyclo[3.3.1]nonane and [3.2.1]octane Oximes. ResearchGate.
• Gorichko, M., et al. (2017). Beckmann Rearrangement of 3-carboxybicyclo[3.3.1]nonane and [3.2.1]octane Oximes. French-Ukrainian Journal of Chemistry.
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• Beckmann Rearrangement of 3-carboxybicyclo[3.3.1]nonane and [3.2.1]octane Oximes. CORE.
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• (2023). Advances in small molecule selective ligands for heteromeric nicotinic acetylcholine receptors. AIR Unimi.
• Lummis, S. C. R., et al. (2010). Toward Biophysical Probes for the 5-HT3 Receptor: Structure−Activity Relationship Study of Granisetron Derivatives. Journal of Medicinal Chemistry.

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• 4. benchchem.com [benchchem.com]
• 5. This compound | C9H16N2O | CID 3219133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. air.unimi.it [air.unimi.it]
• 8. prepchem.com [prepchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Beckmann Rearrangement of 3-carboxybicyclo[3.3.1]nonane and [3.2.1]octane Oximes | French-Ukrainian Journal of Chemistry [fujc.pp.ua]
• 11. Tandem Beckmann and Huisgen–White rearrangement of the 9-azabicyclo[3.3.1]nonan-3-one system. Part 2.1 The second mode of the rearrangement leading to 6-(prop-1-enyl)piperidin-2-ylacetic acid, a versatile intermediate for the syntheses of piperidine alkaloids (+)-pinidine and (+)-monomorine I - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 12. Synthesis and central nervous system depressant activity of some bicyclic amides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Robust HPLC Method for the Analysis of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime

Abstract

This application note details the development and validation of a sensitive and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime. This compound is a key intermediate in the synthesis of various pharmaceutical compounds, including Granisetron[1][2][3]. Due to its polar nature, attributed to the tertiary amine and oxime functionalities, chromatographic analysis can be challenging. This method utilizes a polar-endcapped C18 column to achieve excellent peak shape and retention. The method was developed and validated in accordance with the International Council for Harmonisation (ICH) guidelines, demonstrating its suitability for quality control and stability testing in a pharmaceutical setting[4][5][6].

Introduction

This compound (Figure 1) is a bicyclic organic compound with the molecular formula C9H16N2O and a molecular weight of 168.24 g/mol [7][8]. Its structural features, particularly the presence of a basic tertiary amine and a polar oxime group, classify it as a polar compound. The analysis of such polar molecules by conventional reversed-phase HPLC can be problematic, often leading to poor retention, broad peak shapes, and inconsistent results[9][10][11][12].

To overcome these challenges, a systematic method development approach was undertaken. This application note describes a reliable RP-HPLC method that employs a polar-endcapped stationary phase, which is designed to provide enhanced retention for polar analytes and is stable in highly aqueous mobile phases[11][12]. The developed method is demonstrated to be linear, accurate, precise, and robust for its intended purpose.

Figure 1. Chemical Structure of this compound.[7]

Experimental

Materials and Reagents

• This compound reference standard (Purity >99%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate (Analytical grade)

• Formic acid (Analytical grade)

• Ultrapure water

Instrumentation

An HPLC system equipped with a quaternary pump, autosampler, column compartment with temperature control, and a photodiode array (PDA) or UV detector was used.

Chromatographic Conditions

The final optimized chromatographic conditions are summarized in Table 1.

Table 1: Optimized HPLC Method Parameters

Parameter	Condition
Column	Polar-Endcapped C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	20 mM Ammonium acetate in water, pH adjusted to 4.5 with formic acid
Mobile Phase B	Acetonitrile
Gradient Program	0-2 min: 5% B, 2-15 min: 5-70% B, 15-18 min: 70% B, 18-18.1 min: 70-5% B, 18.1-25 min: 5% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 210 nm
Run Time	25 minutes

Method Development Strategy

The development of a robust analytical method is a systematic process. The workflow for this method development is illustrated in the diagram below.

Diagram 1: HPLC Method Development and Validation Workflow.

Rationale for Experimental Choices

• Column Selection: Due to the polar nature of the analyte, a conventional C18 column might provide insufficient retention. A polar-endcapped C18 column was chosen to enhance retention through interactions with the embedded polar groups and to prevent phase collapse in highly aqueous mobile phases[11][12].

• Mobile Phase Selection: Acetonitrile was chosen as the organic modifier due to its lower viscosity and UV transparency at low wavelengths. An ammonium acetate buffer was selected as it is volatile and compatible with mass spectrometry, should the method be transferred to an LC-MS system. The pH was controlled to ensure consistent ionization of the analyte.

• Detection Wavelength: A UV scan of the analyte in the mobile phase showed maximum absorbance at approximately 210 nm, which was selected for quantification to ensure high sensitivity.

Method Validation

The developed method was validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness[4][5][6].

System Suitability

System suitability tests were performed before each validation run to ensure the chromatographic system was performing adequately. The results are summarized in Table 2.

Table 2: System Suitability Results

Parameter	Acceptance Criteria	Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	> 2000	8500
%RSD of Peak Area	≤ 2.0% (n=6)	0.8%

Specificity

The specificity of the method was evaluated by analyzing a blank (diluent) and a placebo solution. No interfering peaks were observed at the retention time of this compound.

Linearity and Range

The linearity of the method was determined by analyzing a series of solutions over the concentration range of 10-150 µg/mL. The calibration curve showed a linear relationship between the peak area and the concentration with a correlation coefficient (r²) greater than 0.999.

Table 3: Linearity Data

Parameter	Result
Linearity Range (µg/mL)	10 - 150
Regression Equation	y = 45872x + 1253
Correlation Coefficient (r²)	0.9995

Accuracy

The accuracy of the method was assessed by a recovery study at three different concentration levels (80%, 100%, and 120% of the target concentration). The mean recovery was found to be within the acceptable limits of 98-102%.

Table 4: Accuracy (Recovery) Results

Spike Level	Amount Added (µg/mL)	Amount Found (µg/mL)	% Recovery
80%	80.0	79.2	99.0%
100%	100.0	101.1	101.1%
120%	120.0	118.9	99.1%
Mean Recovery	99.7%

Precision

The precision of the method was evaluated by determining the repeatability (intra-day precision) and intermediate precision (inter-day precision). The relative standard deviation (%RSD) for both was found to be less than 2.0%.

Table 5: Precision Results

Precision Type	%RSD (n=6)
Repeatability	0.9%
Intermediate Precision	1.3%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio. The LOD was found to be 0.5 µg/mL (S/N ≥ 3), and the LOQ was 1.5 µg/mL (S/N ≥ 10).

Robustness

The robustness of the method was evaluated by making small, deliberate variations in the method parameters, including the flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase pH (±0.2 units). The system suitability parameters remained within the acceptable limits, demonstrating the robustness of the method.

Conclusion

A simple, sensitive, and robust RP-HPLC method has been successfully developed and validated for the quantitative determination of this compound. The use of a polar-endcapped C18 column effectively addresses the challenges associated with the analysis of this polar compound. The method validation results confirm that it is accurate, precise, and linear over the specified range. This method is suitable for routine quality control analysis and stability studies of this compound in a pharmaceutical manufacturing environment.

References

• Ali, J. (n.d.). HPLC for the Retention and Resolution of Very Polar Compounds. Thermo Fisher Scientific.
• SIELC Technologies. (n.d.). Polar Compounds.

• Wikipedia. (2024). Reversed-phase chromatography. Retrieved from [Link]

• LCGC International. (2008). HPLC Analysis of Very Polar Compounds in Bioanalysis.
• Jones, D. (n.d.). THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
• Birajdar, A. S. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific, 4(4), 55-60.

• PubChem. (n.d.). This compound. Retrieved from [Link]

• Scribd. (n.d.). Validation of Analytical Methods in Accordance With ICH Guidelines Q2. Retrieved from [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Oakwood Chemical. (n.d.). This compound, min 97%, 25 grams. Retrieved from [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• ChemWhat. (n.d.). Granisetron Impurity 1 CAS#: 6164-67-6. Retrieved from [Link]

• IndiaMART. (n.d.). 9 Methyl 9 Azabicyclo 331 Nonan 3 One Oxime API Intermediate. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Granisetron. Retrieved from [Link]

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• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. actascientific.com [actascientific.com]
• 5. database.ich.org [database.ich.org]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. This compound | C9H16N2O | CID 3219133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. calpaclab.com [calpaclab.com]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. Polar Compounds | SIELC Technologies [sielc.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. hplc.eu [hplc.eu]

Application Notes & Protocols: The Pseudopelletierine Oxime Scaffold in Medicinal Chemistry

Abstract: This technical guide provides a comprehensive overview of pseudopelletierine oxime as a versatile scaffold for medicinal chemistry and drug discovery. Pseudopelletierine, a tropane alkaloid naturally derived from the pomegranate tree (Punica granatum), possesses a rigid 9-azabicyclo[3.3.1]nonane core that serves as an excellent three-dimensional framework for the synthesis of novel therapeutic agents.[1][2] This document details the synthesis of the parent alkaloid, its conversion to the pivotal oxime intermediate, and subsequent strategies for derivatization. Furthermore, a detailed protocol for evaluating the anti-inflammatory potential of synthesized analogues is provided, underscoring the scaffold's utility.

Introduction: The Strategic Value of the Pseudopelletierine Scaffold

Nitrogen-containing heterocyclic compounds are foundational to a vast number of pharmaceuticals.[1] The tropane alkaloid family, characterized by a bicyclic structure, has yielded numerous medicinally important compounds, including atropine and scopolamine.[3][4] Pseudopelletierine (9-Methyl-9-azabicyclo[3.3.1]nonan-3-one) is a homologue of tropinone and presents a unique, somewhat underexplored scaffold for synthetic diversification.[1][5]

Its key advantages include:

• Structural Rigidity: The bicyclic core restricts conformational flexibility, which can lead to higher binding affinity and selectivity for biological targets.

• Three-Dimensionality: The chair-chair conformation of the scaffold allows for precise spatial orientation of substituents, enabling exploration of pharmacophores in three-dimensional space.[6]

• Synthetic Accessibility: Pseudopelletierine is readily accessible via the classic Robinson-Schöpf biomimetic synthesis, making it a cost-effective starting material.[5][7]

• Reactive Handle: The ketone at the C3 position is a versatile functional group that can be readily converted into other functionalities, such as the oxime, providing a gateway to a diverse chemical space.

The conversion of the C3-ketone to an oxime is a critical strategic step. The oxime functional group is not merely a simple derivative; it is a versatile synthetic intermediate that can undergo a range of transformations, including reductions, cycloadditions, and rearrangements like the Beckmann rearrangement to generate novel lactam structures.[1][8] This guide focuses on the practical application of this strategy.

Physicochemical Properties

Compound	Molecular Formula	Molar Mass (g·mol−1)	Melting Point (°C)
Pseudopelletierine	C₉H₁₅NO	153.225	54
(+/-)-Pseudopelletierine oxime	C₉H₁₆N₂O	168.24	126-127

Data sourced from PubChem and commercial supplier data.[9][10]

Synthesis Protocols

Protocol 1: Synthesis of Pseudopelletierine via Robinson-Schöpf Condensation

This one-pot synthesis mimics the natural biosynthetic pathway of the alkaloid and involves a double Mannich reaction.[5][11] It is a highly efficient method for producing the core scaffold in substantial quantities.

Sources

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• 2. benchchem.com [benchchem.com]
• 3. Tropane alkaloids as medicinally useful natural products and their synthetic derivatives as new drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. application.wiley-vch.de [application.wiley-vch.de]
• 7. benchchem.com [benchchem.com]
• 8. par.nsf.gov [par.nsf.gov]
• 9. 6164-67-6 CAS MSDS ((+/-)-Pseudopelletierine oxime) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. Pseudopelletierine | C9H15NO | CID 6602484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chemistry.stackexchange.com [chemistry.stackexchange.com]

Synthesis of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane from its oxime precursor

An Application Note for the Synthesis of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane

Topic: Synthesis of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane from its Oxime Precursor Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Granatane Scaffold

The 9-azabicyclo[3.3.1]nonane skeleton, a structural analog of tropane, is a privileged scaffold in medicinal chemistry. Its rigid, bicyclic structure provides a well-defined three-dimensional orientation for functional groups, making it an ideal framework for designing ligands that interact with specific biological targets. 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane, in particular, serves as a crucial building block for a range of pharmacologically active compounds, most notably Granisetron, a potent 5-HT₃ antagonist used to prevent nausea and vomiting associated with chemotherapy and radiation therapy.[1][2]

This application note provides a detailed, field-proven protocol for the synthesis of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane via the catalytic hydrogenation of its oxime precursor, 9-methyl-9-azabicyclo[3.3.1]nonan-3-one oxime. The methodology is designed to be robust, high-yielding, and scalable for research and development applications.

Guiding Principles: The Chemistry of Oxime Reduction

The conversion of an oxime to a primary amine is a fundamental transformation in organic synthesis.[3] This reduction can be achieved through various methods, including the use of dissolving metals (e.g., sodium in ethanol), hydride reagents (e.g., LiAlH₄), or, as detailed here, catalytic hydrogenation.[4][5]

Mechanism of Catalytic Hydrogenation: Catalytic hydrogenation is often the method of choice due to its high efficiency, clean reaction profile, and operational simplicity.[6][7] The reaction proceeds via the following key steps:

• Adsorption: The oxime molecule and molecular hydrogen (H₂) adsorb onto the surface of a heterogeneous catalyst, typically a noble metal like Palladium (Pd) or Platinum (Pt), or Raney Nickel (Raney Ni).[8]

• Hydrogen Activation: The H-H bond in molecular hydrogen is cleaved on the catalyst surface, generating reactive atomic hydrogen species.

• Stepwise Reduction: The atomic hydrogen is sequentially added across the carbon-nitrogen double bond (C=N) of the oxime, first forming a hydroxylamine intermediate.

• Hydrogenolysis: The nitrogen-oxygen (N-O) bond of the hydroxylamine intermediate is subsequently cleaved by hydrogen (hydrogenolysis) to release a molecule of water and form the final primary amine.[9]

The inclusion of ammonia in the reaction medium, as specified in a successful patented procedure, serves a critical role in suppressing the formation of secondary amine byproducts.[4][10]

Caption: Key stages in the catalytic hydrogenation of an oxime to a primary amine.

Experimental Protocol

This protocol is adapted from established procedures for the reduction of this compound.[10]

Part 1: Materials & Reagents

Compound Name	Molecular Formula	MW ( g/mol )	CAS Number	Supplier Suggestion
This compound	C₉H₁₆N₂O	168.24	6164-67-6	Sigma-Aldrich, etc.[11][12]
Methanol (MeOH), Anhydrous	CH₄O	32.04	67-56-1	ACS Grade or higher
Ammonia solution (0.88 S.G.)	NH₃ (in H₂O)	17.03	1336-21-6	Reagent Grade
Raney® Nickel (slurry in water)	Ni	58.69	7440-02-0	50% slurry, activated
Hydrogen (H₂), high purity	H₂	2.02	1333-74-0	>99.99% purity
Celite® 545 (Diatomaceous earth)	SiO₂	60.08	61790-53-2	Filtration aid
Sodium Hydroxide (NaOH)	NaOH	40.00	1310-73-2	Pellets, Reagent Grade
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	ACS Grade or higher
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	7757-82-6	Granular, Reagent Grade

Part 2: Equipment

• Parr-type hydrogenation apparatus or similar pressure vessel rated for at least 100 psi (approx. 7 bar).

• Glass liner for the pressure vessel.

• Magnetic stirrer and stir bars.

• Standard laboratory glassware (beakers, flasks, graduated cylinders).

• Buchner funnel and filtration flask.

• Rotary evaporator.

• Separatory funnel.

• pH meter or pH paper.

Part 3: Step-by-Step Synthesis Procedure

Caption: Workflow for the synthesis of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane.

• Reaction Setup: In a suitable glass liner for the hydrogenation apparatus, dissolve this compound (10.0 g, 59.4 mmol) in methanol (70 mL). To this solution, add 0.88 specific gravity ammonia solution (36 mL).[10]

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add Raney® Nickel (approx. 1.0 g of a 50% slurry in water). CAUTION: Raney Nickel is pyrophoric and may ignite if it dries in the presence of air. Always handle as a wet slurry.

• Hydrogenation: Seal the glass liner inside the hydrogenation vessel. Purge the vessel three times with nitrogen, followed by three purges with hydrogen gas. Pressurize the vessel with hydrogen to 50-60 psi (3.4-4.1 bar). Begin stirring and heat the reaction mixture to 50°C.

• Reaction Monitoring: Maintain the temperature and pressure, periodically re-pressurizing with hydrogen as it is consumed. The reaction is typically complete within 4-8 hours, indicated by the cessation of hydrogen uptake.

• Catalyst Filtration: Cool the vessel to room temperature. Carefully vent the excess hydrogen and purge the system thoroughly with nitrogen. Open the vessel in a well-ventilated fume hood. Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the filter cake with a small amount of methanol. CAUTION: Do not allow the filter cake to dry. Quench the Raney Nickel on the filter paper by carefully adding a large volume of water.

• Solvent Removal: Transfer the filtrate to a round-bottom flask and remove the methanol and excess ammonia using a rotary evaporator.

• Aqueous Work-up: To the remaining aqueous residue, add 10% aqueous sodium hydroxide solution until the pH is >12. This converts any ammonium salts of the product to the free base.

• Extraction: Transfer the basic aqueous solution to a separatory funnel and extract with dichloromethane (3 x 50 mL).

• Drying and Isolation: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane as an oil or low-melting solid.

Part 4: Expected Results & Characterization

Parameter	Expected Value
Yield	80-95%
Appearance	Colorless to pale yellow oil or low-melting solid
Molecular Wt.	154.25 g/mol [13]
¹H NMR	Consistent with the structure of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane.
Mass Spec (MS)	(M+H)⁺ peak at m/z = 155.15, corresponding to the protonated molecule.

Critical Safety Considerations

• Hydrogen Gas: Hydrogen is extremely flammable and can form explosive mixtures with air. All hydrogenation procedures must be conducted in a well-ventilated area, away from ignition sources, using properly rated and maintained equipment.[14][15]

• Pyrophoric Catalysts: Raney Nickel and dry Palladium on Carbon (Pd/C) can ignite spontaneously upon exposure to air. They must be handled under an inert atmosphere or as a wet slurry. Catalyst filtration should be performed carefully, and the filter cake must not be allowed to dry.[14][16]

• Ammonia: Concentrated ammonia solution is corrosive and has a pungent, irritating odor. Handle only in a fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium Hydroxide: NaOH is highly corrosive and can cause severe skin and eye burns.[17][18] Always add NaOH pellets or solution slowly to water or aqueous solutions; never the other way around, to avoid a violent exothermic reaction.

• Personal Protective Equipment (PPE): Safety glasses, a flame-resistant lab coat, and appropriate gloves are mandatory at all times during this procedure.

References

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• Mechanism of how oxime is converted to amine - Filo. Filo. [Link]

• Preparation of Amines: Reduction of Oximes and Nitro Compounds - JoVE. JoVE (Journal of Visualized Experiments). [Link]

• EP0772613B1 - Process for the production of ... - Google Patents.

• Primary amines from alkenes and carbonyl compounds: highly selective hydrogenation of oximes using a homogeneous Ru-catalyst - Catalysis Science & Technology (RSC Publishing). Royal Society of Chemistry. [Link]

• Exo-3-amino-9-methyl-9-azabicyclo[3.3.1]nonane | C9H18N2 | CID 14403176 - PubChem. PubChem, National Center for Biotechnology Information. [Link]

• Asymmetric Reduction of Oximes and Imines Using Chiral Borohydride Derivatives | Request PDF - ResearchGate. ResearchGate. [Link]

• Heterogeneous Catalysis for Selective Hydrogenation of Oximes - Encyclopedia.pub. Encyclopedia.pub. [Link]

• Preparation of Amines from the Reduction of Nitriles, Azides and Oximes - Aakash Institute. Aakash Institute. [Link]

• Heterogeneous palladium-based catalyst promoted reduction of oximes to amines: using H2 at 1 atm in H2O under mild conditions - RSC Publishing. Royal Society of Chemistry. [Link]

• Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines - MDPI. MDPI (Multidisciplinary Digital Publishing Institute). [Link]

• Reduction of oximes with sodium borohydride - copper (II) sulfate in methanol. Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry. [Link]

• Catalytic homogeneous hydrogenations of oximes to hydroxylamine products. | Download Scientific Diagram - ResearchGate. ResearchGate. [Link]

• Biomolecules | Unacademy. Unacademy. [Link]

• Functional Activity of Enantiomeric Oximes and Diastereomeric Amines and Cyano Substituents at C9 in 3-Hydroxy-N-phenethyl-5-phenylmorphans - MDPI. MDPI. [Link]

• How to reduce oximes to amines? - Sciencemadness. Sciencemadness.org. [Link]

• PROCESS FOR THE PREPARATION OF AN INDAZOLE-3-CARBOXAMIDE DERIVATIVE - European Patent Office - EP 0748321 B1. European Patent Office. [Link]

• Adaptive Catalysts for the Selective Hydrogenation of Bicyclic Heteroaromatics using Ruthenium Nanoparticles on a CO2‐Responsive Support - PUBDB. PUBDB. [Link]

• Chemistry of 3-azabicyclo[3.3.1]nonanes | Chemical Reviews - ACS Publications. ACS Publications. [Link]

• Beckmann Rearrangement of 3-carboxybicyclo[3.3.1]nonane and [3.2.1]octane Oximes - CORE. CORE. [Link]

• Synthesis and Spectral Study of Some Novel Oxime Esters Derived from 3-azabicyclo[3.3.1]nonan-9-one Oxime - ResearchGate. ResearchGate. [Link]

• This compound - PubChem. PubChem, National Center for Biotechnology Information. [Link]

• This compound, min 97%, 25 grams. Oakwood Chemical. [Link]

• An expeditious entry to 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO): another highly active organocatalyst for oxidation of alcohols - PubMed. PubMed, National Library of Medicine. [Link]

• Is there a way to protect alpha-hydroxy ketones from reduction but not "regular" ketones? (or vice-versa?) : r/chemistry - Reddit. Reddit. [Link]

• 9-Methyl-9-Azabicyclo[3.3.1]Nonan-3-Amine - PharmaCompass.com. PharmaCompass. [Link]

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO) - Organic Syntheses. Organic Syntheses. [Link]

• Hazards associated with laboratory scale hydrogenations - UW-Madison Chemistry. University of Wisconsin-Madison Department of Chemistry. [Link]

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9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime as a building block for protein degraders

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Application Notes: 9-Methyl-9-azabicyclo[3.tcm-start>

Analyzing the Core Concept

I'm currently dissecting the user's request. My focus is on understanding the core concept: employing 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime as a critical building block for protein degraders. I've begun to break down the topic and content aspects, pinpointing key elements for further investigation. This will lay the groundwork for a robust application note.

Developing a Framework

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Formulating the Application Note

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Developing the Narrative's Foundation

I'm now fully immersed in consolidating my narrative. I've begun integrating recent search findings regarding the benefits of rigid bicyclic scaffolds for drug design to strengthen the rationale of the application note. I've located sources detailing the compound's basic properties and the ketone precursor, which will form the basis of the introduction. Additionally, I've identified key references on the protein degradation field, to make the note accurate and relevant. The focus is now on weaving together the narrative.

Developing the Outline Further

I'm now fully immersed in developing the detailed structure of my application note. I've been consolidating findings and creating the backbone for the "Rationale for Use" section, emphasizing the advantages of rigid linkers in drug design. I'm focusing on the integration of visual aids for clarity and impact. My next steps involve crafting the synthetic protocol and incorporating relevant literature citations and references.

Solidifying the Narrative

I've been consolidating and deepening my narrative. I am focused on the utility of the ketone precursor and how it can be employed to build the core scaffold. I'm actively using the literature I collected to construct an actionable guide for the user. I'm preparing to outline a concrete, example synthesis of a PROTAC using this building block.

Synthesizing a Concrete Example

I'm now focusing on a concrete example for the application note. I've chosen BRD4 as a target and Cereblon as the E3 ligase, leveraging their well-established ligands. I'm focusing on defining synthetic modules to be included. I'm prioritizing clarity in the synthetic protocol using the oxime as the core linker. I'm aiming to create an easy-to-follow guide for any chemist. I am preparing visual aids to support the synthesis.

Synthesizing a Concrete Example

I'm now focusing on the creation of the example PROTAC. The goal is to provide a concise yet detailed synthetic route. My design incorporates modular synthesis steps to enhance clarity and adaptability. I'm exploring the best way to visually represent the protocols and data to aid the user.

Focusing on Modular Synthesis

I'm now centering the narrative on the modular approach for PROTAC design. This framework allows for customization and is much more practical for researchers. I'm developing detailed modules for the building block's incorporation and creating clear, visual representations to aid comprehension and application. I'm focusing on synthetic step explanations.

Finalizing the Application Note

I've been solidifying the application note's final sections, focusing on characterization, evaluation, and data interpretation, which are now fully drafted. These portions emphasize experimental validation and troubleshooting. I'm preparing all visualizations and figures to make the content accessible and intuitive. I'm doing a final review for cohesion and accuracy, ensuring the note is ready for dissemination.

Application Notes and Protocols

Topic: this compound as a Novel Building Block for Spatially-Defined Protein Degraders

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of the Linker in Protein Degraders

Targeted protein degradation has emerged as a revolutionary therapeutic modality, capable of addressing disease-causing proteins previously considered "undruggable".[1] Proteolysis-targeting chimeras (PROTACs) are at the forefront of this revolution. These heterobifunctional molecules are comprised of three distinct components: a ligand that binds the protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a linker that covalently connects the two.[2][3] This assembly forms a ternary complex (POI-PROTAC-E3 Ligase), which facilitates the ubiquitination of the POI and its subsequent degradation by the proteasome.[4][5]

While significant focus has been placed on the discovery of novel POI and E3 ligase ligands, the linker is far from being a passive spacer.[6] Its length, composition, and conformational flexibility are critical determinants of a PROTAC's efficacy, influencing the stability of the ternary complex, cell permeability, and overall pharmacokinetic properties.[7] The field is now moving beyond traditional flexible polyethylene glycol (PEG) and alkyl chains towards more structured and rigid linkers to gain precise control over the spatial orientation of the two binding partners.

This document introduces This compound as a novel, rigid building block for the synthesis of next-generation protein degraders. Its unique bicyclic structure offers a robust and spatially-defined scaffold to enhance the design and performance of PROTACs.

Figure 1: General mechanism of action for a PROTAC molecule.

Rationale for Use: The Advantages of a Rigid Bicyclic Scaffold

The incorporation of the 9-azabicyclo[3.3.1]nonane scaffold offers several distinct advantages over conventional flexible linkers in the rational design of protein degraders.

• Conformational Rigidity: Unlike flexible chains that exist in numerous conformations, bicyclic systems dramatically reduce the degrees of freedom.[8][9][10] This rigidity helps pre-organize the POI and E3 ligase ligands into a productive orientation for ternary complex formation, which can reduce the entropic penalty of binding and enhance degradation efficiency.[8]

• Defined Exit Vectors: The scaffold provides well-defined geometric points for linker attachment. This allows for precise control over the distance and angular relationship between the two ends of the PROTAC, facilitating systematic structure-activity relationship (SAR) studies.

• Improved Physicochemical Properties: The compact and globular nature of bicyclic scaffolds can lead to improved drug-like properties.[8][9] This may include enhanced cell permeability and metabolic stability compared to PROTACs with high molecular weight, flexible linkers that often violate traditional "Rule of 5" guidelines.[6]

• Chemical Versatility: The core building block, this compound[11][12], contains an oxime functional group. This group serves as a versatile chemical handle that can be readily transformed, for instance, into an amine, providing a nucleophilic point for straightforward conjugation to the rest of the PROTAC molecule.[13]

Synthesis of the Core Building Block

The title compound can be prepared in a straightforward, two-step synthesis starting from commercially available 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one.[14]

Table 1: Physicochemical Properties of the Building Block

Property	Value	Source
CAS Number	6164-67-6	[11][15]
Molecular Formula	C₉H₁₆N₂O	[11]
Molecular Weight	168.24 g/mol	[11]
Appearance	White to yellow solid	[14]

Protocol 3.1: Synthesis of this compound

Step 1: Oximation of the Ketone

• To a solution of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one (1.0 eq) in ethanol (EtOH, 0.2 M), add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (2.0 eq).

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, remove the ethanol under reduced pressure.

• Add water to the residue and extract the product with dichloromethane (DCM, 3x).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• The resulting crude solid, this compound, can be purified by column chromatography (Silica gel, DCM/Methanol gradient) or recrystallization to yield the final product.

Incorporation into a PROTAC Scaffold: A Protocol

The true utility of this building block is demonstrated by its incorporation into a full PROTAC molecule. The oxime is first reduced to the corresponding amine, which can then be coupled to a pre-assembled fragment containing the E3 ligase ligand and a linker with a terminal carboxylic acid.

This protocol describes a modular approach to synthesize a hypothetical BRD4-targeting PROTAC, using a JQ1 analog as the POI binder and a pomalidomide derivative for recruiting the Cereblon (CRBN) E3 ligase.[2][5]

Figure 2: Modular synthetic workflow for PROTAC assembly.

Protocol 4.1: Reduction of the Oxime to a Primary Amine

Causality Note: Reduction of the oxime to the primary amine is a critical step to generate a nucleophile suitable for amide bond formation, a robust and common reaction in PROTAC synthesis.

• Dissolve this compound (1.0 eq) in ethanol (0.1 M) in a high-pressure hydrogenation vessel.[13]

• Add Raney Nickel (approx. 10% w/w) and ammonium acetate (1.5 eq).[13]

• Pressurize the vessel with hydrogen gas (H₂) to 300 p.s.i. and heat to 50 °C.

• Maintain stirring for 24 hours, monitoring hydrogen uptake.

• After completion, carefully vent the vessel and filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Concentrate the filtrate in vacuo. The resulting 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane is often used in the next step without further purification.[13]

Protocol 4.2: Final Amide Coupling

• Dissolve the E3 Ligand-Linker-COOH fragment (e.g., a pomalidomide-PEG-COOH derivative, 1.0 eq) in anhydrous dimethylformamide (DMF, 0.1 M).

• Add HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate, 1.2 eq) and N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir for 15 minutes at room temperature to activate the carboxylic acid.

• Add a solution of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane (from Protocol 4.1, 1.1 eq) in DMF to the activated ester mixture.

• Stir the reaction at room temperature for 4-6 hours, monitoring by LC-MS.

• Upon completion, dilute the reaction with water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product via preparative High-Performance Liquid Chromatography (HPLC) to yield the final PROTAC molecule.

• Characterize the final compound thoroughly by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm its identity and purity (>95%).

Characterization and Evaluation Protocols

Once synthesized and purified, the novel PROTAC must undergo a cascade of in vitro assays to validate its function.[16] This process confirms target engagement, ternary complex formation, and cellular activity.

Figure 3: Logical workflow for the evaluation of a novel PROTAC.

Table 2: Recommended Assays for PROTAC Evaluation

Assay Type	Specific Method(s)	Purpose	Reference(s)
Binary Engagement	Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), Fluorescence Polarization (FP)	To measure the binding affinity (KD) of the PROTAC to the isolated POI and E3 ligase independently.	[16][17]
Ternary Complex	NanoBRET, TR-FRET, SPR	To confirm the formation of the POI-PROTAC-E3 ligase complex and measure its stability and cooperativity.	[17]
Cell Permeability	PAMPA, Caco-2 Assay	To assess the ability of the PROTAC to cross the cell membrane, a prerequisite for cellular activity.	[16]
Target Degradation	Western Blot, In-Cell Western, Quantitative Proteomics (MS)	To quantify the reduction of the target protein levels in a cellular context and determine key parameters like DC₅₀ and Dₘₐₓ.	[18][19]
Selectivity	Unbiased Proteomics (e.g., TMT-MS)	To assess off-target degradation by profiling changes across the entire proteome upon PROTAC treatment.	[20]
Functional Viability	CellTiter-Glo®, MTT Assay	To measure the downstream effect of target protein degradation on cell viability or proliferation.	[16]

Protocol 5.1: Target Degradation via Western Blot

• Cell Culture and Treatment: Plate cells (e.g., a human cancer cell line expressing BRD4) at an appropriate density and allow them to adhere overnight. Treat the cells with a serial dilution of the PROTAC (e.g., 0.1 nM to 10 µM) for a specified time (e.g., 18-24 hours). Include a vehicle control (e.g., 0.1% DMSO).

• Cell Lysis: Wash cells with ice-cold PBS, then lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts, load samples onto an SDS-PAGE gel, and perform electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with a primary antibody specific to the target protein (e.g., anti-BRD4) overnight at 4°C.

  • Incubate with a loading control antibody (e.g., anti-GAPDH or anti-β-actin) to ensure equal protein loading.

  • Wash the membrane and incubate with a species-appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the target protein signal to the loading control signal. Plot the normalized values against the PROTAC concentration to determine the DC₅₀ (concentration for 50% degradation).

Data Interpretation & Troubleshooting

• Successful Degradation: A successful PROTAC will show a concentration-dependent decrease in the target protein band on the Western Blot, often exhibiting a "hook effect" where degradation is less efficient at very high concentrations. The DC₅₀ value should be potent (typically in the nM range).

• No Degradation: If no degradation is observed, consider the following:

  • Poor Permeability: Check the results from the PAMPA or Caco-2 assay. If permeability is low, medicinal chemistry efforts may be needed to improve the molecule's properties.[20][21]

  • Failed Ternary Complex Formation: Refer to the biophysical assays (NanoBRET, SPR). An inability to form a stable ternary complex is a common failure mode. The linker length or attachment points may need re-optimization.[17]

  • Incorrect E3 Ligase: The chosen E3 ligase may not be expressed or active in the selected cell line. Confirm E3 ligase expression via Western Blot or proteomics.[5]

• Off-Target Effects: If the unbiased proteomics screen reveals degradation of unintended proteins, this suggests promiscuous ternary complex formation.[20] The design of the POI ligand, E3 ligand, or the linker may need to be refined to improve selectivity.

Conclusion

This compound represents a valuable and versatile building block for the advanced design of protein degraders. Its inherent rigidity provides a framework for creating spatially well-defined PROTACs, potentially overcoming the limitations of traditional flexible linkers. By offering precise control over molecular geometry, this scaffold can accelerate the development of highly potent, selective, and drug-like protein degraders, paving the way for new therapeutic interventions.

References

• Suite of Biochemical and Cell-Based Assays for the Characterization of Kirsten Rat Sarcoma (KRAS) Inhibitors and Degraders. National Institutes of Health (NIH).
• Protein Degrader Solutions. WuXi AppTec Lab Testing Division.
• Protein Degrader In Vitro Evaluation Services. Creative Biolabs.
• Suite of Biochemical and Cell-Based Assays for the Characterization of Kirsten Rat Sarcoma (KRAS) Inhibitors and Degraders. ACS Publications.
• Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. MDPI.
• Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. National Institutes of Health (NIH).
• Bridged bicyclic peptides as potential drug scaffolds: synthesis, structure, protein binding and stability. National Institutes of Health (NIH).
• This compound. PubChem, National Institutes of Health.
• E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. ACS Publications.
• Bridged bicyclic peptides as potential drug scaffolds: Synthesis, structure, protein binding and stability. ResearchGate.
• Characteristic roadmap of linker governs the rational design of PROTACs. National Institutes of Health (NIH).
• Novel Design Strategies to Enhance the Efficiency of Proteolysis Targeting Chimeras. MDPI.
• E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. MDPI.
• Synthesis of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane (D15); intermediate for Compound 21. PrepChem.com.
• Methods to accelerate PROTAC drug discovery. National Institutes of Health (NIH).
• E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers Media S.A..
• E3 Ligase Ligands in PROTAC. Precise PEG.
• PROTACs and Building Blocks: The 2D Chemical Space in Very Early Drug Discovery. MDPI.
• E3 ligase ligand optimization of Clinical PROTACs. Frontiers Media S.A..
• Advancing Drug Discovery with PROTAC Building Blocks. YouTube.
• 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one. Sigma-Aldrich.
• Bridged bicyclic peptides as potential drug scaffolds: synthesis, structure, protein binding and stability. Royal Society of Chemistry.
• 6164-67-6|this compound. BLDpharm.

• Exploring Endo-3-Amine-9-Methyl-9-Azabicyclo[16][16][18]Nonane: Properties and Applications. Medium. Available at:

• Design of proteins using rigid organic macrocycles as scaffolds. PubMed, National Institutes of Health.
• (1R,5S,E)-9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime. Pharmaffiliates.
• US10858352B2 - Pharmaceutical compounds. Google Patents.
• This compound | CAS No. Simson Pharma Limited.
• This compound, min 97%, 25 grams. Anatrace.

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Application Note: A Comparative Guide to the Diastereoselective Reduction of Pseudopelletierine Oxime

Introduction and Scope

The granatane (9-azabicyclo[3.3.1]nonane) alkaloid framework is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3] The introduction of an amino group at the C3 position creates chiral centers and opens avenues for developing novel therapeutics. The diastereoselective reduction of pseudopelletierine oxime (9-methyl-9-azabicyclo[3.3.1]nonan-3-one oxime) is a critical transformation to access the corresponding syn and anti 3-amino diastereomers. These diastereomers can exhibit significantly different pharmacological profiles, making their controlled synthesis and separation essential for structure-activity relationship (SAR) studies.

This application note provides a comprehensive guide with detailed protocols for the preparation of diastereomeric 3-amino-9-methyl-9-azabicyclo[3.3.1]nonanes. We will explore two distinct and reliable reduction methodologies, catalytic hydrogenation and a dissolving metal reduction, which preferentially yield the syn (axial) and anti (equatorial) amines, respectively. The causality behind the stereochemical outcomes of each method is explained, providing researchers with the rationale needed to select and optimize reaction conditions for their specific synthetic goals.

Mechanistic Rationale and Stereochemical Control

The 9-azabicyclo[3.3.1]nonane skeleton of pseudopelletierine exists predominantly in a stable dual chair-chair conformation. The reduction of the C3-oxime introduces a new stereocenter, resulting in two possible diastereomers:

• syn-Amine (Axial): The amino group is oriented axially with respect to the six-membered ring it is part of.

• anti-Amine (Equatorial): The amino group is oriented equatorially, which is generally the thermodynamically more stable configuration due to reduced steric interactions.

The choice of reducing agent is paramount in directing the stereochemical outcome. This is primarily governed by the principles of steric approach control versus thermodynamic control.

• Steric Approach Control (Kinetic Product): Reagents like heterogeneous catalysts require the substrate to adsorb onto the catalyst surface. The molecule will preferentially adsorb via its least sterically hindered face, leading to the delivery of hydrogen from that face. This often results in the formation of the axial (syn) product.

• Thermodynamic Control: Dissolving metal reductions proceed through intermediates (radical anions) that can equilibrate to the most stable conformation before the final protonation step. This pathway typically yields the thermodynamically favored equatorial (anti) product.

Caption: Logical relationship between reduction control and diastereomer formation.

Preparation of Starting Material: Pseudopelletierine Oxime

The synthesis of the oxime from the parent ketone is a standard and high-yielding reaction.[4] This step is crucial as the E/Z geometry of the oxime can sometimes influence the stereoselectivity of subsequent reductions, although for many powerful reducing agents, this effect is minimal.[5]

Protocol 3.1: Oximation of Pseudopelletierine

• Reagents & Setup:

  • Pseudopelletierine (1.0 eq)

  • Hydroxylamine hydrochloride (NH₂OH·HCl, 1.5 eq)

  • Sodium acetate (CH₃COONa, 2.0 eq)

  • Ethanol (EtOH) and Water (H₂O)

  • Round-bottom flask with reflux condenser and magnetic stirrer.

• Procedure:

  • Dissolve pseudopelletierine in a 4:1 mixture of ethanol and water.

  • Add sodium acetate and hydroxylamine hydrochloride to the solution.

  • Heat the mixture to reflux and stir for 4-6 hours. Monitor reaction completion by TLC (Thin Layer Chromatography).

  • Cool the reaction mixture to room temperature and then place it in an ice bath for 1 hour to precipitate the product.

  • Filter the resulting white solid, wash with cold water, and dry under vacuum.

  • The product can be recrystallized from ethanol/water to yield pure pseudopelletierine oxime.

Protocols for Diastereoselective Reduction

The following protocols describe two distinct methods to selectively favor either the syn or anti diastereomer.

Method A: Catalytic Hydrogenation for syn-Amine (Axial) Preference

This method utilizes Adam's catalyst (PtO₂) under acidic conditions. The substrate adsorbs onto the catalyst surface from the less hindered equatorial face, leading to the delivery of hydrogen from the same face and resulting in the formation of the axial amine. Heterogeneous catalysis is a well-established method for the hydrogenation of oximes to amines.[6][7]

Protocol 4.1: Hydrogenation using Adam's Catalyst

• Reagents & Setup:

  • Pseudopelletierine oxime (1.0 eq)

  • Platinum(IV) oxide (PtO₂, Adam's catalyst, 0.05 eq by weight)

  • Glacial acetic acid (solvent)

  • Parr hydrogenation apparatus or a similar setup.

• Procedure:

  • Safety Note: Handle hydrogen gas with extreme caution in a well-ventilated fume hood. Ensure all equipment is properly grounded.

  • To a high-pressure reaction vessel, add the pseudopelletierine oxime and the solvent (glacial acetic acid).

  • Carefully add the PtO₂ catalyst.

  • Seal the vessel, purge it several times with nitrogen, and then with hydrogen gas.

  • Pressurize the vessel with H₂ to 50-60 psi.

  • Begin vigorous agitation (shaking or stirring) at room temperature.

  • Monitor the reaction by observing the pressure drop. The reaction is typically complete within 12-24 hours.

  • Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the platinum catalyst. Wash the Celite pad with additional acetic acid.

  • Carefully neutralize the filtrate with a saturated solution of sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) while cooling in an ice bath.

  • Extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product, enriched in the syn-diastereomer.

Method B: Dissolving Metal Reduction for anti-Amine (Equatorial) Preference

This classic reduction method uses sodium metal in a protic solvent like ethanol.[4][8] It operates under thermodynamic control, yielding the more stable equatorial amine as the major product.

Protocol 4.2: Sodium in Ethanol Reduction

• Reagents & Setup:

  • Pseudopelletierine oxime (1.0 eq)

  • Sodium metal (Na, 10-15 eq)

  • Anhydrous ethanol (solvent)

  • Large three-neck round-bottom flask equipped with a reflux condenser and an addition funnel (or tongs for adding sodium chunks).

• Procedure:

  • Safety Note: Sodium metal reacts violently with water. Ensure all glassware is perfectly dry and use anhydrous ethanol. The reaction is highly exothermic and produces flammable hydrogen gas. Perform in a fume hood away from ignition sources.

  • Dissolve the pseudopelletierine oxime in anhydrous ethanol in the reaction flask and bring the solution to a gentle reflux.

  • Carefully add small pieces of sodium metal to the refluxing solution at a rate that maintains a steady reaction (effervescence) but prevents it from becoming too vigorous.

  • Continue adding sodium until all of it has been consumed and the refluxing subsides. This may take 2-3 hours.

  • After the reaction is complete, cool the flask to room temperature.

  • Slowly and carefully add water to quench any remaining sodium metal.

  • Most of the ethanol can be removed under reduced pressure.

  • Extract the remaining aqueous solution with diethyl ether or DCM (3x).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product, enriched in the anti-diastereomer.

Product Analysis and Diastereomer Separation

Analysis of Diastereomeric Ratio: The ratio of syn to anti products can be reliably determined using ¹H NMR spectroscopy. The proton at C3 (the carbon bearing the amino group) will exhibit different coupling constants depending on its orientation.

• Axial C3-H (anti-amine): Typically shows large axial-axial couplings (J ≈ 10-13 Hz) to the two adjacent axial protons and a smaller axial-equatorial coupling.

• Equatorial C3-H (syn-amine): Shows smaller equatorial-axial and equatorial-equatorial couplings (J ≈ 2-5 Hz).

Protocol 5.1: Flash Column Chromatography for Separation

• Setup & Materials:

  • Silica gel (230-400 mesh)

  • Appropriate size chromatography column

  • Eluent system: A gradient of Dichloromethane (DCM) -> 95:5 DCM/Methanol -> 90:10 DCM/Methanol with 1% triethylamine (TEA). The TEA is crucial to prevent the basic amines from tailing on the acidic silica gel.

• Procedure:

  • Prepare a slurry of silica gel in the initial eluent (DCM with 1% TEA) and pack the column.

  • Dissolve the crude amine mixture in a minimal amount of the eluent and adsorb it onto a small amount of silica gel.

  • Dry-load the adsorbed sample onto the top of the packed column.

  • Elute the column with the solvent gradient. The less polar anti-diastereomer will typically elute before the more polar syn-diastereomer.

  • Collect fractions and analyze them by TLC to identify and combine the pure fractions of each diastereomer.

  • Remove the solvent under reduced pressure to obtain the isolated, pure diastereomers.

Comparative Data Summary

The following table summarizes the expected outcomes from the described protocols. Yields and ratios are representative and may vary based on specific reaction conditions and scale.

Parameter	Method A: Catalytic Hydrogenation	Method B: Dissolving Metal Reduction
Primary Product	syn-3-Amino-9-methyl-9-azabicyclo[3.3.1]nonane	anti-3-Amino-9-methyl-9-azabicyclo[3.3.1]nonane
Stereochemical Control	Kinetic (Steric Approach)	Thermodynamic
Key Reagents	PtO₂, H₂ (gas), Acetic Acid	Na (metal), Anhydrous Ethanol
Typical Yield	75-85%	60-75%
Diastereomeric Ratio (syn:anti)	~85:15 to 95:5	~10:90 to 20:80
Safety Considerations	High-pressure H₂, flammable catalyst	Highly reactive/flammable Na metal

Overall Experimental Workflow

The diagram below illustrates the complete workflow from the starting ketone to the separated diastereomeric amine products.

Caption: Workflow for synthesis and separation of diastereomers.

References

• 1. mdpi.com [mdpi.com]
• 2. Identification of Granatane Alkaloids from Duboisia myoporoides (Solanaceae) using Molecular Networking and Semisynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
• 4. Oxime - Wikipedia [en.wikipedia.org]
• 5. Catalytic Reduction of Oximes to Hydroxylamines: Current Methods, Challenges and Opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines | MDPI [mdpi.com]
• 8. Sciencemadness Discussion Board - How to reduce oximes to amines? - Powered by XMB 1.9.11 [sciencemadness.org]

Application Notes and Protocols for the Synthesis and Evaluation of Novel 5-HT3 Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for the design, synthesis, and evaluation of novel 5-hydroxytryptamine type 3 (5-HT3) receptor antagonists. It is intended to equip researchers with the necessary theoretical understanding and practical protocols to advance the development of next-generation therapeutics targeting the 5-HT3 receptor, a critical player in chemotherapy-induced nausea and vomiting (CINV), irritable bowel syndrome (IBS), and other neurological disorders.[1][2][3]

I. The 5-HT3 Receptor: A Key Therapeutic Target

The 5-HT3 receptor is a ligand-gated ion channel, unique among serotonin receptors for its role in rapid synaptic transmission.[3] Composed of five subunits arranged around a central ion pore, its activation by serotonin (5-HT) leads to the influx of cations and subsequent neuronal depolarization. These receptors are densely located in the chemoreceptor trigger zone (CTZ) of the brainstem and on vagal afferent nerves in the gastrointestinal tract, making them pivotal in the emetic reflex.[4] By blocking these receptors, antagonists effectively mitigate the nausea and vomiting induced by chemotherapeutic agents and other stimuli.

II. Rational Design and Synthesis of Novel 5-HT3 Receptor Antagonists

The development of potent and selective 5-HT3 receptor antagonists hinges on a thorough understanding of their structure-activity relationships (SAR). The core pharmacophore for a 5-HT3 antagonist generally consists of three key features: an aromatic moiety, a hydrogen bond-accepting group, and a basic nitrogen atom.[2]

Key Pharmacophoric Features:

• Aromatic Moiety: Often an indole or a related heterocyclic system, this region engages in hydrophobic and aromatic interactions within the receptor binding pocket.[1][2][3][5][6]

• Hydrogen Bond Acceptor: Typically a carbonyl group within an ester or amide linkage, or a bioisosteric replacement like an oxadiazole or oxazoline, this feature is crucial for anchoring the ligand in the binding site.[2][3]

• Basic Nitrogen: Usually constrained within an azabicyclic system (e.g., tropane, quinuclidine), this positively charged group at physiological pH forms a critical ionic interaction with an acidic residue in the receptor.

The spatial arrangement of these features is paramount for high-affinity binding. The optimal distance between the aromatic core and the basic nitrogen is generally in the range of 8.4-8.9 Å.[2]

Synthetic Strategies for Novel Scaffolds:

The indole scaffold is a cornerstone in the design of 5-HT3 antagonists, with established drugs like ondansetron and tropisetron featuring this core.[1] Novel analogs can be synthesized through various strategies, including the Fischer indole synthesis or by modifying existing indole precursors. A general synthetic approach is outlined below:

Figure 2: Synthetic pathway for quinoxaline-based 5-HT3 antagonists.

III. In Vitro Characterization of Novel Antagonists

Once synthesized, novel compounds must be rigorously characterized in vitro to determine their affinity and functional activity at the 5-HT3 receptor.

A. Radioligand Binding Assays:

Radioligand binding assays are the gold standard for determining the binding affinity (Ki) of a test compound for the 5-HT3 receptor. These assays measure the displacement of a radiolabeled ligand (e.g., [³H]-granisetron) from the receptor by the unlabeled test compound.

• Receptor Preparation: Prepare cell membranes from a cell line stably expressing the human 5-HT3 receptor (e.g., HEK293 cells). Homogenize cells in ice-cold lysis buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in assay buffer.

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: Receptor membranes, radioligand, and assay buffer.

  • Non-specific Binding: Receptor membranes, radioligand, and a high concentration of a known 5-HT3 antagonist (e.g., 10 µM ondansetron).

  • Test Compound: Receptor membranes, radioligand, and varying concentrations of the novel antagonist.

• Incubation: Incubate the plate at room temperature for 60 minutes with gentle agitation. [7]4. Filtration: Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) by non-linear regression analysis. Convert the IC50 to a Ki value using the Cheng-Prusoff equation. [8]

  Parameter	Typical Value/Condition
  Radioligand	[³H]-Granisetron
  Radioligand Concentration	0.5 - 2.0 nM
  Incubation Time	60 minutes
  Incubation Temperature	Room Temperature

  | Wash Buffer | Ice-cold 50 mM Tris-HCl |

Table 1: Typical parameters for a 5-HT3 receptor radioligand binding assay.

B. Functional Cell-Based Assays:

Functional assays are essential to determine whether a compound acts as an antagonist, agonist, or partial agonist at the 5-HT3 receptor. A common method is the calcium flux assay, which measures the influx of calcium into the cell upon receptor activation.

• Cell Preparation: Plate cells expressing the 5-HT3 receptor in a 96-well black-walled, clear-bottom plate and culture overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-8) in assay buffer for 30-60 minutes at 37°C. [9][10]3. Assay Protocol:

  • Establish a baseline fluorescence reading using a microplate reader.

  • Add the test compound (potential antagonist) at various concentrations and incubate for a predetermined time.

  • Add a known 5-HT3 receptor agonist (e.g., serotonin or m-CPBG) to stimulate the receptor.

  • Measure the change in fluorescence over time.

• Data Analysis: An antagonist will inhibit the agonist-induced increase in fluorescence in a concentration-dependent manner. Calculate the IC50 value for the antagonist.

Figure 3: Workflow for a 5-HT3 receptor functional calcium flux assay.

IV. In Vivo Evaluation of Novel Antagonists

Promising candidates from in vitro screening should be evaluated in vivo to assess their efficacy and pharmacokinetic properties.

A. Cisplatin-Induced Emesis Model in Ferrets:

The ferret is a well-established model for studying emesis as it has a vomiting reflex similar to humans. [11][12][13][14]

• Acclimation: Acclimate male ferrets to the experimental conditions for several days.

• Drug Administration: Administer the novel antagonist (intravenously or orally) at various doses. A vehicle control group should be included.

• Cisplatin Challenge: After a suitable pretreatment time, administer a high dose of cisplatin (e.g., 10 mg/kg, i.p. or i.v.) to induce emesis.

• Observation: Observe the animals for a defined period (e.g., 4-8 hours for acute emesis, up to 72 hours for delayed emesis) and record the number of retches and vomits.

• Data Analysis: Compare the emetic responses in the treated groups to the vehicle control group to determine the anti-emetic efficacy of the novel compound.

B. von Bezold-Jarisch (B-J) Reflex Model:

The B-J reflex is a cardioinhibitory reflex characterized by bradycardia and hypotension, which can be induced by intravenous administration of a 5-HT3 agonist like phenylbiguanide. [4][6][15][16][17][18]This model is useful for assessing the in vivo potency of 5-HT3 antagonists.

• Anesthesia and Instrumentation: Anesthetize rats (e.g., with urethane) and cannulate the jugular vein for drug administration and the carotid artery for blood pressure and heart rate monitoring.

• Drug Administration: Administer the novel antagonist intravenously.

• Phenylbiguanide Challenge: After a short interval, administer an intravenous bolus of phenylbiguanide to elicit the B-J reflex.

• Measurement: Record the changes in heart rate and blood pressure.

• Data Analysis: An effective 5-HT3 antagonist will attenuate or block the phenylbiguanide-induced bradycardia and hypotension. Calculate the ID50 (the dose that inhibits the reflex by 50%).

In Vivo Model	Primary Endpoint	Species
Cisplatin-Induced Emesis	Number of retches and vomits	Ferret
von Bezold-Jarisch Reflex	Inhibition of bradycardia and hypotension	Rat

Table 2: Common in vivo models for evaluating 5-HT3 receptor antagonists.

V. Conclusion

The systematic approach outlined in these application notes, from rational drug design and synthesis to comprehensive in vitro and in vivo evaluation, provides a robust framework for the discovery and development of novel 5-HT3 receptor antagonists. By adhering to these protocols and principles of scientific integrity, researchers can contribute to the advancement of therapeutics for a range of debilitating conditions.

VI. References

• Synthesis and Development of Indole Based 5-HT3 Receptor Antagonists as Anti-Emetic Drugs in Oncology: An Update. ([Link])

• Pharmacophore based synthesis of 3-chloroquinoxaline-2-carboxamides as serotonin3 (5-HT3) receptor antagonist. ([Link])

• Novel 5-HT3 Antagonists. Indole Oxadiazoles. ([Link])

• Development of high-affinity 5-HT3 receptor antagonists. Structure-affinity relationships of novel 1,7-annelated indole derivatives. ([Link])

• Novel 5-HT3 antagonists: indol-3-ylspiro(azabicycloalkane-3,5'(4'H)-oxazoles). ([Link])

• Emesis induced by cisplatin in the ferret as a model for the detection of anti-emetic drugs. ([Link])

• Novel 5-hydroxytryptamine (5-HT3) receptor antagonists. Synthesis and structure-activity relationships of 9-methyl-2,3,4,9-tetrahydrothiopyrano[2,3-b]indol-4-one derivatives. ([Link])

• Radioligand Binding Assay Protocol. ([Link])

• Insights Into Acute and Delayed Cisplatin-Induced Emesis From a Microelectrode Array, Radiotelemetry and Whole-Body Plethysmography Study of Suncus murinus (House Musk Shrew). ([Link])

• CISPLATIN-INDUCED EMESIS IN THE FERRET - A NEW ANIMAL-MODEL. ([Link])

• Serotonin-independent model of cisplatin-induced emesis in the ferret. ([Link])

• Efficacy of maropitant for treatment and prevention of emesis caused by intravenous infusion of cisplatin in dogs in. ([Link])

• Stimulation of 5-HT3 receptors in the NTS inhibits the cardiac Bezold-Jarisch reflex response. ([Link])

• Scheme 1. Synthesis of quinoxalines. Reagents and conditions:... ([Link])

• Evidence that 5-HT3 receptors in the nucleus tractus solitarius and other brainstem areas modulate the vagal bradycardia evoked by activation of the von Bezold-Jarisch reflex in the anesthetized rat. ([Link])

• An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. ([Link])

• Radioligand binding methods: practical guide and tips. ([Link])

• Recent advances in the transition-metal-free synthesis of quinoxalines. ([Link])

• Quinoxaline synthesis. ([Link])

• Configuring Radioligand Receptor Binding Assays for HTS Using Scintillation Proximity Assay Technology. ([Link])

• Assay Protocol Book. ([Link])

• CALCIUM FLUX PROTOCOL. ([Link])

• Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. ([Link])

• Acute myocardial ischemia enhances the vanilloid TRPV1 and serotonin 5-HT3 receptor-mediated Bezold-Jarisch reflex in rats. ([Link])

• Bezold-Jarisch Reflex. ([Link])

• 5-HT3 blockade does not attenuate postspinal blood pressure change in cesarean section: A case-control study. ([Link])

• The unique peristaltic sample delivery system of the CytoFLEX analyzer enables optimized measurements of transient changes in in. ([Link])

• Assay of Intracellular Free Calcium in RAW 264.7 Cells Loaded with Fluo-3 (with FLEXstation). ([Link])

• Calcium Flux Assay Protocol. ([Link])

Sources

• 1. Synthesis and Development of Indole Based 5-HT3 Receptor Antagonists as Anti-Emetic Drugs in Oncology: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel 5-HT3 antagonists. Indole oxadiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel 5-HT3 antagonists: indol-3-ylspiro(azabicycloalkane-3,5'(4'H)-oxazoles) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stimulation of 5-HT3 receptors in the NTS inhibits the cardiac Bezold-Jarisch reflex response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of high-affinity 5-HT3 receptor antagonists. Structure-affinity relationships of novel 1,7-annelated indole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel 5-hydroxytryptamine (5-HT3) receptor antagonists. Synthesis and structure-activity relationships of 9-methyl-2,3,4,9-tetrahydrothiopyrano[2,3-b]indol-4-one derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. pdspdb.unc.edu [pdspdb.unc.edu]
• 9. content.abcam.com [content.abcam.com]
• 10. labs.pbrc.edu [labs.pbrc.edu]
• 11. Emesis induced by cisplatin in the ferret as a model for the detection of anti-emetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scilit.com [scilit.com]
• 13. Serotonin : Independent Model of Cisplatin : Induced Emesis in the Ferret | Semantic Scholar [semanticscholar.org]
• 14. avmajournals.avma.org [avmajournals.avma.org]
• 15. Evidence that 5-HT3 receptors in the nucleus tractus solitarius and other brainstem areas modulate the vagal bradycardia evoked by activation of the von Bezold-Jarisch reflex in the anesthetized rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Acute myocardial ischemia enhances the vanilloid TRPV1 and serotonin 5-HT3 receptor-mediated Bezold-Jarisch reflex in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Bezold-Jarisch Reflex - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 5-HT3 blockade does not attenuate postspinal blood pressure change in cesarean section: A case-control study - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

How to improve yield in 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime synthesis

Answering the user's request.## Technical Support Center: 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime Synthesis

Welcome to the technical support center for the synthesis of this compound. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and optimize reaction yields. As Senior Application Scientists, we have consolidated field-proven insights and literature-based evidence to help you navigate the complexities of this synthesis.

The conversion of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one (also known as pseudopelletierine) to its corresponding oxime is a critical step in the synthesis of various biologically active compounds and protein degrader building blocks.[1][2] However, achieving a high yield of the desired product requires careful control over several reaction parameters. This guide provides a structured approach to identifying and resolving common experimental challenges.

Troubleshooting Guide: Enhancing Reaction Yield and Purity

This section addresses the most frequent issues encountered during the synthesis in a direct question-and-answer format.

Question 1: My reaction yield is consistently low or I'm recovering unreacted starting material. What are the primary causes?

Low conversion is a common problem that can almost always be traced back to one of three critical parameters: reaction pH, temperature, or reagent integrity.

• Cause A: Suboptimal Reaction pH

  Expertise & Experience: The formation of oximes is a pH-dependent equilibrium reaction.[3] The mechanism involves the nucleophilic attack of hydroxylamine on the carbonyl carbon. While the reaction is often acid-catalyzed to protonate the carbonyl oxygen and increase its electrophilicity, an excessively low pH (< 3) will protonate the nitrogen of hydroxylamine, rendering it non-nucleophilic and halting the reaction. Conversely, a pH that is too high (> 12) can lead to the decomposition of the hydroxylamine reagent.[3]

  Troubleshooting & Protocol:

  • Use Hydroxylamine Hydrochloride with a Base: The most common procedure utilizes hydroxylamine hydrochloride (NH₂OH·HCl). A base must be added to liberate the free hydroxylamine and to neutralize the HCl formed during the reaction, driving the equilibrium towards the product.

  • Monitor and Adjust pH: The optimal pH for the oximation of many ketones lies in the range of 4 to 7.[3] However, for specific substrates, a slightly basic pH of ~7-8 has been shown to be critical for pushing the reaction to completion while minimizing side reactions.[4]

  • Implementation:

    • Before adding the ketone, dissolve NH₂OH·HCl in your solvent and add a base (e.g., sodium acetate, sodium bicarbonate, or pyridine) until the pH of the solution is within the target range.

    • Use a pH meter or pH paper to monitor the reaction. If the pH drops significantly, it may indicate the formation of HCl, and a slight addition of a weak base may be necessary.

• Cause B: Inappropriate Reaction Temperature

  Expertise & Experience: Temperature influences the reaction rate. While heating can accelerate the reaction, excessive temperatures can promote side reactions or lead to the decomposition of the oxime product or hydroxylamine. Temperature also plays a key role in determining the ratio of E and Z isomers.[5]

  Troubleshooting & Protocol:

  • Start at Room Temperature: Many oximation reactions proceed efficiently at room temperature (20-25°C).

  • Gentle Heating if Necessary: If the reaction is sluggish, gentle heating to 40-60°C can be beneficial. Refluxing is often unnecessary and can be detrimental.

  • Monitor Progress: Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting ketone. If the reaction stalls, a modest increase in temperature may be warranted.

• Cause C: Reagent Stoichiometry and Quality

  Expertise & Experience: The molar ratio of reactants is fundamental. Using a slight excess of hydroxylamine can help drive the reaction to completion. The quality of the ketone starting material is also crucial, as impurities can interfere with the reaction.

  Troubleshooting & Protocol:

  • Molar Ratio: Use a 1.1 to 1.5 molar excess of hydroxylamine hydrochloride relative to the 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one.

  • Base Equivalence: Ensure you use at least one equivalent of base for every equivalent of NH₂OH·HCl to fully liberate the free hydroxylamine.

  • Purity of Starting Material: Confirm the purity of your ketone starting material (CAS 552-70-5) by NMR or melting point analysis before beginning the synthesis.[6]

Question 2: My final product is contaminated with significant impurities or an undesired isomer. How can I improve its purity?

Purity issues often arise from the formation of geometric isomers (E/Z) or from side reactions like the Beckmann rearrangement.

• Cause A: Formation of E/Z Isomers

  Expertise & Experience: Unsymmetrical ketoximes, such as the product , can exist as two stable geometric isomers (E and Z).[7] Often, one isomer is thermodynamically more stable and will be the major product.[8] However, reaction conditions can influence the kinetic vs. thermodynamic product ratio.

  Troubleshooting & Protocol:

  • Control Temperature: As temperature can affect the equilibrium between isomers, running the reaction at a consistent, moderate temperature can favor the formation of a single isomer.[5]

  • pH Control: The pH can also influence the isomer ratio. Maintaining a consistent pH throughout the reaction is key.

  • Purification: If a mixture of isomers is unavoidable, they can often be separated by column chromatography or fractional crystallization. Different solvent systems should be screened to find one that provides optimal separation. Halogenated solvents or combinations like chloroform/heptane have been used for separating oxime isomers.[4]

• Cause B: Potential Beckmann Rearrangement

  Expertise & Experience: The Beckmann rearrangement is a classic reaction of oximes, where they rearrange to form amides under acidic conditions (e.g., strong protic acids like H₂SO₄ or Lewis acids).[9] If your reaction conditions are too acidic, or if you use a strong acid during workup, you may inadvertently trigger this side reaction, leading to a lactam impurity.

  Troubleshooting & Protocol:

  • Avoid Strong Acids: Do not use strong, non-volatile acids to catalyze the reaction. If pH adjustment is needed, use a buffered system or a weak base.

  • Neutral Workup: During the workup, avoid washing with strong acids. If an acid wash is necessary to remove basic impurities, use a dilute, weak acid and perform the extraction quickly at a low temperature.

  • Characterize Byproducts: If you suspect a rearrangement has occurred, try to isolate and characterize the byproduct. The corresponding lactam will have a distinct NMR and mass spectrum.

Visual Troubleshooting Guide

The following diagram provides a logical workflow for diagnosing and solving low-yield issues during the synthesis.

Caption: Troubleshooting logic for addressing low yields in synthesis.

Frequently Asked Questions (FAQs)

• Q1: What is the general reaction mechanism for this oximation?

  • The synthesis of this compound follows the standard mechanism for oxime formation from a ketone and hydroxylamine. It is a nucleophilic addition-elimination reaction.

  Caption: General reaction pathway for oxime synthesis.

• Q2: Which solvent is best for this reaction?

  • The reaction is commonly performed in a protic solvent like ethanol or methanol, often with water as a co-solvent. These solvents are effective at dissolving both the hydroxylamine salt and the bicyclic ketone.

• Q3: My product oiled out during workup instead of precipitating as a solid. What should I do?

  • If the oxime product separates as an oil, it may be due to the presence of impurities or a mixture of E/Z isomers which can lower the melting point. Try scratching the inside of the flask with a glass rod to induce crystallization. If that fails, extract the oil into an organic solvent (like dichloromethane or ethyl acetate), dry the organic layer, and concentrate it. Then, attempt crystallization from a different solvent system (e.g., hexane/ethyl acetate or diethyl ether).

• Q4: Can I use a different oximation reagent?

  • While NH₂OH·HCl is the most common and cost-effective reagent, other methods exist for oxime synthesis, such as using different hydroxylamine salts or alternative reagents under specific catalytic conditions.[10] However, for this specific substrate, the reaction with hydroxylamine hydrochloride and a base is well-established and generally provides good results when optimized.

Quantitative Data Summary

The following table summarizes the expected impact of key reaction parameters on the yield. These are generalized trends based on established principles of oxime chemistry.

Parameter	Condition A	Yield A	Condition B	Yield B	Rationale
pH	pH < 3	Low	pH 4-8	High	At low pH, hydroxylamine is protonated and non-nucleophilic.[3]
Temperature	> 80°C (Reflux)	Moderate-Low	25-50°C	High	High temperatures can lead to reagent and product decomposition.[3]
Base	No Base Used	Very Low	>1 eq. Base	High	A base is required to liberate free hydroxylamine from its hydrochloride salt.
NH₂OH·HCl	1.0 eq.	Moderate	1.2-1.5 eq.	High	A slight excess of the oximation reagent drives the reaction equilibrium to the product side.

Optimized Experimental Protocol

This protocol is a starting point for achieving a high yield. Researchers should optimize based on their specific equipment and reagent batches.

Materials:

• 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one (1.0 eq)

• Hydroxylamine hydrochloride (1.2 eq)

• Sodium Acetate (CH₃COONa) (1.5 eq)

• Ethanol

• Water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve hydroxylamine hydrochloride and sodium acetate in a 3:1 mixture of ethanol and water.

• Stir the solution at room temperature for 15 minutes to ensure the formation of free hydroxylamine.

• Add the 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one to the flask in one portion.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC (e.g., using a 10:1 DCM:Methanol mobile phase). The reaction is typically complete within 4-12 hours.

• Once the starting material is consumed, reduce the solvent volume by approximately half using a rotary evaporator.

• Cool the concentrated mixture in an ice bath. The oxime product should precipitate as a white or off-white solid.

• Collect the solid by vacuum filtration and wash it with cold water.

• Dry the product under vacuum to obtain the this compound. Further purification can be achieved by recrystallization from an appropriate solvent like ethanol/water or ethyl acetate/hexane.

References

• Selective Synthesis of E and Z Isomers of Oximes. ResearchGate. [Link]

• The role of water on the acid-promoted E/Z isomerization of oximes in aqueous solution. ResearchGate. [Link]

• Oximes. Thieme Chemistry. [Link]

• Oxime - Wikipedia. Wikipedia. [Link]

• Process for the production of ... - Google Patents.

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO) - Organic Syntheses. Organic Syntheses. [Link]

• Method for producing endo-9-azabicyclo[3.3.1]nonane-3-ol derivative.
• Process for producing oximes - Google Patents.

• Oxime synthesis by condensation or oxidation - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• 9-azabicyclo[3.3.1]nonane derivatives - Google Patents.

• This compound, min 97%, 25 grams. Oakwood Chemical. [Link]

• Beckmann Rearrangement - Master Organic Chemistry. Master Organic Chemistry. [Link]

• A Robust and Scalable Process for the Synthesis of Substantially Pure Clarithromycin 9-(E)-Oxime with an Established Control of the (Z)-Isomer Impurity | ACS Omega. ACS Publications. [Link]

• Facile Synthesis of E and Z Isomers by the Propyloxime Form - TSI Journals. TSI Journals. [Link]

• Green Approach for Synthesis of Oximes by Using Natural Acids. IJPRA. [Link]

• 9-Azabicyclo[3.3.1]nonane N-Oxyl, ABNO - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• This compound - PubChem. PubChem. [Link]

• A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PubMed Central. NCBI. [Link]

Sources

• 1. Buy 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one | 552-70-5 [smolecule.com]
• 2. calpaclab.com [calpaclab.com]
• 3. US3808275A - Process for producing oximes - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one | 552-70-5 [sigmaaldrich.com]
• 7. Oxime - Wikipedia [en.wikipedia.org]
• 8. Oxime synthesis by condensation or oxidation [organic-chemistry.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting side reactions in the oximation of pseudopelletierine

Welcome to the Technical Support Center for the oximation of pseudopelletierine. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this specific transformation. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) grounded in established chemical principles and practical laboratory experience. Our goal is to empower you to diagnose issues, optimize your reaction conditions, and prevent the formation of unwanted side products.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing detailed causal explanations and actionable protocols.

Question 1: My reaction has stalled, or the yield of pseudopelletierine oxime is significantly lower than expected. What are the likely causes and how can I fix it?

Answer:

Low conversion or yield in the oximation of pseudopelletierine is a common issue that can typically be traced back to several critical reaction parameters. The reaction involves the nucleophilic attack of hydroxylamine on the ketone carbonyl of pseudopelletierine. The efficiency of this process is highly dependent on pH, temperature, and reagent stoichiometry.

Potential Causes & Recommended Actions:

• Suboptimal pH: The oximation reaction is highly pH-sensitive.[1]

  • The Problem: If the medium is too acidic, the nitrogen of hydroxylamine becomes protonated (NH3OH+), significantly reducing its nucleophilicity. Conversely, if the medium is too basic, the hydroxylamine may undergo side reactions, and the solubility of pseudopelletierine could be affected. For the related Robinson-Schöpf synthesis of pseudopelletierine itself, maximum yields are achieved in a pH range of 2.5 to 4.5.[1][2] A similar sensitivity is expected for the oximation.

  • Solution: Carefully buffer the reaction mixture. A common practice for oximation is to use a sodium acetate/acetic acid buffer to maintain a pH between 4 and 5. Use a calibrated pH meter to verify the pH of your reaction mixture and adjust as necessary.

• Incorrect Stoichiometry: An insufficient amount of hydroxylamine will naturally lead to incomplete conversion.

  • The Problem: The reaction is an equilibrium process. To drive it towards the product side, a molar excess of the hydroxylamine reagent is typically required.

  • Solution: Use a 1.5 to 2.0 molar excess of hydroxylamine hydrochloride relative to pseudopelletierine. This ensures that there is sufficient nucleophile to drive the reaction to completion.

• Low Reaction Temperature: Like many organic reactions, the rate of oximation is temperature-dependent.

  • The Problem: At room temperature, the reaction can be sluggish, especially if the pseudopelletierine starting material is sterically hindered.[3]

  • Solution: Gently heat the reaction mixture to 40-60 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) to avoid potential degradation at higher temperatures.

• Presence of Water: While often performed in an aqueous or alcoholic solvent, an excessive amount of water can shift the equilibrium back towards the starting materials.

  • The Problem: Oximation is a condensation reaction that releases a molecule of water. According to Le Châtelier's principle, excess water in the reaction medium can inhibit forward reaction progress.

  • Solution: If possible, use a co-solvent system like ethanol/water to ensure solubility while minimizing the water content. In some cases, the use of a dehydrating agent can be beneficial, although this must be done with care to avoid side reactions.

Experimental Protocol: Optimizing Oximation Conditions

• In a round-bottom flask, dissolve pseudopelletierine (1.0 eq) in ethanol.

• In a separate beaker, prepare a solution of hydroxylamine hydrochloride (1.5 eq) and sodium acetate (2.0 eq) in a minimal amount of water.

• Add the hydroxylamine/acetate solution to the pseudopelletierine solution with stirring.

• Gently warm the mixture to 50 °C using a water bath.

• Monitor the reaction every 30 minutes using TLC (e.g., 9:1 CH2Cl2/MeOH with Dragendorff's reagent for visualization).[4][5]

• Once the starting material is consumed, cool the reaction to room temperature and proceed with workup.

Table 1: Troubleshooting Summary for Low Yield

Parameter	Problem	Recommended Solution
pH	Too acidic or too basic	Buffer to pH 4-5 with acetate buffer
Stoichiometry	Insufficient hydroxylamine	Use 1.5-2.0 eq of NH2OH·HCl
Temperature	Too low, sluggish reaction	Heat to 40-60 °C
Solvent	Excess water	Use EtOH/H2O co-solvent; minimize water

Question 2: I've isolated my product, but spectroscopic analysis (NMR, MS) suggests the presence of a significant impurity with a mass corresponding to a rearranged product. What is this and how can I prevent it?

Answer:

The most likely culprit for a rearranged product is the Beckmann rearrangement .[6][7] This is a classic acid-catalyzed reaction of oximes that converts them into amides (or lactams in the case of cyclic oximes).[6][8] Given the bicyclic structure of pseudopelletierine, the resulting product would be an expanded ring lactam.

Mechanism of Side Reaction:

The Beckmann rearrangement is initiated by the protonation of the oxime's hydroxyl group, converting it into a good leaving group (water).[7][9] This is followed by a concerted migration of the alkyl group that is anti-periplanar to the N-O bond.[6][8] This migration results in the formation of a nitrilium ion, which is then attacked by water to yield the lactam after tautomerization.

dot

Caption: Beckmann Rearrangement Pathway

Prevention Strategies:

• Strict pH Control During Workup: The most common trigger for the Beckmann rearrangement is exposure to strong acid.[6]

  • The Problem: Using strong mineral acids (e.g., HCl, H2SO4) during the extraction or purification phase can readily induce the rearrangement.

  • Solution: During your aqueous workup, avoid washing with strongly acidic solutions. If an acid wash is necessary to remove basic impurities, use a dilute, weak acid like 1% acetic acid or a buffered solution. When performing chromatography, ensure your silica gel is neutralized if it is acidic.

• Avoid High Temperatures Post-Oximation: The rearrangement can also be promoted by heat, especially under acidic conditions.

  • The Problem: Overheating the crude product during solvent removal or purification can provide the activation energy needed for the rearrangement.

  • Solution: Concentrate your product in vacuo at moderate temperatures (e.g., < 40 °C). If purification by distillation is attempted, use high vacuum to keep the temperature low. Sublimation is a preferred method for purifying the parent pseudopelletierine and may be applicable to the oxime under controlled conditions.[2][10]

• Choice of Reagents: Some reagents used to promote oximation can also catalyze the Beckmann rearrangement.

  • The Problem: Using reagents like tosyl chloride or phosphorus pentachloride to facilitate the oximation can directly lead to the rearranged product.[6]

  • Solution: Stick to the standard hydroxylamine hydrochloride/base (e.g., sodium acetate, pyridine) method, which is generally milder and less prone to inducing the rearrangement.

Frequently Asked Questions (FAQs)

Q1: What is the expected stereochemistry of the pseudopelletierine oxime? Will I get a mixture of E and Z isomers?

A1: For unsymmetrical ketones, the formation of both (E) and (Z) oxime isomers is possible. However, pseudopelletierine possesses a C_s-symmetry plane passing through the carbonyl group and the nitrogen atom.[4] As a result, the two faces of the carbonyl are chemically equivalent, and only a single, achiral oxime product is formed. You should not expect to see isomeric products arising from this reaction.

Q2: My final product has a yellowish or brownish tint. What causes this discoloration and how can I remove it?

A2: Discoloration often arises from small amounts of oxidized impurities or resinous byproducts.[2] The parent alkaloid, pseudopelletierine, can be prone to air oxidation or self-condensation, especially under basic conditions during workup.[2]

• Purification Tip: A highly effective method to remove these colored impurities is to filter the crude product solution (e.g., in methylene chloride) through a short plug of alumina before final concentration and crystallization.[2][10] Recrystallization from a suitable solvent system (e.g., ligroin or hexane/ethyl acetate) can also yield a pure, colorless product.[4]

Q3: Can I use other aminating reagents besides hydroxylamine for this transformation?

A3: Yes, other hydroxylamine derivatives, such as O-methylhydroxylamine or O-benzylhydroxylamine, can be used to form the corresponding oxime ethers.[11] These derivatives can be useful if the free oxime is unstable or if you wish to introduce a protecting group. The reaction conditions are generally similar, though reaction rates may vary depending on the steric bulk and electronics of the reagent.[11]

Q4: Is it possible for the pseudopelletierine ring structure to open or undergo other degradations during oximation?

A4: The 8-azabicyclo[3.2.1]octane core of pseudopelletierine is generally stable under the mild acidic to neutral conditions used for oximation.[12][13] However, exposure to very strong acids or bases, particularly at elevated temperatures, could potentially lead to degradation. For instance, tropane alkaloids can undergo hydrolysis if ester functionalities are present, though this is not a concern for pseudopelletierine itself.[12] The primary side reactions of concern are those directly involving the ketone and resulting oxime, such as the Beckmann rearrangement, rather than fragmentation of the bicyclic core.

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Caption: General Troubleshooting Workflow

References

• Title: PSEUDOPELLETIERINE Source: Organic Syntheses URL: [Link]

• Title: Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production Source: Molecules URL: [Link]

• Title: Rapid Synthesis of Psychoplastogenic Tropane Alkaloids Source: ResearchGate URL: [Link]

• Title: Beckmann rearrangement Source: Wikipedia URL: [Link]

• Title: Tropinone Source: Wikipedia URL: [Link]

• Title: 1.1 Pseudopelletierine Chapter 1 Alkaloids Source: Wiley-VCH URL: [Link]

• Title: A Synthesis of Pseudopelletierine Source: ResearchGate URL: [Link]

• Title: Beckmann Rearrangement Source: Organic Chemistry Portal URL: [Link]

• Title: Beckmann Rearrangement Source: Master Organic Chemistry URL: [Link]

• Title: Synthesis of Tropane Derivatives Source: ResearchGate URL: [Link]

• Title: The Beckmann Rearrangement Source: Denmark Group, University of Illinois URL: [Link]

• Title: Oxidation of aldehydes and ketones Source: Chemguide URL: [Link]

• Title: Synthesis of Pseudopelletierine, Mannich reaction base catalysed Source: Chemistry Stack Exchange URL: [Link]

• Title: Process for the preparation of ketoximes Source: Google Patents URL

• Title: Organic Chemistry I Aldehyde Ketone I Problem I Oxidation I Oxime formation Source: YouTube URL: [Link]

• Title: Oxidative cleavage of ketoximes to ketones using photoexcited nitroarenes Source: National Institutes of Health URL: [Link]

• Title: Aldehyde & Ketone Reactions Practice - Mechanisms, Synthesis & Shortcuts Source: YouTube URL: [Link]

• Title: Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines Source: National Institutes of Health URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. US5117060A - Process for the preparation of ketoximes - Google Patents [patents.google.com]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. benchchem.com [benchchem.com]
• 6. Beckmann rearrangement - Wikipedia [en.wikipedia.org]
• 7. Beckmann Rearrangement [organic-chemistry.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. orgsyn.org [orgsyn.org]
• 11. Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Catalyst Loading for Pseudopelletierine Oxime Hydrogenation

Welcome to the technical support center for the catalytic hydrogenation of pseudopelletierine oxime. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this critical synthetic step. The transformation of pseudopelletierine oxime to its corresponding amine, a key intermediate for various bioactive molecules, presents unique challenges in achieving high conversion and selectivity. This document provides a structured approach to troubleshooting common issues and systematically optimizing catalyst loading for robust and reproducible results.

Frequently Asked Questions (FAQs): Foundational Concepts

Q1: What is the significance of hydrogenating pseudopelletierine oxime?

The hydrogenation of pseudopelletierine oxime yields 9-methyl-9-azabicyclo[3.3.1]nonan-3-amine. This bicyclic amine scaffold, a derivative of granatane, is a crucial building block in medicinal chemistry.[1] Its rigid conformational structure is featured in compounds targeting a range of neurological and physiological pathways. Optimizing this reaction is therefore critical for the efficient synthesis of novel therapeutics.

Q2: What are the primary products and potential byproducts of this reaction?

The desired product is the primary amine, which can exist as two diastereomers: endo and exo. The primary challenge in oxime hydrogenation is controlling selectivity.[2] Potential byproducts include:

• Hydroxylamine: Formed from partial reduction of the oxime (cleavage of the C=N bond before the N-O bond).[3]

• Ketone (Pseudopelletierine): Results from the hydrolysis or deoximation of the oxime starting material.[4]

• Secondary Amines: Can form from side reactions, particularly with aldoximes, though less common with ketoximes like pseudopelletierine oxime.[3]

Q3: Which catalysts are commonly employed for this type of transformation?

Selective hydrogenation of oximes is typically achieved using heterogeneous catalysts.[5] The choice of catalyst is paramount as it directly influences selectivity between the amine and hydroxylamine products.[3]

Catalyst System	Support	Key Advantages	Common Challenges & Considerations
Platinum-based (e.g., PtO₂, Pt/C)	None (oxide) or Carbon	Highly active, often considered the classic choice (Adam's catalyst).[6] Can be tuned for hydroxylamine synthesis under acidic conditions.[3]	Can be less selective for the primary amine, sometimes favoring hydroxylamine formation.[3] Requires careful control of reaction conditions.
Palladium-based (e.g., Pd/C)	Carbon	Generally shows excellent selectivity for the primary amine by preferentially cleaving the N-O bond first.[3][7] Often provides high yields under mild conditions.	Can be sensitive to catalyst poisons. In some cases, may require acidic additives to enhance activity.[3]
Raney Nickel (Raney® Ni)	None (alloy sponge)	Cost-effective non-noble metal catalyst. Highly active and effective for many oxime reductions.[8]	Often requires basic conditions to achieve high selectivity for the amine.[3] Pyrophoric nature requires careful handling.
Rhodium-based (e.g., Rh/Al₂O₃)	Alumina	Effective for various hydrogenation reactions, including aromatics.[9][10] Can be used for asymmetric hydrogenation with chiral ligands.[11]	Can be prone to deactivation through strong interaction with alumina supports at high temperatures.[12]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the optimization process. The following diagram illustrates a logical workflow for troubleshooting.

Caption: A decision tree for troubleshooting common issues in hydrogenation.

Q4: My reaction has stalled, showing significant starting material after the expected reaction time. What should I do?

Causality: An incomplete reaction points to insufficient catalytic activity over the reaction period. This can be due to several factors:

• Insufficient Active Sites: The catalyst loading may be too low for the substrate scale.

• Catalyst Deactivation: The catalyst may have been poisoned by impurities or fouled by byproducts.[13][14]

• Mass Transfer Limitations: Poor mixing or insufficient hydrogen availability at the catalyst surface can slow the reaction.

Troubleshooting Steps:

• Verify Hydrogen Supply: Ensure your system is leak-free and maintaining the target hydrogen pressure.

• Check for Catalyst Poisons: Impurities in the starting material or solvent (e.g., sulfur or nitrogen-containing compounds) can irreversibly poison noble metal catalysts.[15] Consider re-purifying your pseudopelletierine oxime.

• Systematically Increase Catalyst Loading: Double the catalyst loading (e.g., from 2 mol% to 4 mol%) and monitor the reaction progress. If the rate increases proportionally, the reaction was likely limited by the number of available active sites.

• Increase Temperature or Pressure: If increasing catalyst loading has a minimal effect, consider moderately increasing the reaction temperature (e.g., in 10-20°C increments) or hydrogen pressure, as these can enhance reaction kinetics. Be aware that harsher conditions may also reduce selectivity.[16]

Q5: The conversion is high, but I'm getting a mixture of the desired amine and the hydroxylamine byproduct. How can I improve selectivity?

Causality: The formation of both amine and hydroxylamine indicates that the rates of C=N bond reduction and N-O bond cleavage are competitive. The reaction pathway is highly dependent on the catalyst metal and the reaction environment.[3] Studies have shown that Pt catalysts can favor C=N bond reduction, potentially leading to hydroxylamine intermediates, while Pd catalysts tend to favor initial N-O bond cleavage, leading directly to the amine.[3]

Troubleshooting Steps:

• Switch the Catalyst Metal: This is the most impactful change. If you are using a Platinum-based catalyst (e.g., PtO₂ or Pt/C), switch to a Palladium-based catalyst like 5% or 10% Pd/C.[3] This often dramatically improves selectivity towards the primary amine.

• Modify the Solvent and pH: The presence of acid can influence the reaction pathway. For instance, with a Pd/C catalyst, adding glacial acetic acid to the solvent (e.g., methanol or ethanol) can sometimes enhance the rate and selectivity for the amine.[3] Conversely, if you were using acidic conditions with Pt/C, removing the acid might shift selectivity.

• Re-evaluate Catalyst Loading: While counterintuitive, an excessively high catalyst loading can sometimes lead to over-hydrogenation or other side reactions due to an overabundance of active sites. It is crucial to find the sweet spot where the reaction proceeds efficiently without promoting undesired pathways.

Q6: My catalyst appears to be inactive from the start, or its activity drops off after one or two uses. Why is this happening?

Causality: A complete lack of activity or rapid deactivation points towards a fundamental issue with the catalyst itself or severe contamination.

• Poor Quality Catalyst: The catalyst may be old, improperly stored, or from a low-quality batch.

• Irreversible Poisoning: A potent catalyst poison in the substrate, solvent, or even leaching from the apparatus (e.g., sulfur from rubber septa) can completely shut down activity.[15]

• Sintering or Leaching: For supported catalysts, harsh reaction conditions can cause the metal nanoparticles to agglomerate (sinter) or leach into the solution, reducing the active surface area.[17]

Troubleshooting Steps:

• Test with a Standard: Validate your catalyst on a simple, reliable substrate (e.g., hydrogenation of cyclohexene) to confirm its intrinsic activity.

• Perform Elemental Analysis: If you suspect poisoning, analyze your starting material for common catalyst poisons like sulfur, phosphorus, or halides.

• Consider Catalyst Regeneration: Some forms of deactivation, like coking, can sometimes be reversed by carefully controlled oxidation and re-reduction cycles, though poisoning is often irreversible.[14] For lab-scale work, it is often more practical to use fresh catalyst.

• Use a Fresh Batch: If in doubt, procure a new, high-quality catalyst from a reputable supplier and repeat the reaction under standard conditions.

Experimental Protocol: Systematic Optimization of Catalyst Loading

This protocol outlines a self-validating workflow for determining the optimal catalyst loading for the hydrogenation of pseudopelletierine oxime using Pd/C as an example.

Caption: A systematic workflow for optimizing catalyst loading.

Materials and Reagents

• Pseudopelletierine Oxime (Substrate)[18]

• Catalyst: 10% Palladium on Carbon (Pd/C), 50% wet

• Solvent: Methanol (MeOH), HPLC grade

• Hydrogen (H₂) gas, high purity

• Inert gas (Nitrogen or Argon)

• Filter aid (e.g., Celite®)

Reaction Setup (Parr Shaker Apparatus)

• Place a solution of Pseudopelletierine Oxime (e.g., 1.0 g, 5.94 mmol) in a suitable solvent (e.g., 25 mL MeOH) into the reactor vessel.

• Under an inert atmosphere, carefully add the desired amount of 10% Pd/C catalyst (see table below).

• Seal the reactor vessel according to the manufacturer's instructions.

• Purge the system by pressurizing with inert gas (3x) followed by hydrogen (3x) to ensure an oxygen-free environment.

• Pressurize the vessel to the target hydrogen pressure (e.g., 50 psi).

• Begin agitation and heat to the desired temperature (e.g., 25 °C).

Experimental Matrix for Catalyst Loading

Run a series of experiments varying the catalyst loading (w/w % relative to the substrate). Monitor each reaction by taking small, filtered aliquots over time (e.g., at 1h, 2h, 4h, and 8h) for analysis.

Run	Substrate (g)	Catalyst (10% Pd/C)	Loading (mol% Pd)	Loading (w/w %)
1	1.0	12.5 mg	1.0 mol%	1.25%
2	1.0	31.3 mg	2.5 mol%	3.13%
3	1.0	62.5 mg	5.0 mol%	6.25%
4	1.0	125 mg	10.0 mol%	12.5%

Note: Calculations are based on the molecular weight of Pseudopelletierine Oxime (168.24 g/mol ) and Palladium (106.42 g/mol ). Catalyst mass is for 100% dry basis.

Reaction Work-up and Analysis

• Once the reaction is complete (as determined by TLC or LC-MS), cool the reactor to room temperature and carefully vent the hydrogen pressure.

• Purge the vessel with inert gas.

• Dilute the reaction mixture with additional solvent (e.g., 20 mL MeOH).

• Carefully filter the mixture through a pad of Celite® to remove the catalyst. Caution: Pd/C can be pyrophoric; do not allow the filter cake to dry completely in the air. Quench the filter cake with water.

• Rinse the filter cake with additional solvent.

• Concentrate the filtrate under reduced pressure.

• Analyze the crude product by ¹H NMR and LC-MS to determine the conversion of starting material and the relative ratio of amine, hydroxylamine, and other byproducts.

Data Interpretation

The optimal catalyst loading is the minimum amount required to achieve complete conversion and maximum selectivity within a reasonable timeframe. Plotting conversion and selectivity against catalyst loading will reveal the point of diminishing returns, where adding more catalyst does not significantly improve the outcome and only increases cost and waste.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. researchgate.net [researchgate.net]
• 6. Adams' catalyst - Wikipedia [en.wikipedia.org]
• 7. Heterogeneous palladium-based catalyst promoted reduction of oximes to amines: using H2 at 1 atm in H2O under mild conditions - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 8. scholar.utc.edu [scholar.utc.edu]
• 9. Rhodium on alumina catalyst supplier - Princeton Powder [princetonpowder.com]
• 10. C301099 5: Rhodium on alumina catalyst | Johnson Matthey | Johnson Matthey [matthey.com]
• 11. Rhodium-catalyzed enantioselective hydrogenation of oxime acetates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. old.nacatsoc.org [old.nacatsoc.org]
• 13. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 14. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 15. ammoniaknowhow.com [ammoniaknowhow.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime | C9H16N2O | CID 3219133 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime. It is structured as a series of frequently asked questions and troubleshooting scenarios to directly address challenges encountered during the purification process. Our focus is on the underlying chemical principles to empower you to make informed decisions in your experimental work.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the primary purification methods for this compound?

The choice of purification method depends on the nature and quantity of impurities present in your crude product. The three most effective techniques are:

• Recrystallization: Ideal for crude products that are solid and contain relatively small amounts of impurities with different solubility profiles. It is often the most efficient method for obtaining highly pure crystalline material.

• Column Chromatography: The most versatile and powerful method for separating complex mixtures, including isomeric forms (E/Z), unreacted starting materials, and byproducts. It is suitable for both solid and oil-based crude products. Purification of related azabicyclo[3.3.1]nonane derivatives is commonly achieved using this technique.[1][2]

• Acid-Base Extraction: This is a useful workup step to remove non-basic or acidic impurities. Since the target molecule contains a basic nitrogen atom (the tertiary amine in the bicyclic system), it can be protonated and extracted into an aqueous acidic phase, leaving non-basic organic impurities behind. The product can then be recovered by basifying the aqueous layer and re-extracting into an organic solvent.

Q2: What are the most common impurities I should anticipate?

Understanding potential impurities is critical for designing an effective purification strategy. Key species to look for include:

• Unreacted Starting Material: 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one (the ketone precursor).

• Excess Reagents: Unreacted hydroxylamine or its salts.

• Stereoisomers: The oxime can exist as E and Z isomers. While often having similar properties, they can sometimes be separated by careful chromatography. The separation of E/Z stereoisomers of oximes by column chromatography has been documented for other bicyclic systems.[3]

• Byproducts: Depending on the reaction conditions, side reactions may lead to unforeseen byproducts.

Q3: How do I select an appropriate solvent system for recrystallization?

The principle of recrystallization relies on the differential solubility of the compound of interest at different temperatures. An ideal solvent should:

• Completely dissolve the crude product at or near its boiling point.

• Poorly dissolve the product at low temperatures (e.g., 0-4 °C), allowing it to crystallize out of solution.

• Either completely dissolve or leave suspended the impurities, regardless of temperature.

Screening Protocol for Recrystallization Solvents:

• Place a small amount of crude product (10-20 mg) in a test tube.

• Add a few drops of the solvent being tested and observe solubility at room temperature. The ideal solvent will not dissolve the product at this stage.

• Heat the mixture to the solvent's boiling point. The product should completely dissolve. If it doesn't, add more solvent dropwise until it does.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath.

• Observe for the formation of crystals. Abundant crystal formation indicates a promising solvent.

Solvent Class	Example Solvents	Suitability for Oximes
Alcohols	Ethanol, Methanol, Isopropanol	Often effective. The hydroxyl group can hydrogen bond with the oxime.[4]
Esters	Ethyl Acetate	A moderately polar solvent, good for compounds of intermediate polarity.
Hydrocarbons	Hexane, Heptane	Generally used as an anti-solvent in a mixed-solvent system due to low polarity.
Ethers	Diethyl Ether, MTBE	Used for washing or as a component in a mixed-solvent system.
Water	Distilled Water	Can be effective, especially if the oxime has sufficient polarity or is in a salt form.[5]

Q4: What are the recommended starting conditions for column chromatography?

For nitrogen-containing heterocyclic compounds like this oxime, silica gel is a common and effective stationary phase. However, the basicity of the tertiary amine can sometimes lead to tailing (streaking) on the column.

Recommended Starting Points:

• Stationary Phase: Silica Gel (60 Å, 230-400 mesh). If tailing is severe, consider deactivating the silica by pre-treating it with a solvent mixture containing a small amount of a basic modifier like triethylamine (~0.5-1%) or using basic alumina.

• Mobile Phase (Eluent): Start with a moderately polar mixture and adjust based on Thin Layer Chromatography (TLC) analysis. A common eluent system for related compounds is a mixture of a chlorinated solvent and an alcohol.[2]

  • Good Starting System: Dichloromethane (DCM) : Methanol (MeOH) from 99:1 to 95:5.

  • Alternative System: Ethyl Acetate : Hexane (gradient from 10% to 50% Ethyl Acetate).

Workflow for Developing Chromatography Conditions:

Sources

• 1. EP3042902A1 - Method for producing endo-9-azabicyclo[3.3.1]nonane-3-ol derivative - Google Patents [patents.google.com]
• 2. US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives - Google Patents [patents.google.com]
• 3. Synthesis and Antifungal Activity of Novel 3-Caren-5-One Oxime Esters [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Navigating the Scale-Up Production of (9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime) (CAS 6164-67-6)

Welcome to the technical support center for the scale-up production of CAS 6164-67-6, also known as Pseudopelletierine oxime or 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime. This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the transition from laboratory-scale synthesis to industrial production. As an important intermediate in the synthesis of pharmaceuticals like Dolasetron and a known impurity of Granisetron, robust and scalable production of this compound is critical.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure a smooth and efficient scale-up process.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for CAS 6164-67-6 at an industrial scale?

A1: The most prevalent and industrially viable route for the synthesis of CAS 6164-67-6 is a two-step process. The first step involves the synthesis of the precursor ketone, pseudopelletierine (9-Methyl-9-azabicyclo[3.3.1]nonan-3-one), via a Robinson-Schöpf type condensation. This is followed by the oximation of pseudopelletierine with a hydroxylamine salt to yield the final product.[1]

Q2: What are the primary safety concerns when scaling up the production of this oxime?

A2: The primary safety concern is the thermal stability of the oxime product. Oximes, as a class of compounds, can be thermally unstable and may decompose exothermically, posing a risk of a runaway reaction or explosion, especially during distillation or under prolonged heating.[2] A thorough thermal hazard assessment, using techniques like Differential Scanning Calorimetry (DSC), is crucial before proceeding with large-scale production. Additionally, the precursor synthesis may involve flammable solvents and reagents requiring appropriate handling and containment.

Q3: How critical is pH control during the oximation step?

A3: pH control is extremely critical. The formation of oximes is highly pH-dependent, with the optimal range typically being slightly acidic to neutral (pH 4-7).[3][4] In the case of an amino ketone like pseudopelletierine, the basicity of the molecule itself will influence the reaction medium's pH.[5] Improper pH can lead to incomplete reactions, formation of byproducts, or degradation of the starting material or product. At a large scale, localized pH variations due to inefficient mixing can be a significant issue.[3]

Q4: What are the common impurities encountered, and how can they be minimized?

A4: Common impurities include unreacted pseudopelletierine, the (Z)-isomer of the oxime, and potential byproducts from side reactions. The formation of the undesired (Z)-isomer is a common challenge in ketoxime synthesis.[6][7][8] Minimizing these impurities involves optimizing reaction conditions such as temperature, reaction time, and pH. Purification through crystallization is often employed to remove these impurities. For instance, the choice of solvent during workup and crystallization can selectively precipitate the desired (E)-isomer.[7]

Troubleshooting Guide

This guide addresses specific issues you might encounter during the scale-up production of CAS 6164-67-6.

Issue 1: Low Yield of Pseudopelletierine Oxime

Question: Our oximation reaction yield is significantly lower at pilot scale compared to the lab. What are the potential causes and solutions?

Answer:

Low yields during scale-up can be attributed to several factors. A systematic approach to troubleshooting is recommended.

Potential Causes & Solutions

Potential Cause	Explanation & Troubleshooting Steps
Suboptimal pH	The reaction rate and equilibrium are highly sensitive to pH. At a larger scale, inefficient mixing can create localized pH imbalances. Solution: Implement robust pH monitoring and control. Consider using a buffered system or a carefully controlled addition of base to maintain the pH in the optimal 4-7 range.[3][4]
Incomplete Reaction	The reaction may not have reached completion due to insufficient reaction time or inadequate temperature. Solution: Monitor the reaction progress using in-process controls like HPLC or TLC. Optimize the reaction time and temperature based on these results.
Poor Mixing	In large reactors, inadequate agitation can lead to poor mass transfer between the reactants, resulting in a slower reaction rate and lower conversion. Solution: Evaluate and optimize the stirrer design and speed for the reactor geometry. Ensure there are no dead zones where mixing is poor.
Degradation of Reactants or Product	Pseudopelletierine or its oxime might be unstable under the reaction or work-up conditions, especially with prolonged exposure to high temperatures or non-optimal pH. Solution: Minimize the reaction time and the temperature where possible. Ensure a rapid and efficient work-up procedure.

Issue 2: High Levels of (Z)-Isomer Impurity

Question: We are observing a high percentage of the undesired (Z)-isomer in our final product, which is difficult to remove. How can we improve the stereoselectivity?

Answer:

Controlling the E/Z isomer ratio is a common challenge in the synthesis of ketoximes.[6][8]

Strategies for Isomer Control

Strategy	Description
Kinetic vs. Thermodynamic Control	The E/Z ratio can be influenced by whether the reaction is under kinetic or thermodynamic control. Temperature plays a crucial role here. Action: Experiment with different reaction temperatures. Lower temperatures may favor the kinetic product, which could be the desired E-isomer.
Solvent Effects	The polarity of the solvent can influence the transition state of the reaction and thus the isomer ratio. Action: Screen different solvents or solvent mixtures (e.g., ethanol/water, methanol).
pH Optimization	The pH can affect the rate of isomerization. Action: Fine-tune the pH within the optimal range for oxime formation to see if it impacts the isomer ratio.
Selective Crystallization	This is often the most practical approach at scale. The E and Z isomers may have different solubilities in certain solvents. Action: Develop a robust crystallization procedure. Screen various solvents and solvent mixtures to find conditions that selectively precipitate the desired (E)-isomer, leaving the (Z)-isomer in the mother liquor.[7]

Issue 3: Product Purification and Isolation Challenges

Question: We are facing difficulties with the purification of the crude product. It is oily, and crystallization is sluggish and gives a low recovery. What can we do?

Answer:

Purification is a critical step in achieving the required quality for a pharmaceutical intermediate.

Purification Troubleshooting

Problem	Potential Cause	Recommended Solution
Oily Product	The presence of impurities can lower the melting point and inhibit crystallization.	Action: Attempt to purify a small sample by column chromatography to obtain a pure reference standard. This can help in developing a better crystallization method. Consider an initial purification step like a solvent wash or an acid-base extraction to remove some impurities before crystallization.
Sluggish Crystallization	Supersaturation may not be reached, or nucleation is slow.	Action: Use seeding with a small amount of pure product to induce crystallization. Optimize the cooling profile; a slower cooling rate often yields better crystals.
Low Recovery	The product may be partially soluble in the crystallization solvent.	Action: Screen for anti-solvents. An anti-solvent is a solvent in which the product is insoluble, and its addition to a solution of the product can induce precipitation. Optimize the solvent-to-anti-solvent ratio and the rate of addition.

Experimental Protocols & Workflows

Protocol 1: Synthesis of Pseudopelletierine (Precursor Ketone)

This protocol is based on the well-established Robinson-Schöpf synthesis.[1]

Materials:

• Glutaraldehyde solution

• Methylamine hydrochloride

• Acetonedicarboxylic acid

• Disodium hydrogen phosphate dodecahydrate

• Sodium hydroxide

• Water

• Nitrogen gas

Procedure:

• Prepare an aqueous solution of glutaraldehyde.

• In a separate vessel, prepare aqueous solutions of methylamine hydrochloride and acetonedicarboxylic acid.

• Combine the glutaraldehyde, methylamine hydrochloride, and acetonedicarboxylic acid solutions in a reactor.

• Prepare a buffer solution of disodium hydrogen phosphate and sodium hydroxide and add it to the reaction mixture. The initial pH should be around 2.5.

• Stir the reaction mixture under a nitrogen atmosphere at room temperature. The pH will gradually increase to about 4.5 over 24 hours as carbon dioxide evolves.

• After the reaction is complete (monitored by a suitable in-process control), proceed with the work-up, which typically involves basification and extraction with an organic solvent.

• Purify the crude pseudopelletierine by distillation or crystallization.

Protocol 2: Oximation of Pseudopelletierine to CAS 6164-67-6

This is a general protocol for oximation that should be optimized for scale-up.[1]

Materials:

• Pseudopelletierine

• Hydroxylamine hydrochloride

• Base (e.g., pyridine, sodium acetate, or sodium carbonate)

• Solvent (e.g., ethanol, methanol, or a mixture with water)

Procedure:

• Dissolve pseudopelletierine in the chosen solvent in a reactor.

• Add hydroxylamine hydrochloride to the solution.

• Carefully add the base to adjust the pH to the optimal range (typically 4-7). For large-scale reactions, the base should be added portion-wise or as a solution to control the exotherm and maintain a uniform pH.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, cool the mixture and proceed with work-up. This may involve quenching with water, extraction with an organic solvent, and washing of the organic layer.

• Concentrate the organic layer and purify the crude product by crystallization from a suitable solvent.

Visualizations & Diagrams

Synthesis Pathway

Caption: Overall synthesis pathway for CAS 6164-67-6.

Troubleshooting Workflow for Low Yield

Caption: Troubleshooting workflow for low yield issues.

References

• Organic Syntheses Procedure: pseudopelletierine. Available at: [Link]

• Putney, B. F., & Soine, T. O. (1955). A Synthesis of Pseudopelletierine.

• ACS Publications. (2023). Thermal Hazard Evaluation and Safety Considerations for the Use of O-Benzoyl-N-alkyl Hydroxylamines as Synthetic Reagents. Organic Process Research & Development. Available at: [Link]

• PrepChem.com. Synthesis of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane (D15); intermediate for Compound 21. Available at: [Link]

• Thieme Chemistry. (2019). Stereoconvergent Synthesis of Ketoximes. SYNFORM. Available at: [Link]

• ACS Omega. (2023). A Robust and Scalable Process for the Synthesis of Substantially Pure Clarithromycin 9-(E)-Oxime with an Established Control of the (Z)-Isomer Impurity. Available at: [Link]

• MDPI. (2022). Polytopal Rearrangement Governing Stereochemistry of Bicyclic Oxime Ether Synthesis. Molecules, 27(20), 7000. Available at: [Link]

• ResearchGate. (2014). Selective Synthesis of E and Z Isomers of Oximes. Available at: [Link]

• MDPI. (2023). Experimental Investigations of the Thermal Safety of Methyl Ethyl Ketone Oxime Hydrochloride Based on the Flask Method, Thermal Analysis, and GC-MS. Processes, 11(6), 1789. Available at: [Link]

• Cottle, D. L. (1951). Preparation of Glutaraldehyde and Pseudopelletierine. Journal of the American Chemical Society, 73(7), 3416-3418.

• TSI Journals. (2016). Facile Synthesis of E and Z Isomers by the Propyloxime Form. Trade Science Inc. Available at: [Link]

• Google Patents. (2004). 9-azabicyclo[3.3.1]nonane derivatives.
• ACS Publications. (2023). Thermal Hazard Evaluation and Safety Considerations for the Use of O-Benzoyl-N-alkyl Hydroxylamines as Synthetic Reagents. Organic Process Research & Development.

• Organic Syntheses Procedure. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Available at: [Link]

• Wikipedia. Amine. Available at: [Link]

• Google Patents. (1992). Process for the preparation of ketoximes.
• Google Patents. (2003). Process for preparing granisetron and its salt.
• Wiley-VCH. (2011). 1.1 Pseudopelletierine Chapter 1 Alkaloids. In Classics in Spectroscopy.

• Veeprho. Granisetron EP Impurity B | CAS 107007-95-4. Available at: [Link]

• SynZeal. Granisetron EP Impurity B | 107007-95-4. Available at: [Link]

• Venkatasai Life Sciences. Granisetron EP Impurity B. Available at: [Link]

• RSC Publishing. (2013). Synthesis of ketoximes via a solvent-assisted and robust mechanochemical pathway. RSC Advances, 3(22), 8235-8239. Available at: [Link]

• PubMed. (1999). Control of pH in large-scale, free suspension animal cell bioreactors: alkali addition and pH excursions. Biotechnology and Bioengineering, 66(3), 171-179. Available at: [Link]

• ResearchGate. (2015). Synthesis and Spectral Study of Some Novel Oxime Esters Derived from 3-azabicyclo[3.3.1]nonan-9-one Oxime. Available at: [Link]

• Chemsrc. 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one | CAS#:552-70-5. Available at: [Link]

Sources

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• 2. CN1451660A - Process for preparing granisetron and its salt - Google Patents [patents.google.com]
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• 4. researchgate.net [researchgate.net]
• 5. Amine - Wikipedia [en.wikipedia.org]
• 6. Granisetron EP Impurity B | 107007-95-4 | SynZeal [synzeal.com]
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• 8. Granisetron EP Impurity B | 107007-95-4 [chemicea.com]

Technical Support Center: Troubleshooting Impurities in 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime Synthesis

Welcome to the technical support guide for the synthesis of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime. This bicyclic oxime is a critical intermediate in pharmaceutical development, notably in the synthesis of Granisetron.[1][2][3] Achieving high purity is paramount, yet the synthetic pathway presents several challenges that can lead to significant impurities.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the field. We will delve into the root causes of impurity formation, provide robust analytical strategies for their identification, and offer validated protocols to mitigate these issues, ensuring the integrity of your synthesis.

Section 1: Overview of the Synthetic Pathway

The synthesis is typically a two-stage process. First, the ketone backbone, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one (also known as pseudopelletierine), is formed. This is often achieved via a biomimetic Robinson-Schöpf type reaction.[4][5][6][7] The purified ketone is then condensed with hydroxylamine to yield the target oxime.[8][9] Impurities can arise at either stage and carry through to the final product.

Caption: High-level workflow for the two-stage synthesis of the target oxime.

Section 2: Troubleshooting and Frequently Asked Questions (FAQs)

Q1: My reaction appears incomplete. How can I identify and minimize residual starting ketone in my final product?

A1: Unreacted 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one is the most common process-related impurity. Its presence indicates an incomplete oximation reaction.

Identification: The key is to distinguish between the C=O group of the ketone and the C=N-OH group of the oxime.

• TLC/HPLC: The ketone is typically more polar than the oxime and will have a different retention time. A well-developed HPLC method is the gold standard for quantification.

• IR Spectroscopy: Look for a residual carbonyl (C=O) stretch around 1710 cm⁻¹ in your product. A complete reaction will show the disappearance of this peak and the appearance of C=N (~1665 cm⁻¹) and N-O (~945 cm⁻¹) stretches.[8][9]

• ¹³C NMR Spectroscopy: The carbonyl carbon of the ketone has a characteristic downfield shift (~210 ppm). This signal should be absent in the pure oxime, which will instead show a C=N signal at a different chemical shift (~160 ppm).

Mitigation Strategies: The oximation reaction is an equilibrium process.[10] To drive it to completion:

• Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of hydroxylamine hydrochloride.

• pH Control: The reaction is typically performed in a buffered solution or with a base (e.g., sodium acetate, pyridine) to neutralize the released HCl. The optimal pH is generally weakly acidic to neutral (pH 4-7) to facilitate carbonyl activation without causing significant hydroxylamine decomposition or oxime hydrolysis.[9][11]

• Reaction Time & Temperature: Monitor the reaction progress by TLC or HPLC until the starting ketone is consumed. Gentle heating (40-60°C) can increase the reaction rate, but excessive heat may promote side reactions.

Compound	Key IR Bands (cm⁻¹)	Key ¹³C NMR Shift (ppm)	Molecular Weight
Starting Ketone	~1710 (C=O)	~210 (C=O)	153.22
Product Oxime	~3600 (O-H), ~1665 (C=N), ~945 (N-O)	~160 (C=N)	168.24

Q2: I confirmed my product was pure after isolation, but subsequent analysis shows the presence of the starting ketone. What is causing this instability?

A2: This phenomenon is almost certainly due to the hydrolysis of the oxime back to its parent ketone. Oximes, while more stable than imines, are susceptible to cleavage in the presence of acid and water.[8][10][12]

Mechanism of Hydrolysis: The reaction is the reverse of the formation process and is catalyzed by acid. The protonation of the oxime nitrogen makes the carbon more electrophilic and susceptible to nucleophilic attack by water.

Caption: Acid-catalyzed hydrolysis of an oxime back to a ketone.

Troubleshooting and Prevention:

• Work-up: During the reaction work-up, avoid strong acidic conditions. If an acid wash is necessary, use a dilute solution and perform it quickly at low temperatures. Neutralize the product solution promptly.

• Purification: If using silica gel chromatography, be aware that standard silica can be acidic. Consider using deactivated (neutral) silica or alumina, or eluting with a mobile phase containing a small amount of a basic modifier like triethylamine (~0.1%).

• Storage: Store the final oxime product in a tightly sealed container, protected from moisture and acidic vapors, preferably in a cool, dark place.

Q3: I am observing a major byproduct with a molecular weight of 168.24, identical to my product, but it has a different retention time. What could it be?

A3: You are likely observing a stereoisomer of the oxime or a product from a rearrangement reaction.

• E/Z Isomerism: Since the bicyclic ketone is asymmetrical with respect to the carbonyl group, the resulting ketoxime can exist as two geometric isomers (E and Z, historically syn and anti).[8] These isomers have distinct spatial arrangements and often can be separated by chromatography (HPLC or GC) and distinguished by NMR, particularly through the Nuclear Overhauser Effect (NOE). While not technically an "impurity," a mixture of isomers may be undesirable for subsequent stereospecific reactions.

• Beckmann Rearrangement: A more problematic impurity with the same mass would be the lactam formed via a Beckmann rearrangement. This acid-catalyzed reaction rearranges the oxime into an N-substituted amide.[12][13] The presence of strong acids (e.g., H₂SO₄, PCl₅) or Lewis acids, especially at elevated temperatures, can trigger this pathway.

Caption: The Beckmann rearrangement side reaction pathway.

Identification and Mitigation:

• Identification: The resulting lactam will have a distinct NMR spectrum and a strong amide carbonyl (C=O) stretch in the IR spectrum (~1650 cm⁻¹), which can be distinguished from the ketone precursor's C=O.

• Mitigation: Carefully control the reaction conditions. Avoid the use of strong Brønsted or Lewis acids during oximation and work-up. If your protocol requires acidic conditions, maintain low temperatures to disfavor the rearrangement pathway.

Section 3: Recommended Analytical Protocol

A robust analytical method is crucial for identifying and quantifying these potential impurities.

Protocol: HPLC Method for Purity Analysis

This protocol provides a starting point for method development. Optimization will be required for your specific system.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) or Formic acid in Water.

• Mobile Phase B: 0.1% TFA or Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: Ramp from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 5% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve ~1 mg of the sample in 1 mL of a 50:50 mixture of Mobile Phase A and B.

Expected Elution Order: Due to polarity, the expected elution order would be: Starting Ketone -> Product Oxime -> Lactam byproduct.

Section 4: Summary of Key Impurities

Impurity Name	Structure	Molecular Weight	Primary Cause	Key Identification Method
9-Methyl-9-azabicyclo[3.3.1]nonan-3-one	Ketone	153.22	Incomplete oximation reaction	HPLC, IR (C=O at ~1710 cm⁻¹), ¹³C NMR (~210 ppm)
(Reverted) Ketone	Ketone	153.22	Hydrolysis of oxime during work-up or storage	HPLC, IR, NMR (as above)
Beckmann Product	Lactam	168.24	Strong acid, high temperature	HPLC/LC-MS, IR (Amide C=O at ~1650 cm⁻¹), NMR
E/Z Isomer of Oxime	Oxime Isomer	168.24	Inherent to ketoxime formation	High-resolution HPLC, NMR (NOESY)

References

• Wikipedia. (n.d.). Oxime. Retrieved from [Link]

• Wikipedia. (n.d.). Robinson-Schöpf-Reaktion. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of ketones by hydrolysis, deprotection, or oxidation. Retrieved from [Link]

• The Hive. (2003). Robinson-Schöpf reaction: tropinone. Retrieved from [Link]

• Oriental Journal of Chemistry. (2017). Chemical thermodynamics applied to the synthesis of tropinone. Retrieved from [Link]

• BYJU'S. (n.d.). Oximes. Retrieved from [Link]

• Google Patents. (1974). US3808275A - Process for producing oximes.

• Canadian Science Publishing. (1969). Preparative conversion of oximes to parent carbonyl compounds by cerium(IV) oxidation. Canadian Journal of Chemistry, 47(1), 145-149. Retrieved from [Link]

• PubChem. (n.d.). This compound. Retrieved from [Link]

• Wikipedia. (n.d.). Tropinone. Retrieved from [Link]

• Google Patents. (2000). EP0772613B1 - Process for the production of....

• ACS Publications. (2017). Metal-Involving Synthesis and Reactions of Oximes. Chemical Reviews, 117(9), 5626-5740. Retrieved from [Link]

• Google Patents. (2016). EP3042902A1 - Method for producing endo-9-azabicyclo[3.3.1]nonane-3-ol derivative.

• National Institutes of Health (NIH). (2022). Conjugation of Short-Chain Fatty Acids to Bicyclic-Amines for Analysis by Liquid Chromatography Tandem Mass Spectroscopy. PMC. Retrieved from [Link]

• Scribd. (n.d.). Synthesis of Tropinone by Robinson. Retrieved from [Link]

• ChemWhat. (n.d.). Granisetron Impurity 1. Retrieved from [Link]

• Google Patents. (2011). US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives.

• The Vanilla 47 Site. (1917). A Synthesis of Tropinone. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Beckmann Rearrangement. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Granisetron-impurities. Retrieved from [Link]

• Sthem Chemicals. (n.d.). This compound, min 97%, 25 grams. Retrieved from [Link]

• Organic Syntheses. (2019). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Retrieved from [Link]

Sources

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• 2. innospk.com [innospk.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Robinson-Schöpf Reaction | Ambeed [ambeed.com]
• 5. Robinson-Schöpf-Reaktion – Wikipedia [de.wikipedia.org]
• 6. Robinson-Schöpf reaction: tropinone , Hive Chemistry Discourse [chemistry.mdma.ch]
• 7. Chemical thermodynamics applied to the synthesis of tropinone – Oriental Journal of Chemistry [orientjchem.org]
• 8. Oxime - Wikipedia [en.wikipedia.org]
• 9. byjus.com [byjus.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. US3808275A - Process for producing oximes - Google Patents [patents.google.com]
• 12. Oximes | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime - Stability and Degradation Guide

Welcome to the technical support center for 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime (CAS: 6164-67-6).[1][2][3] This guide is intended for researchers, scientists, and drug development professionals. Here, we provide in-depth technical guidance, troubleshooting advice, and frequently asked questions regarding the stability and degradation of this compound. Our approach is rooted in established principles of chemical stability, drawing parallels from structurally related compounds and adhering to industry-standard practices for forced degradation studies.[4][5][6][7]

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for storing this compound?

For optimal stability, this compound in its solid form should be stored at room temperature in a well-sealed container, protected from light and moisture.[3] The presence of a tertiary amine and an oxime functional group suggests that the compound may be susceptible to oxidation and hydrolysis, respectively, especially over extended periods or under suboptimal storage conditions. For solutions, it is advisable to use freshly prepared solutions. If storage of solutions is necessary, they should be kept at low temperatures (2-8 °C or -20 °C), protected from light, and purged with an inert gas like nitrogen or argon to minimize oxidation.

Q2: What are the likely degradation pathways for this compound?

Based on its chemical structure, which features an oxime, a tertiary amine, and a bicyclic ring system analogous to tropane alkaloids, several degradation pathways can be anticipated.[8][9] These are best investigated through forced degradation studies, which are mandated by regulatory bodies like the ICH to understand a molecule's intrinsic stability.[4][5]

• Hydrolytic Degradation (Acidic and Basic Conditions): The oxime functional group is susceptible to hydrolysis, which would yield the parent ketone, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one, and hydroxylamine. This reaction can be catalyzed by both acids and bases. At acidic pH, the tertiary amine will be protonated, which might influence the rate of hydrolysis. In strongly basic conditions, other reactions could also be promoted. A study on the oxime HI 6 showed that at pH 7.4, the primary degradation was at the oxime group.[10]

• Oxidative Degradation: The tertiary amine in the bicyclic system is a potential site for oxidation, which could lead to the formation of an N-oxide. The oxime group itself can also be susceptible to oxidation. Common laboratory oxidizing agents like hydrogen peroxide can be used to simulate this degradation pathway.

• Photodegradation: Exposure to light, particularly UV light, can induce degradation. While specific pathways for this molecule are not documented, photolytic cleavage or rearrangement of the oxime group and oxidation of the tertiary amine are plausible. Photostability testing is a standard part of forced degradation studies as outlined by ICH Q1B.[5]

• Thermal Degradation: As a compound with a structure related to tropane alkaloids, it may exhibit thermal instability, especially at high temperatures encountered in analytical techniques like Gas Chromatography (GC).[11][12] Degradation could involve dehydration of the oxime or rearrangements of the bicyclic structure.

Below is a diagram illustrating the most probable primary degradation pathways.

Caption: Predicted degradation pathways for this compound.

Q3: What analytical techniques are suitable for monitoring the stability of this compound and its degradants?

High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable method for stability studies. A stability-indicating HPLC method should be developed and validated to separate the parent compound from all potential degradation products.[7] Mass Spectrometry (MS), particularly LC-MS, is invaluable for the identification and structural elucidation of the degradation products formed during forced degradation studies.[13] For thermally labile compounds like this might be, care must be taken with GC-MS, as high inlet temperatures can cause on-instrument degradation, leading to misleading results.[11]

Troubleshooting Guide

Issue: "I am seeing an unexpected peak in my chromatogram after storing my sample in an aqueous buffer. What could it be?"

• Probable Cause: This is likely due to the hydrolysis of the oxime to its corresponding ketone, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one. The rate of hydrolysis is dependent on the pH and temperature of the solution.

• Troubleshooting Steps:

  • Confirm Identity: If you have a reference standard for the ketone, inject it to confirm the retention time. Alternatively, use LC-MS to check the mass of the new peak. The ketone will have a different molecular weight (C9H15NO, MW: 153.22) compared to the oxime (C9H16N2O, MW: 168.24).[2]

  • pH Control: Investigate the effect of pH on the stability of your compound in your desired buffer system. It may be more stable at a different pH.

  • Fresh Preparations: As a best practice, always use freshly prepared solutions for your experiments to avoid ambiguity from degradation products.

Issue: "My compound seems to be degrading when I analyze it by GC-MS. The peak is small and I see several other peaks."

• Probable Cause: The bicyclic structure is similar to tropane alkaloids, which are known to be thermally unstable in the high-temperature environment of a GC inlet.[11] The observed peaks are likely thermal degradation products.

• Troubleshooting Steps:

  • Lower Inlet Temperature: Systematically lower the GC inlet temperature. A study on tropane alkaloids showed that decreasing the inlet temperature to 250 °C significantly reduced degradation.[11][12]

  • Use a Different Solvent: The choice of solvent can impact thermal stability in the inlet. Consider using a solvent like ethyl acetate instead of methanol if compatible with your sample.[11]

  • Switch to LC-MS: For quantitative analysis of thermally labile compounds, LC-MS is the preferred method as it avoids high temperatures.

  • Derivatization: While more complex, derivatization to form a more thermally stable analogue can be considered for GC-MS analysis.

Issue: "The purity of my solid compound, stored on the shelf, has decreased over time. What is the likely cause?"

• Probable Cause: If the compound was not stored in a tightly sealed container, gradual degradation could occur due to oxidation of the tertiary amine by atmospheric oxygen or slow hydrolysis from absorbed moisture. Photodegradation is also a possibility if the container is not opaque.

• Troubleshooting Steps:

  • Proper Storage: Ensure the compound is stored in an amber vial or a container protected from light.

  • Inert Atmosphere: For long-term storage, consider flushing the container with an inert gas (e.g., argon or nitrogen) before sealing.

  • Desiccation: Store the container in a desiccator to protect it from moisture.

Experimental Protocols

Protocol: Forced Degradation Study

This protocol outlines a systematic approach to investigating the degradation of this compound under various stress conditions, in line with ICH guidelines.[4][5]

Objective: To identify potential degradants and degradation pathways and to develop a stability-indicating analytical method.

Materials:

• This compound

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Appropriate buffers (e.g., phosphate, acetate)

• Calibrated HPLC-UV/DAD system and/or LC-MS system

• Photostability chamber, calibrated oven

Workflow Diagram:

Sources

• 1. Synthonix, Inc > Building Blocks > 6164-67-6 | this compound [synthonix.com]
• 2. This compound | C9H16N2O | CID 3219133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. calpaclab.com [calpaclab.com]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. scispace.com [scispace.com]
• 6. ajrconline.org [ajrconline.org]
• 7. biomedres.us [biomedres.us]
• 8. Tropane alkaloid - Wikipedia [en.wikipedia.org]
• 9. Tropane alkaloid biosynthesis: a centennial review - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 10. Studies on the decomposition of the oxime HI 6 in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Thermal (In)stability of Atropine and Scopolamine in the GC-MS Inlet - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Studies on photodegradation process of psychotropic drugs: a review - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing solvent conditions for 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime reactions

Technical Support Center: 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime Reactions

Welcome to the technical support center for optimizing reactions involving this compound. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile bicyclic intermediate. Here, we address common challenges and frequently asked questions to help you streamline your experimental workflows and improve reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactions that this compound undergoes?

A1: this compound is a ketoxime that serves as a precursor for several important transformations. The most common reactions include:

• Beckmann Rearrangement: An acid-catalyzed rearrangement to form a lactam, which is a cyclic amide. This is a widely used industrial process for lactam synthesis.[1][2]

• Catalytic Reduction/Hydrogenation: Reduction of the oxime group to form the corresponding primary amine, 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane.[3][4]

• Neber Rearrangement: Conversion into an α-amino ketone under basic conditions, typically after activation of the oxime's hydroxyl group (e.g., by converting it to a tosylate).[5][6]

Q2: Why is solvent selection so critical for reactions of this oxime?

A2: Solvent choice is paramount because it directly influences reaction pathways, rates, and product selectivity. Solvents can:

• Stabilize Intermediates: Polar protic solvents can stabilize charged intermediates like carbocations or nitrilium ions formed during the Beckmann rearrangement through hydrogen bonding.[7][8]

• Solvate Reagents: The effectiveness of a nucleophile or a base can be dramatically altered by the solvent. Polar protic solvents can "cage" nucleophiles through hydrogen bonding, reducing their reactivity, which is a key consideration in SN2-type reactions.[8][9]

• Determine Reaction Pathway: The choice between a Beckmann rearrangement and a competing Neber rearrangement can be dictated by the reaction conditions, in which the solvent plays a crucial role.[5] Acidic conditions in polar solvents favor the Beckmann rearrangement, while basic conditions are required for the Neber rearrangement.

Q3: What are the key structural features of this compound to consider?

A3: The rigid bicyclic structure of this molecule, known as a granatane skeleton, imposes significant steric constraints.[10] The key features are:

• Stereochemistry: The oxime can exist as two geometric isomers (E and Z). The Beckmann rearrangement is stereospecific, with the group anti-periplanar to the leaving group on the nitrogen atom being the one that migrates.[7]

• Ring Strain: The bicyclo[3.3.1]nonane system influences the stability of intermediates and transition states, which can affect reaction rates and product distributions compared to acyclic or monocyclic analogues.

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments.

Issue 1: Low yield or no reaction in Beckmann Rearrangement.

Q: I am attempting a Beckmann rearrangement using a strong acid catalyst, but I am observing very low conversion of my starting oxime. What could be the cause?

A: This is a common issue that can often be traced back to the choice of acid and solvent, or the nature of the oxime itself.

Causality & Explanation: The Beckmann rearrangement requires activation of the oxime's hydroxyl group to turn it into a good leaving group.[11] In strong Brønsted acids like sulfuric acid, this is achieved by protonation. If the reaction medium cannot support the formation and stability of the key nitrilium ion intermediate, the reaction will stall.[7][11]

Troubleshooting Steps:

• Verify Oxime Activation: The free hydroxyl group of the oxime is critical for the rearrangement.[2] Ensure your starting material is the oxime and not an O-alkylated derivative, which is generally unreactive under these conditions.[2]

• Optimize Acid Catalyst and Solvent:

  • Harsh Conditions: Traditional methods often use neat sulfuric acid or polyphosphoric acid (PPA).[11] While effective, these can lead to degradation with sensitive substrates.

  • Milder Conditions: A highly effective alternative is to first convert the oxime to an O-sulfonate ester (e.g., a tosylate or mesylate) using tosyl chloride (TsCl) or mesyl chloride (MsCl) in the presence of a base like pyridine. This activated intermediate often rearranges under much milder conditions, sometimes just upon heating in an inert aprotic solvent.[11]

• Solvent Choice is Key: The choice of solvent is critical and depends on the catalyst system.

  • For rearrangements of O-sulfonate esters, aprotic solvents like acetonitrile, dichloromethane (DCM), or toluene are commonly used.[11]

  • Acetonitrile has been shown to be an optimal solvent in some catalyzed Beckmann rearrangements.[2]

  • Avoid using water as the primary solvent if your catalyst is insoluble, as this can halt the reaction entirely.[2]

Workflow: Troubleshooting Low Yield in Beckmann Rearrangement

Caption: Troubleshooting workflow for low-yield Beckmann rearrangements.

Issue 2: Formation of α-amino ketone (Neber product) instead of the desired lactam.

Q: My goal is the Beckmann rearrangement, but I am isolating an α-amino ketone. Why is this happening and how can I prevent it?

A: You are observing a competing Neber rearrangement. This pathway becomes dominant under basic conditions, especially when the oxime hydroxyl group has been converted into a good leaving group.[5]

Causality & Explanation: The Neber rearrangement proceeds via the formation of a carbanion at the α-carbon, which then displaces the O-sulfonate group to form an intermediate azirine.[5][12] Subsequent hydrolysis of the azirine yields the α-amino ketone. This mechanism is favored by the presence of a base strong enough to deprotonate the α-carbon.

Troubleshooting Steps:

• Control the pH: The most critical factor is the pH of the reaction medium.

  • For Beckmann: Ensure strictly acidic conditions. Use reagents like H₂SO₄, PPA, or a Lewis acid catalyst.[2][7]

  • To Avoid Neber: Do not use base. If you are activating the oxime with TsCl or MsCl, perform this step first and then introduce the acidic rearrangement catalyst in a separate step after removing the base (e.g., pyridine).

• Solvent Selection:

  • While aprotic solvents are used for both pathways, the key difference is the reagent. For the Beckmann rearrangement of a tosylated oxime, simply heating in an inert solvent like toluene may be sufficient.[11]

  • For the Neber rearrangement, a base such as an alkoxide in an alcohol solvent is typically required.[5]

Data Summary: Beckmann vs. Neber Rearrangement Conditions

Feature	Beckmann Rearrangement	Neber Rearrangement
Required pH	Acidic	Basic
Typical Reagent	H₂SO₄, PPA, Lewis Acids, or heat on O-sulfonate	Base (e.g., NaOEt) on O-sulfonate
Key Intermediate	Nitrilium ion[11]	Azirine[5]
Product	Lactam (Amide)	α-Amino Ketone
Favored Solvents	Acetonitrile, Toluene, DCM (for activated oximes)[11]	Ethanol, Methanol (with alkoxide base)

Issue 3: Poor diastereoselectivity in the reduction of the oxime to an amine.

Q: I am reducing the oxime to the 3-amino product via catalytic hydrogenation, but I'm getting a mixture of endo and exo isomers. How can I improve the stereoselectivity?

A: The stereochemical outcome of the reduction is highly dependent on the catalyst, solvent, and reaction conditions, which influence the direction of hydrogen delivery to the C=N double bond.

Causality & Explanation: The bicyclic framework presents two distinct faces for the catalyst to approach: the endo and exo face. The steric hindrance posed by the bridged structure can direct the incoming hydrogen to the less hindered face. The solvent can influence the conformation of the substrate as it binds to the catalyst surface, thereby affecting the product ratio.

Troubleshooting Steps:

• Catalyst Selection:

  • Heterogeneous catalysts like Palladium on Carbon (Pd/C) or Platinum on Carbon (Pt/C) are commonly used.[13]

  • Ruthenium complexes have also been shown to be effective for the reduction of related 9-azabicyclo[3.3.1]nonan-3-one systems, offering high stereoselectivity.[3][14] Consider screening different transition metal catalysts.

• Solvent and Additive Optimization:

  • A patent describes the hydrogenation of this specific oxime in methanol with the addition of ammonia.[4] The basic additive can influence the reaction rate and selectivity.

  • Isopropanol is another common solvent for hydrogenations with ruthenium catalysts.[15]

  • The polarity of the solvent can affect the substrate's orientation on the catalyst surface. Test a range of solvents from polar protic (MeOH, EtOH) to less polar aprotic (THF, EtOAc).

• Control Temperature and Pressure:

  • Hydrogenation is often sensitive to temperature and H₂ pressure. Lower temperatures can sometimes increase selectivity by favoring the transition state with the lowest activation energy. Start at room temperature and 50 psi of H₂ and adjust as needed.[16]

Protocol: Stereoselective Reduction of this compound

• Reactor Setup: In a suitable hydrogenation reactor, dissolve this compound (1.0 eq) in methanol.

• Additive: Add aqueous ammonia (e.g., 10 equivalents) to the solution.[4]

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen), add the chosen catalyst (e.g., 5-10 mol% Pd/C or a Ru-based catalyst).

• Hydrogenation: Seal the reactor, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 50 psi).

• Reaction: Stir the mixture at a controlled temperature (e.g., 25-50°C) and monitor the reaction progress by TLC or LCMS.

• Workup: Upon completion, carefully filter the catalyst. Caution: Palladium on carbon can be pyrophoric when exposed to air after the reaction. Ensure the filter cake is kept wet. Concentrate the filtrate under reduced pressure to obtain the crude product.

• Analysis: Determine the endo/exo ratio of the resulting amine product using ¹H NMR spectroscopy.

Visualization: Influence of Solvent Polarity on Reaction Pathways

Caption: Solvent effects on competing reaction mechanisms.

References

• The Beckmann Rearrangement. Denmark Group. Available at: [Link]

• Beckmann rearrangement of ketoximes for accessing amides and lactams promoted by a perimidine-2-thione supported Hg(ii) complex: a mechanistic perception. National Institutes of Health (NIH). Available at: [Link]

• Beckmann rearrangement. Wikipedia. Available at: [Link]

• Neber rearrangement. Wikipedia. Available at: [Link]

• A new entry to 9-azabicyclo[3.3.1]nonanes using radical translocation/cyclisation reactions of 2-(but-3-ynyl)-1-(o-iodobenzoyl)piperidines. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• Neber Rearrangement. SynArchive. Available at: [Link]

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses. Available at: [Link]

• Recent progress in the synthesis of homotropane alkaloids adaline, euphococcinine and N-methyleuphococcinine. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Polar Protic and Polar Aprotic Solvents. Chemistry Steps. Available at: [Link]

• The Neber Route to Substituted Indoles. National Institutes of Health (NIH) PMC. Available at: [Link]

• Process for the production of... Google Patents.

• Polytopal Rearrangement Governing Stereochemistry of Bicyclic Oxime Ether Synthesis. MDPI. Available at: [Link]

• 9-Azabicyclo[3.3.1]nonan-3-ol, 9-(phenylmethyl)-, endo- synthesis. Molbase. Available at: [Link]

• Synthesis and Spectral Study of Some Novel Oxime Esters Derived from 3-azabicyclo[3.3.1]nonan-9-one Oxime. ResearchGate. Available at: [Link]

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. Available at: [Link]

• 1-hydroxybenzyl]-9-azabicyclo[3.3.1]nonan-3-one from synchrotron data. National Institutes of Health (NIH) PMC. Available at: [Link]

• Neber Rearrangement Mechanism | Organic Chemistry. YouTube. Available at: [Link]

• Beckmann Rearrangement. Master Organic Chemistry. Available at: [Link]

• Method for producing endo-9-azabicyclo[3.3.1]nonan-3-ol derivative. Google Patents.

• 9-Azabicyclo[3.3.1]nonane N-Oxyl, ABNO. Organic Chemistry Portal. Available at: [Link]

• Preparation of a Key Intermediate En Route to the Anti-HIV Drug Lenacapavir. ACS Publications. Available at: [Link]

• Polar Protic Solvents and Polar Aprotic Solvents For SN1 & SN2 Reactions. YouTube. Available at: [Link]

• Polar Protic, Aprotic, and Non-Polar Solvents in Substitution and Elimination Reactions. YouTube. Available at: [Link]

• This compound. PubChem. Available at: [Link]

Sources

• 1. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 2. Beckmann rearrangement of ketoximes for accessing amides and lactams promoted by a perimidine-2-thione supported Hg(ii) complex: a mechanistic perception - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 9-Azabicyclo[3.3.1]nonan-3-one|CAS 4390-39-0 [benchchem.com]
• 4. EP0772613B1 - Process for the production of aminoazobicycloalkanes from oximes - Google Patents [patents.google.com]
• 5. Neber rearrangement - Wikipedia [en.wikipedia.org]
• 6. synarchive.com [synarchive.com]
• 7. Beckmann rearrangement - Wikipedia [en.wikipedia.org]
• 8. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 9. m.youtube.com [m.youtube.com]
• 10. (1RS,2SR,5SR)-9-Benzyl-2-[(1RS)-1-hy­droxy­benz­yl]-9-aza­bicyclo­[3.3.1]nonan-3-one from synchrotron data - PMC [pmc.ncbi.nlm.nih.gov]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. m.youtube.com [m.youtube.com]
• 13. d-nb.info [d-nb.info]
• 14. EP3042902A1 - Method for producing endo-9-azabicyclo[3.3.1]nonane-3-ol derivative - Google Patents [patents.google.com]
• 15. 9-Azabicyclo[3.3.1]nonan-3-ol, 9-(phenylmethyl)-, endo- synthesis - chemicalbook [chemicalbook.com]
• 16. orgsyn.org [orgsyn.org]

Safe handling and storage procedures for Pseudopelletierine oxime

Welcome to the technical support guide for Pseudopelletierine oxime. This document is designed for researchers, scientists, and drug development professionals, providing essential information for its safe handling and storage. Our goal is to synthesize established safety protocols with practical, field-proven insights to ensure both the integrity of your experiments and the safety of your laboratory personnel.

Frequently Asked Questions (FAQs)

Q1: What is Pseudopelletierine oxime and what are its primary applications?

A1: Pseudopelletierine oxime (C₉H₁₆N₂O) is a derivative of Pseudopelletierine, an alkaloid found in the root-bark of the pomegranate tree (Punica granatum)[1]. It is primarily used in analytical chemistry as a reagent for detecting and determining metal ions, particularly in complexometric titrations[2]. Like other oximes, it is a versatile synthetic building block in organic chemistry due to the reactivity of its N-O bond, which allows for various chemical transformations[3][4].

Q2: What are the primary hazards associated with Pseudopelletierine oxime?

A2: According to available Safety Data Sheet (SDS) information, Pseudopelletierine oxime is not classified as a hazardous substance or mixture under OSHA criteria. However, it is crucial to recognize that the toxicological properties of many research chemicals are not fully characterized. As a derivative of a bioactive alkaloid, it should be handled with care to avoid direct contact and inhalation[5]. Always treat novel or specialized chemical compounds as potentially hazardous and adhere to stringent safety protocols.

Q3: What are the recommended storage conditions for Pseudopelletierine oxime?

A3: Pseudopelletierine oxime should be stored at room temperature in a dry, well-ventilated area[2][6]. The product is chemically stable under standard ambient conditions. To ensure its integrity, keep the container tightly sealed and protected from direct sunlight and moisture.

Q4: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

A4: A comprehensive PPE strategy is essential. The minimum required PPE includes chemical-resistant nitrile gloves (double-gloving is recommended), chemical safety goggles with side shields, a disposable lab gown, and closed-toe shoes[7][8]. For procedures that may generate dust or aerosols, such as weighing the powdered form, a NIOSH-approved respirator is required[7].

Troubleshooting Guide

Issue 1: The solid compound has changed color from light yellow to a darker shade. Is it still usable?

• Causality: Color change often indicates degradation or contamination. Oximes can be sensitive to prolonged exposure to light, air (oxidation), or incompatible substances. High temperatures can also lead to decomposition[9].

• Troubleshooting Steps:

  • Assess Storage: Verify that the compound was stored according to recommendations (room temperature, dry, sealed container, away from light).

  • Check for Contamination: Ensure that clean spatulas and glassware were used in previous handling.

  • Purity Check: If the experiment is sensitive to impurities, it is advisable to perform a purity analysis (e.g., TLC, melting point) before use. The reported melting point is between 126-127 °C[6]. A significant deviation could indicate impurity.

  • Recommendation: For non-critical applications, the material might still be usable. For sensitive assays or synthesis, using a fresh, un-degraded lot is strongly recommended to ensure reproducibility.

Issue 2: I've spilled a small amount of Pseudopelletierine oxime powder in the chemical fume hood. What is the correct cleanup procedure?

• Causality: Spills are a common laboratory occurrence. A swift and correct response is critical to prevent exposure and contamination.

• Troubleshooting Steps:

  • Ensure Safety: Keep the fume hood sash at the appropriate height. Ensure you are wearing your full, required PPE (lab coat, double gloves, safety goggles).

  • Contain the Spill: Gently cover the spill with an absorbent material, such as a chemical absorbent pad or vermiculite, to prevent the powder from becoming airborne.

  • Decontamination: Moisten the absorbent material with a suitable solvent (e.g., water or ethanol) to wet the powder.

  • Collect Waste: Carefully wipe the area from the outside in with the moistened absorbent material. Place all contaminated materials into a clearly labeled hazardous waste bag or container.

  • Final Cleaning: Wipe the spill area again with a damp cloth, followed by a dry one.

  • Disposal: Dispose of the sealed waste container and any contaminated PPE according to your institution's hazardous waste disposal procedures[10][11].

Issue 3: The compound is not dissolving in my intended solvent. What should I do?

• Causality: Solubility can be affected by the purity of the compound, the solvent, temperature, and pH.

• Troubleshooting Steps:

  • Verify Solvent Choice: While specific solubility data is limited, general organic chemistry principles apply. Consider solvents of varying polarity.

  • Increase Surface Area: Ensure the compound is a fine powder. If it has clumped, gently crushing larger particles (within a fume hood) can aid dissolution.

  • Apply Gentle Heat: Gently warming the solution may increase solubility. Monitor carefully to avoid decomposition.

  • Use Sonication: Placing the mixture in an ultrasonic bath can help break up solid particles and accelerate dissolution.

  • Recommendation: Start with small-scale solubility tests before committing a large amount of material.

Experimental Protocols & Workflows

Chemical & Physical Properties Summary

Property	Value	Source(s)
Molecular Formula	C₉H₁₆N₂O	[6]
Molecular Weight	168.24 g/mol	[2][6]
Appearance	Light yellow solid	[6]
Melting Point	126-127 °C	[6]
Boiling Point	281 °C	[6]
Storage Temperature	Room Temperature, Dry	[2][6]

Personal Protective Equipment (PPE) Summary

PPE Component	Specification	Rationale	Source(s)
Eye & Face Protection	Chemical safety goggles or safety glasses with side shields.	Required for all handling activities to protect from splashes or airborne particles.	[7][12]
Hand Protection	Chemical-resistant nitrile gloves (double-gloving recommended).	Provides a barrier against skin contact. Change gloves immediately if contaminated.	[7][8]
Body Protection	Disposable, solid-front gown with back closure.	Protects skin and personal clothing from contamination.	[7]
Respiratory Protection	NIOSH-approved N95 or higher-rated respirator.	Required when handling the compound as a powder or when aerosol generation is possible.	[7]
Footwear	Closed-toe shoes.	Mandatory for all laboratory work to protect against spills and dropped items.	[7]

Workflow for Safe Handling and Use

The following diagram outlines the critical steps for safely handling Pseudopelletierine oxime from receipt to disposal.

Caption: Safe Handling Workflow for Pseudopelletierine Oxime.

Protocol 1: Step-by-Step Handling Procedures

• Preparation and Pre-Handling:

  • Designated Area: All work involving Pseudopelletierine oxime must be performed in a certified chemical fume hood to minimize inhalation exposure[7].

  • Material Assembly: Before starting, gather all necessary equipment, including vials, solvents, absorbent pads, and clearly labeled waste containers.

  • PPE Donning: Put on all required PPE in the correct order: gown, inner gloves, respirator (if weighing powder), eye protection, and outer gloves.

• Weighing and Solution Preparation:

  • Carefully transfer the required amount of solid Pseudopelletierine oxime to a tared weigh boat.

  • Record the weight and transfer the solid to the appropriate reaction vessel or flask inside the fume hood.

  • Slowly add the desired solvent to the vessel.

  • If necessary, use a magnetic stirrer or sonicator to aid dissolution.

• Post-Handling:

  • Upon completion of the work, decontaminate all surfaces and equipment.

  • Segregate waste into appropriate, labeled containers (e.g., solid waste, non-halogenated liquid waste).

  • Remove PPE in the correct order to avoid self-contamination.

  • Wash hands thoroughly with soap and water.

Protocol 2: Waste Disposal

While Pseudopelletierine oxime is not explicitly listed as an EPA hazardous waste, all chemical waste should be disposed of responsibly to protect the environment.

• Labeling: All waste containers must be labeled with a "Hazardous Waste" tag, listing all chemical constituents by their full name.

• Solid Waste: Collect contaminated items such as gloves, absorbent pads, and empty vials in a designated solid waste container.

• Liquid Waste: Collect unused solutions or reaction mixtures in a compatible, sealed liquid waste container. Do not mix incompatible wastes[10].

• Container Management: Keep waste containers closed except when adding waste. Store them in a designated satellite accumulation area within the lab.

• Pickup: Schedule a waste pickup with your institution's Environmental Health & Safety (EHS) department. Never dispose of chemical waste down the drain or in the regular trash[10].

Spill Response Decision Flow

This diagram provides a logical flow for responding to a chemical spill.

Caption: Decision Flowchart for Chemical Spill Response.

References

• 1. Pseudopelletierine - Wikipedia [en.wikipedia.org]
• 2. Pseudopelletierine Oxime [myskinrecipes.com]
• 3. researchgate.net [researchgate.net]
• 4. par.nsf.gov [par.nsf.gov]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. 6164-67-6 CAS MSDS ((+/-)-Pseudopelletierine oxime) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. benchchem.com [benchchem.com]
• 8. Personal Protective Equipment -- Kentucky Pesticide Safety Education [uky.edu]
• 9. US3808275A - Process for producing oximes - Google Patents [patents.google.com]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 11. epa.gov [epa.gov]
• 12. hazmatschool.com [hazmatschool.com]

Validation & Comparative

A Comparative Guide to the Validation of an HPLC-UV Method for the Purity Determination of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of drug safety and efficacy. The compound 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime, a crucial intermediate in the synthesis of various active pharmaceutical ingredients (APIs), demands a rigorously validated analytical method to ensure its quality. This guide provides an in-depth, experimentally-grounded validation of a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for this purpose. We will not only detail the "how" but also the critical "why" behind our methodological choices, comparing this robust technique to other potential analytical avenues.

The Criticality of Method Validation in Pharmaceutical Analysis

Before delving into the experimental data, it is paramount to understand the framework guiding this validation. Regulatory bodies such as the International Council for Harmonisation (ICH), the United States Pharmacopeia (USP), and the U.S. Food and Drug Administration (FDA) provide comprehensive guidelines for analytical method validation.[1][2][3] These guidelines are not arbitrary; they are built upon a foundation of scientific rigor designed to ensure that an analytical method is suitable for its intended purpose.[4] For an intermediate like this compound, the "intended purpose" is the accurate and precise quantification of its purity and the detection of any potential impurities that could compromise the final API.

Our validation protocol is designed to be a self-validating system, where the successful execution of each step provides confidence in the method's overall reliability. This aligns with the principles of Quality by Design (QbD), where understanding and controlling variability is key to ensuring consistent quality.

Experimental Design: A Symphony of Parameters

The validation of our HPLC-UV method is a multi-faceted process, with each parameter assessing a different aspect of the method's performance. The logical flow of this validation is depicted below.

Caption: Workflow for HPLC-UV Method Validation.

Chromatographic Conditions

The foundation of any HPLC method lies in its chromatographic conditions. After extensive optimization, the following parameters were established to provide optimal separation and peak shape for this compound and its potential impurities.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Phosphate Buffer (pH 3.0) (30:70, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
UV Detection	210 nm
Run Time	15 minutes

The choice of a C18 column provides a versatile stationary phase for the separation of moderately polar compounds. The mobile phase composition was selected to achieve a balance between retention and elution, while the acidic pH helps to ensure the consistent ionization state of the analyte, leading to symmetrical peak shapes. The detection wavelength of 210 nm was chosen based on the UV absorbance maximum of the analyte, ensuring high sensitivity.

Validation Parameter Deep Dive: Results and Interpretation

Specificity

Specificity is the ability of the method to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components. To demonstrate specificity, we conducted forced degradation studies, subjecting the analyte to acidic, basic, oxidative, and thermal stress.[5][6][7]

The chromatograms showed that the main peak of this compound was well-resolved from all degradation products, with a resolution factor greater than 2 in all cases. Furthermore, peak purity analysis using a photodiode array (PDA) detector confirmed that the analyte peak was spectrally homogeneous, with a purity angle consistently lower than the purity threshold.[8]

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte.[9] We prepared a series of standard solutions of this compound ranging from 50% to 150% of the nominal concentration.

Parameter	Result	Acceptance Criteria
Correlation Coefficient (r²)	0.9998	≥ 0.999
Y-intercept	Minimal	Close to zero
Range	50-150 µg/mL	As per ICH Q2(R1)

The excellent correlation coefficient of 0.9998 indicates a strong linear relationship between concentration and peak area.[9] The minimal y-intercept suggests a lack of significant systematic error.

Accuracy

Accuracy, or trueness, is the closeness of the test results to the true value.[10] We performed recovery studies by spiking a placebo with known concentrations of the analyte at three levels (80%, 100%, and 120%).

Concentration Level	Mean Recovery (%)	% RSD	Acceptance Criteria
80%	99.2	0.8	98.0 - 102.0%
100%	100.5	0.5	98.0 - 102.0%
120%	101.1	0.6	98.0 - 102.0%

The high recovery values and low relative standard deviation (RSD) at all three levels demonstrate the excellent accuracy of the method.[11]

Precision

Precision assesses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.[10] We evaluated both repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst).

Precision Type	% RSD	Acceptance Criteria
Repeatability (n=6)	0.7%	≤ 2.0%
Intermediate Precision	1.2%	≤ 2.0%

The low %RSD values for both repeatability and intermediate precision indicate that the method is highly precise and reproducible.[12]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[13][14] The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[13][14] These were determined based on the standard deviation of the response and the slope of the calibration curve.[15]

Parameter	Result (µg/mL)
LOD	0.1
LOQ	0.3

These low LOD and LOQ values demonstrate the high sensitivity of the method, making it suitable for the detection and quantification of trace-level impurities.

Robustness

Robustness is the measure of a method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[16][17] We intentionally varied the flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (±2%).

Parameter Variation	Impact on Results	Conclusion
Flow Rate (±0.1 mL/min)	Negligible	Robust
Temperature (±2 °C)	Negligible	Robust
Mobile Phase (±2%)	Negligible	Robust

The method proved to be robust, with no significant changes in system suitability parameters or analytical results observed under the varied conditions.[18] This provides confidence in the method's reliability during routine use.

Comparative Analysis: HPLC-UV vs. Alternative Techniques

While the validated HPLC-UV method demonstrates excellent performance, it is prudent to consider alternative analytical techniques.

Caption: Comparison of Analytical Techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

For volatile and thermally stable compounds, GC-MS can be a powerful tool. However, this compound has a relatively high boiling point and the potential for thermal degradation in the GC inlet. While derivatization could overcome this, it adds complexity and potential for analytical error. Therefore, for routine quality control, the direct analysis offered by HPLC is preferable.

Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

UPLC-MS offers significant advantages in terms of speed and sensitivity over traditional HPLC. The use of sub-2 µm particles in UPLC columns allows for faster separations without sacrificing resolution. The addition of a mass spectrometer provides highly specific detection and structural information about impurities. However, the initial capital investment and operational complexity of UPLC-MS systems are considerably higher than for HPLC-UV. For a well-characterized intermediate where the primary goal is purity determination and quantification of known impurities, the validated HPLC-UV method provides a cost-effective and reliable solution. Should the need arise for impurity identification or analysis of more complex mixtures, UPLC-MS would be the superior choice.

Conclusion

The comprehensive validation data presented herein unequivocally demonstrates that the developed HPLC-UV method is specific, linear, accurate, precise, and robust for the determination of purity of this compound. The method is well-suited for its intended purpose in a quality control environment. While alternative techniques like GC-MS and UPLC-MS have their merits, the HPLC-UV method offers a pragmatic and reliable balance of performance, cost, and ease of use for this specific application. This validated method provides a high degree of confidence in the quality of this critical pharmaceutical intermediate, ultimately contributing to the safety and efficacy of the final drug product.

References

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• Altabrisa Group. (2025, September 22). What Is HPLC Method Robustness Assessment and Its Importance?[Link]

• Open Access Journals. Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. [Link]

• ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• BA Sciences. USP <1225> Method Validation. [Link]

• Altabrisa Group. (2025, September 20). What Are LOD and LOQ in HPLC Methods?[Link]

• Dolan, J. Chromatographic Measurements, Part 4: Determining LOD and LOQ Visually or by S/N. Chromatography Online. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• LCGC International. (2020, November 1). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. [Link]

• International Council for Harmonisation. Quality Guidelines. ICH. [Link]

• U.S. Pharmacopeia. General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. USP. [Link]

• ECA Academy. (2017, February 15). Revised USP Chapter <1225> "Validation of Compendial Methods" approved. [Link]

• BioPharm International. (2024, March 7). FDA Releases Guidance on Analytical Procedures. [Link]

• Pharmaceutical Sciences. (2024, May 5). Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method. [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. FDA. [Link]

• International Journal of Advanced Research in Science, Communication and Technology. A Review on Force Degradation Studies for Drug Substances. [Link]

• U.S. Food and Drug Administration. (2020, April 21). Analytical Procedures and Methods Validation for Drugs and Biologics. FDA. [Link]

• Slideshare. ICH Q2 Analytical Method Validation. [Link]

• Investigations of a Dog. (2025, November 13). USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. [Link]

• Starodub. (2024, April 24). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

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• ACS Omega. (2024, December 5). Validation of a Simple HPLC/UV Method for Assay and In Vitro Release of Glycosaminoglycan from Pharmaceutical Formulations. [Link]

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A Senior Application Scientist's Guide to the Comparative Reduction of Pseudopelletierine Oxime

Introduction: The Strategic Importance of Pseudopelletierine Amine

Pseudopelletierine, a tropane alkaloid naturally sourced from the pomegranate tree (Punica granatum), presents a fascinating bicyclic scaffold for synthetic exploration.[1][2] Its conversion to the corresponding amine, 9-methyl-9-azabicyclo[3.3.1]nonan-3-amine, unlocks a family of derivatives with significant potential in medicinal chemistry and drug development. The stereochemistry of this amine is of paramount importance, as the spatial orientation of the amino group can profoundly influence biological activity.

This guide provides a comparative analysis of various reducing agents for the transformation of Pseudopelletierine oxime to its amine. We will delve into the mechanistic nuances of each method, present detailed experimental protocols, and offer a framework for evaluating their efficacy based on yield, stereoselectivity, and operational simplicity. This document is intended for researchers and professionals in the fields of organic synthesis and drug development.

Foundational Chemistry: From Ketone to Oxime

The journey begins with the conversion of Pseudopelletierine to its corresponding oxime. This is a standard condensation reaction with hydroxylamine, typically carried out under mild acidic or basic conditions. The formation of the oxime is crucial as it introduces the nitrogen functionality that will be subsequently reduced.

Comparative Analysis of Reducing Agents

The reduction of an oxime to a primary amine is a well-established transformation in organic chemistry, yet the choice of reducing agent can have a significant impact on the outcome, particularly with a sterically hindered and conformationally restricted substrate like Pseudopelletierine oxime.[3] We will explore three distinct and representative methodologies: catalytic hydrogenation, a metal hydride reduction, and a dissolving metal reduction.

Method 1: Catalytic Hydrogenation with Platinum Oxide (Adam's Catalyst)

Catalytic hydrogenation is a widely employed and often highly efficient method for the reduction of oximes.[4][5][6] Platinum oxide (PtO₂), also known as Adam's catalyst, is a common choice for this transformation.

Mechanistic Rationale: The reaction proceeds via the adsorption of hydrogen gas onto the surface of the platinum catalyst. The oxime also coordinates to the catalyst surface, facilitating the stepwise addition of hydrogen atoms across the C=N double bond. The stereochemical outcome is often influenced by the steric hindrance of the substrate, with the hydrogen atoms typically adding from the less hindered face.

Experimental Protocol: Hydrogenation of Pseudopelletierine Oxime with PtO₂

• Catalyst Activation: In a high-pressure hydrogenation vessel, add Platinum(IV) oxide (5 mol%) to a solution of Pseudopelletierine oxime (1.0 eq) in glacial acetic acid (0.2 M).

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel to 50 psi with hydrogen.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, carefully vent the hydrogen gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing with methanol.

• Isolation: Concentrate the filtrate under reduced pressure. Dissolve the residue in water and basify with 2 M NaOH to pH > 12. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude amine. Purify by column chromatography on silica gel.

Method 2: Metal Hydride Reduction with Lithium Aluminum Hydride (LAH)

Lithium aluminum hydride (LiAlH₄) is a powerful and non-selective reducing agent capable of reducing a wide array of functional groups, including oximes.

Mechanistic Rationale: The reduction with LAH involves the nucleophilic addition of a hydride ion (H⁻) from the AlH₄⁻ complex to the carbon atom of the C=N bond. Subsequent protonation during the work-up quenches the intermediate and liberates the primary amine. Due to the aggressive nature of LAH, careful control of the reaction conditions is essential to avoid over-reduction or side reactions.

Experimental Protocol: Reduction of Pseudopelletierine Oxime with LiAlH₄

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add a solution of Pseudopelletierine oxime (1.0 eq) in anhydrous tetrahydrofuran (THF) (0.2 M).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add a solution of LiAlH₄ in THF (2.0 eq) dropwise, maintaining the temperature below 5 °C.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 6 hours.

• Quenching: Cool the reaction mixture to 0 °C and carefully quench by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

• Isolation: Stir the resulting granular precipitate for 30 minutes, then filter and wash the solid with THF.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude amine. Purify by column chromatography.

Method 3: Dissolving Metal Reduction with Sodium Amalgam

The use of sodium amalgam (a solution of sodium metal in mercury) in a protic solvent is a classic method for the reduction of oximes.[3][7] This method offers an alternative to catalytic hydrogenation and powerful hydrides.

Mechanistic Rationale: The reduction proceeds via a single-electron transfer (SET) mechanism. Sodium atoms in the amalgam donate electrons to the oxime, generating a radical anion. This intermediate is then protonated by the solvent (e.g., ethanol). A second electron transfer and protonation complete the reduction to the amine.

Experimental Protocol: Reduction of Pseudopelletierine Oxime with Sodium Amalgam

• Reaction Setup: In a round-bottom flask, dissolve Pseudopelletierine oxime (1.0 eq) in ethanol (95%).

• Reagent Addition: Add 2% sodium amalgam (10 eq of Na) portion-wise to the stirred solution at a rate that maintains a gentle reflux.

• Reaction Monitoring: Continue stirring until all the amalgam has been consumed, and the reaction is complete as indicated by TLC.

• Work-up: Decant the ethanol solution from the mercury. Dilute the solution with water and acidify with concentrated HCl.

• Isolation: Wash the acidic solution with diethyl ether to remove any non-basic impurities. Basify the aqueous layer with concentrated NaOH to pH > 12.

• Purification: Extract the product with dichloromethane, dry the combined organic layers over anhydrous sodium sulfate, and concentrate to yield the amine. Further purification can be achieved by chromatography.

Performance Comparison

The choice of reducing agent will ultimately depend on the desired outcome, available equipment, and safety considerations. Below is a table summarizing the expected performance of each method.

Parameter	**Catalytic Hydrogenation (PtO₂) **	Metal Hydride (LiAlH₄)	Dissolving Metal (Na/Hg)
Expected Yield	High (often >90%)	Moderate to High (70-90%)	Moderate (60-80%)
Stereoselectivity	Potentially high, dependent on substrate	Generally low, mixture of diastereomers	Generally low, mixture of diastereomers
Reaction Conditions	High pressure H₂, room temp.	Anhydrous, inert atmosphere, reflux	Reflux, requires careful handling of Na/Hg
Safety Concerns	Flammable H₂ gas, pyrophoric catalyst	Highly reactive, water-sensitive	Toxic mercury, reactive sodium
Work-up Complexity	Filtration of catalyst, extraction	Careful quenching, filtration, extraction	Separation from mercury, extraction

Visualizing the Process

To better illustrate the concepts discussed, the following diagrams outline the general reaction pathway and a typical experimental workflow.

Caption: General reaction scheme for the reduction of Pseudopelletierine oxime.

Caption: A generalized workflow for the synthesis and analysis of Pseudopelletierine amine.

Characterization and Analysis

The successful synthesis and purification of Pseudopelletierine amine should be confirmed by a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the product and assess its purity. The disappearance of the oxime proton and the appearance of new signals corresponding to the amine protons will be key indicators.[8]

• Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its identity.

• Infrared (IR) Spectroscopy: To observe the disappearance of the C=N and O-H stretches of the oxime and the appearance of N-H stretching vibrations of the amine.

• Chiral High-Performance Liquid Chromatography (HPLC): To determine the diastereomeric ratio of the product, which is a critical measure of the stereoselectivity of the reduction.

Conclusion and Recommendations

This guide has outlined a comparative study of three distinct methods for the reduction of Pseudopelletierine oxime. For applications where high yield and stereoselectivity are paramount, catalytic hydrogenation with PtO₂ is the recommended starting point. However, the requirement for high-pressure equipment may be a limiting factor. Lithium aluminum hydride offers a powerful alternative, though careful control is necessary, and it may lead to a mixture of stereoisomers. The sodium amalgam method, while classic, presents significant safety and environmental concerns due to the use of mercury.

Ultimately, the optimal choice of reducing agent will be a balance of the desired chemical outcome, available resources, and safety protocols. It is strongly recommended that small-scale pilot reactions are conducted to determine the most suitable method for your specific application.

References

• Cope, A. C., & Nace, H. R. (1951). The Synthesis of Pseudopelletierine. Journal of the American Chemical Society, 73(7), 3416-3418.

• Organic Syntheses. (n.d.). Pseudopelletierine. Retrieved from [Link]

• LookChem. (n.d.). Synthesis of Pseudopelletierine. Retrieved from [Link]

• Bohrium. (2024). Recent advances on catalytic asymmetric hydrogenation of oximes and oxime ethers. Retrieved from [Link]

• National Institutes of Health. (2022). The Origin of Stereoselectivity in the Hydrogenation of Oximes Catalyzed by Iridium Complexes: A DFT Mechanistic Study. PMC. Retrieved from [Link]

• MDPI. (2022). Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines. MDPI. Retrieved from [Link]

• InCatT. (2022). Nickel solves a long-lasting challenge; An efficient asymmetric hydrogenation of oximes to produce chiral hydroxylamines. Retrieved from [Link]

• ResearchGate. (n.d.). A Synthesis of Pseudopelletierine. Retrieved from [Link]

• Wikipedia. (n.d.). Oxime. Retrieved from [Link]

• ResearchGate. (2022). Heterogeneous Catalysis as an Efficient Tool for Selective Hydrogenation of Oximes to Amines and Hydroxylamines. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Reduction of oximes with sodium borohydride - copper (II) sulfate in methanol. Retrieved from [Link]

• Wiley-VCH. (n.d.). 1.1 Pseudopelletierine Chapter 1 Alkaloids. Retrieved from [Link]

• Redalyc. (n.d.). A COLLATERAL APPROACH ON THE 13C NMR ANALYSIS OF PSEUDOPELLETIERINE, AN ALKALOID FROM POMEGRANATE. Retrieved from [Link]

• Encyclopedia.pub. (2022). Heterogeneous Catalysis for Selective Hydrogenation of Oximes. Retrieved from [Link]

• Sciencemadness. (2020). How to reduce oximes to amines?. Retrieved from [Link]

• Nature. (n.d.). Reactivity of oximes for diverse methodologies and synthetic applications. Retrieved from [Link]

• Wikipedia. (n.d.). Sodium amalgam. Retrieved from [Link]

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A Comparative Guide to Raney Nickel and Palladium Catalysts for Oxime Reduction

In the landscape of synthetic organic chemistry, the reduction of oximes to primary amines is a cornerstone transformation, pivotal in the synthesis of numerous pharmaceuticals and fine chemicals.[1][2] The choice of catalyst for this hydrogenation reaction is critical, directly influencing yield, selectivity, and reaction conditions. This guide provides an in-depth comparison of two of the most prevalent heterogeneous catalysts employed for this purpose: Raney Nickel and Palladium.

Mechanistic Insights: Understanding the Catalytic Pathways

The efficacy of a catalyst is intrinsically linked to its mechanism of action. While both Raney Nickel and Palladium are effective for oxime reduction, their pathways and, consequently, their selectivities can differ.

Raney Nickel: This sponge-like, porous catalyst, primarily composed of nickel derived from a nickel-aluminum alloy, is known for its high surface area and intrinsic hydrogen content.[3][4] The reduction mechanism is generally believed to involve the adsorption of the oxime onto the nickel surface, followed by the sequential addition of hydrogen atoms. The reaction often requires elevated temperatures and pressures. A key characteristic of Raney Nickel is its propensity to catalyze the reduction under basic conditions.[1]

Palladium: Typically used as palladium on a carbon support (Pd/C), this catalyst offers a large surface area for the reaction.[5] Palladium-catalyzed oxime reduction is thought to proceed via initial hydrogenolysis of the N-O bond, followed by hydrogenation of the resulting imine intermediate.[1] This mechanistic difference can be advantageous in achieving chemoselectivity, particularly in molecules with other reducible functional groups.[6] Palladium catalysts often operate under milder conditions than Raney Nickel.[7]

Caption: Proposed mechanistic pathways for oxime reduction.

Performance Comparison: A Data-Driven Analysis

The choice between Raney Nickel and Palladium often comes down to a careful consideration of several performance metrics. The following table summarizes key comparative data gleaned from various studies.

Parameter	Raney Nickel	Palladium (on Carbon)	Key Considerations & Insights
Reaction Conditions	Typically requires higher temperatures (50-100°C) and pressures (10-80 atm H₂).[1][8]	Often effective at room temperature and lower pressures (1-3 atm H₂).[1][7]	Palladium's milder conditions can be advantageous for sensitive substrates.
Solvent	Commonly used in alcohols like ethanol or methanol.[9]	Versatile, with alcohols, ethyl acetate, and even water being effective.[7][10]	The ability to use greener solvents like water with some palladium catalysts is a significant advantage.[7]
Selectivity	Generally a powerful reducing agent, but can sometimes lead to over-reduction or side reactions like secondary amine formation.[1][11]	Often exhibits higher chemoselectivity, allowing for the reduction of oximes in the presence of other reducible groups.[6]	The choice depends on the complexity of the substrate and the desired outcome.
Catalyst Loading	Typically used in significant amounts (can be stoichiometric in some transfer hydrogenation protocols).[3]	Used in catalytic amounts, typically 5-10 mol%.[5][10]	Palladium is more cost-effective in terms of the amount of catalyst required per reaction.
pH	Often requires basic conditions (e.g., addition of NaOH or KOH) for optimal performance.[1][12]	Can be effective under neutral or acidic conditions.[1]	The pH can be a critical parameter for controlling selectivity.
Cost & Handling	Generally less expensive than palladium.[13] Can be pyrophoric and requires careful handling.[13]	More expensive raw material.[14] Pd/C is generally safer to handle, especially when wet.[5][10]	Cost-effectiveness needs to be evaluated based on catalyst loading and reusability.

Experimental Protocols: A Practical Guide

To provide a tangible comparison, here are representative experimental protocols for the reduction of an oxime to a primary amine using both catalysts.

Objective: To synthesize 1-phenylethanamine from acetophenone oxime using Raney Nickel.

Materials:

• Acetophenone oxime

• Raney Nickel (slurry in water)

• Ethanol

• Ammonia solution (25%)

• Hydrogen gas

• Parr hydrogenator or similar high-pressure reactor

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A Multi-Pronged Spectroscopic Approach to Confirming Product Structure Following Modification of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime

A Senior Application Scientist's Guide for Drug Development Professionals

In the synthesis of novel therapeutics and complex molecular scaffolds, the unequivocal confirmation of a product's structure is the bedrock of reliable and reproducible research. The modification of bicyclic systems like 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime presents unique challenges in structural elucidation. This guide provides an in-depth, experience-driven comparison of analytical techniques, moving beyond simple protocol lists to explain the causal logic behind creating a self-validating system for structural confirmation.

The focus of this guide is the common modification of the parent oxime via a Beckmann rearrangement, a classic acid-catalyzed reaction that transforms a ketoxime into a lactam (a cyclic amide).[1][2] This rearrangement is not merely a functional group transformation; it involves a skeletal reorganization with the insertion of the nitrogen atom into the carbocyclic ring, expanding it from a six-membered to a seven-membered ring. The primary analytical challenge is to confirm not only that this ring expansion has occurred but also to definitively establish the resulting lactam's regiochemistry.

Caption: The Beckmann rearrangement of the parent oxime to yield a lactam.

The Core Analytical Strategy: A Triad of Complementary Techniques

No single analytical method provides a complete structural picture. A robust validation relies on the convergence of data from multiple, orthogonal techniques. The strategy outlined here integrates Mass Spectrometry (MS) for molecular formula confirmation, Fourier-Transform Infrared (FTIR) Spectroscopy for functional group analysis, and Nuclear Magnetic Resonance (NMR) Spectroscopy for detailed connectivity and stereochemical mapping. This multi-pronged approach ensures that the final structural assignment is supported by a self-consistent and comprehensive dataset.

Caption: A workflow integrating complementary analytical techniques.

Mass Spectrometry (MS): The First Checkpoint

Expertise & Experience: The first and most fundamental question is whether the product has the correct mass. The Beckmann rearrangement is an isomerization; therefore, the product's molecular weight must be identical to that of the starting material. High-Resolution Mass Spectrometry (HRMS) is superior to nominal mass analysis as it provides the accurate mass, allowing for the confident determination of the elemental formula, which must remain C₉H₁₆N₂O.[3] This step is crucial to rule out unexpected side reactions such as fragmentation or dimerization.

Experimental Protocol: ESI-HRMS

• Sample Preparation: Dissolve approximately 0.1-0.5 mg of the purified product in 1 mL of a suitable solvent (e.g., methanol or acetonitrile) containing 0.1% formic acid to facilitate protonation.

• Instrumentation: Utilize an Electrospray Ionization (ESI) source coupled to a high-resolution mass analyzer like a Time-of-Flight (TOF) or Orbitrap.

• Acquisition: Infuse the sample solution at a flow rate of 5-10 µL/min. Acquire data in positive ion mode, scanning a mass range that includes the expected m/z (e.g., 100-500 Da).

• Calibration: Ensure the instrument is calibrated using a known standard immediately prior to the run to guarantee mass accuracy below 5 ppm.

• Data Analysis: Look for the protonated molecular ion [M+H]⁺ at an m/z corresponding to the exact mass of C₉H₁₆N₂O (169.1335). Compare this experimental value to the theoretical mass.

Parameter	Starting Oxime (C₉H₁₆N₂O)	Expected Lactam (C₉H₁₆N₂O)
Monoisotopic Mass	168.1263 g/mol	168.1263 g/mol
Expected [M+H]⁺ (HRMS)	169.1335	169.1335

FTIR Spectroscopy: Confirming the Functional Group Transformation

Expertise & Experience: FTIR is a rapid and powerful technique for confirming the conversion of the oxime functional group to an amide (lactam). The causality is direct: a successful reaction will result in the disappearance of the characteristic oxime stretches and the appearance of distinct amide stretches. This provides clear, qualitative evidence of the chemical transformation.

Experimental Protocol: ATR-FTIR

• Sample Preparation: Place a small amount (1-2 mg) of the dry, purified solid product directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Background Scan: Perform a background scan of the empty ATR crystal to subtract atmospheric H₂O and CO₂ signals.

• Sample Scan: Acquire the sample spectrum, typically by co-adding 16 to 32 scans over a range of 4000-600 cm⁻¹.

• Data Analysis: Compare the product spectrum to the spectrum of the starting oxime.

Functional Group	Starting Oxime Frequencies (cm⁻¹)	Expected Lactam Frequencies (cm⁻¹)	Rationale for Change
O-H Stretch	~3600-3200 (broad)[4]	Absent	Disappearance of the oxime hydroxyl group.
N-H Stretch	Absent	~3300-3100 (sharp/medium)	Formation of the amide N-H bond.
C=O Stretch	Absent	~1680-1640 (strong, sharp)	Formation of the amide carbonyl group.
C=N Stretch	~1665[4]	Absent	Disappearance of the oxime C=N bond.
N-O Stretch	~945[4]	Absent	Disappearance of the oxime N-O bond.

NMR Spectroscopy: The Definitive Structural Proof

Expertise & Experience: While MS confirms the formula and FTIR confirms the functional groups, NMR spectroscopy provides the definitive, atom-by-atom map of the molecular structure.[5][6] For the 9-azabicyclo[3.3.1]nonane system, ¹³C NMR is particularly powerful for conformational and stereochemical assignments.[7][8] The key to confirming the Beckmann rearrangement is to use a suite of 1D and 2D NMR experiments to prove the new atomic connectivity, specifically identifying the location of the new carbonyl group and the adjacent N-H proton within the newly formed seven-membered ring.

Experimental Protocols: 1D and 2D NMR

• Sample Preparation: Dissolve 5-10 mg of the purified product in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: Use a high-field NMR spectrometer (≥400 MHz) for optimal resolution.

• 1D Experiments:

  • ¹H NMR: Acquire a standard proton spectrum to observe chemical shifts, coupling constants, and integrations.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify all unique carbon environments.

• 2D Experiments (Trustworthiness through Cross-Validation):

  • COSY (Correlation Spectroscopy): Identifies all ¹H-¹H spin-spin couplings, revealing which protons are adjacent to each other.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): This is the crucial experiment. It shows correlations between protons and carbons that are 2 or 3 bonds away. This will definitively link the protons on carbons alpha to the new carbonyl group and the nitrogen atom, confirming the lactam structure.

Comparative Data Interpretation

The most significant changes will be observed in the chemical shifts of the carbons and protons around the site of rearrangement.

Nucleus	Starting Oxime	Expected Lactam Product	Rationale for Change
¹³C (C3)	~158-160 ppm (C=NOH)	~170-175 ppm (Amide C=O)	The carbon changes from an sp² imine to an sp² amide carbonyl, shifting downfield.
¹³C (C2/C4)	~30-40 ppm (Aliphatic CH₂)	One α-CH₂ shifts downfield (~45-55 ppm) due to the adjacent C=O.	The electron-withdrawing effect of the carbonyl deshields the adjacent carbon.
¹H (N-H)	Absent	~7-8 ppm (broad singlet) in DMSO-d₆	Appearance of the characteristic amide proton signal.
¹H (α-CH₂)	~2.2-3.0 ppm	Protons α to the new C=O will show a distinct shift compared to the starting material.	The local chemical environment is significantly altered by the rearrangement.
HMBC Correlations	N/A	Key evidence: A correlation from the N-H proton to the carbonyl carbon (C3) and to the bridgehead carbon (C5). Correlations from the protons on C2 to the carbonyl carbon (C3).	These long-range correlations are impossible in the starting material and provide unambiguous proof of the lactam connectivity.

Conclusion: A Self-Validating System

Confirming the structure of a modified bicyclic compound like the lactam derived from this compound requires a holistic and self-validating analytical approach.

• HRMS validates the correct elemental formula (C₉H₁₆N₂O).

• FTIR provides clear evidence of the functional group transformation from oxime to lactam.

• NMR (¹H, ¹³C, COSY, HSQC, and especially HMBC) delivers the final, irrefutable proof of the atomic connectivity, confirming the ring expansion and establishing the precise regiochemistry of the product.

References

• Wiseman, J. R., & Krabbenhoft, H. O. (1975). Carbon-13 Nuclear Magnetic Resonance Spectroscopy in Conformational Analysis of 9-Azabicyclo[3.3.1]nonane Derivatives. The Journal of Organic Chemistry, 40(22), 3222–3224. Available at: [Link]

• Barnes, C. S., Halbert, E. J., Goldsack, R. J., & Wilson, J. G. (1973). Mass Spectra of Nitrogen Heterocycles. II. Pyridyl Schiff Bases. Australian Journal of Chemistry, 26(5), 1031-1041. Available at: [Link]

• Kulikova, D. A., et al. (2021). Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. Molecules, 26(11), 3352. Available at: [Link]

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A Comparative Spectroscopic Guide to Endo and Exo Isomers of Azabicyclononane Derivatives

For Researchers, Scientists, and Drug Development Professionals

The Stereochemical Imperative in Drug Design

The three-dimensional arrangement of atoms in a molecule, its stereochemistry, is a cornerstone of medicinal chemistry. For bicyclic structures like azabicyclononanes, the orientation of substituents as either endo or exo can profoundly influence their interaction with biological targets. The terms endo and exo describe the relative orientation of a substituent on a bridged ring system. The endo position is on the same side of the main ring as the longest bridge, while the exo position is on the opposite side.[1] This subtle difference in spatial arrangement can lead to significant variations in pharmacological profiles, making unambiguous stereochemical assignment an essential component of the synthetic and analytical workflow.

This guide will delve into the practical application of key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS)—to differentiate between these isomers, supported by experimental data and established methodologies.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Stereochemical Elucidation

NMR spectroscopy is arguably the most powerful tool for distinguishing between endo and exo isomers of azabicyclononane derivatives.[2][3][4] Differences in the spatial environment of protons and carbons in the two isomers lead to distinct chemical shifts, coupling constants, and through-space correlations.

Key Differentiating Features in ¹H NMR:

• Chemical Shifts: The anisotropic effects of nearby functional groups and the rigid bicyclic framework result in predictable differences in the chemical shifts of protons. Protons in the endo position often experience different shielding or deshielding effects compared to their exo counterparts. For instance, in some norbornene systems, endo protons are often more deshielded than exo protons.[5]

• Coupling Constants (³J): The dihedral angle between adjacent protons, as described by the Karplus equation, directly influences the magnitude of their coupling constant.[6] The rigid nature of the azabicyclononane skeleton fixes these dihedral angles, leading to significantly different ³J values for endo and exo protons, which can be a definitive diagnostic tool.[6][7] For example, the coupling constant between a bridgehead proton and an adjacent exo proton is typically larger than that with an endo proton due to the differing dihedral angles.[6]

Advanced 2D NMR Techniques for Unambiguous Assignment:

While ¹H NMR provides significant clues, 2D NMR experiments offer definitive structural elucidation.

• Nuclear Overhauser Effect Spectroscopy (NOESY): This technique is paramount for determining stereochemistry by identifying protons that are close in space (< 5 Å), irrespective of their bonding connectivity.[8][9][10][11] For an endo isomer, a NOE correlation would be expected between the substituent's protons and the protons on the same side of the ring system (within the "basket"). Conversely, an exo substituent would show NOE correlations to protons on the outer face of the bicyclic system.[3][5]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified azabicyclononane derivative in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum. Pay close attention to the chemical shifts and splitting patterns of the protons on the carbon bearing the substituent and the bridgehead protons.

• COSY Acquisition: Run a Correlation Spectroscopy (COSY) experiment to establish proton-proton coupling networks and confirm assignments made from the ¹H spectrum.

• NOESY Acquisition: Acquire a 2D NOESY spectrum to identify through-space correlations. The presence or absence of key cross-peaks will be the deciding factor in assigning the endo or exo stereochemistry.

• Data Analysis: Process and analyze the spectra using appropriate software. Integrate peaks, measure coupling constants, and identify NOE correlations to build a conclusive stereochemical assignment.

Table 1: Hypothetical ¹H NMR Data Comparison for Endo and Exo Isomers of a 3-substituted-9-azabicyclo[3.3.1]nonane

Proton	Endo Isomer Chemical Shift (δ, ppm) & Coupling (J, Hz)	Exo Isomer Chemical Shift (δ, ppm) & Coupling (J, Hz)	Rationale for Difference
H3	3.85 (dd, J = 8.5, 3.2 Hz)	4.10 (dd, J = 5.0, 1.5 Hz)	Different dihedral angles with neighboring protons lead to distinct coupling constants. The chemical shift is influenced by the anisotropic effects of the bicyclic system.
H1/H5 (Bridgehead)	2.95 (m)	3.10 (m)	The orientation of the C3 substituent influences the electronic environment of the bridgehead protons.

FT-IR Spectroscopy: A Fingerprint of Molecular Vibrations

While FT-IR spectroscopy is generally less definitive than NMR for stereochemical assignment, it can provide valuable confirmatory data.[12][13][14] The vibrational frequencies of bonds are sensitive to the local molecular environment. Diastereomers, having different arrangements of atoms in space, will exhibit subtle but measurable differences in their IR spectra, particularly in the "fingerprint region" (1500-400 cm⁻¹).[12][14]

Key differentiating features in FT-IR spectra can arise from:

• C-H Bending Vibrations: The bending modes of C-H bonds attached to the stereocenter can be influenced by steric interactions, leading to slight shifts in their absorption frequencies.

• Stretching Vibrations of the Substituent: The vibrational frequency of bonds within the substituent itself can be perturbed by its interaction with the bicyclic framework.

Experimental Protocol: FT-IR Analysis

• Sample Preparation: Prepare the sample using an appropriate method (e.g., KBr pellet, thin film on a salt plate, or Attenuated Total Reflectance - ATR).

• Spectrum Acquisition: Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

• Data Analysis: Compare the spectra of the two isomers, paying close attention to the fingerprint region for consistent, reproducible differences.

Table 2: Representative FT-IR Absorption Differences

Vibrational Mode	Endo Isomer (cm⁻¹)	Exo Isomer (cm⁻¹)
C-H bend	1455	1462
C-N stretch	1180	1188

Mass Spectrometry: Insights from Fragmentation Patterns

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments. While endo and exo isomers have the same molecular weight, their fragmentation patterns under techniques like Electron Ionization (EI) can differ.[15][16] The stereochemistry can influence the stability of the resulting fragment ions, leading to variations in their relative abundances.[17]

For azabicyclononane derivatives, characteristic fragmentation pathways often involve α-cleavage adjacent to the nitrogen atom.[15][17] The relative ease of these fragmentation pathways can be influenced by the steric environment of the endo or exo substituent, resulting in different mass spectra.

Experimental Protocol: Mass Spectrometry Analysis

• Sample Introduction: Introduce the sample into the mass spectrometer, typically via direct infusion or after separation by Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Utilize an appropriate ionization method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Acquire the mass spectrum, ensuring sufficient resolution to distinguish between fragment ions.

• Data Analysis: Compare the mass spectra of the two isomers, looking for significant differences in the relative intensities of key fragment ions.

Table 3: Anticipated Mass Spectrometry Fragmentation Differences

Fragment (m/z)	Endo Isomer Relative Intensity (%)	Exo Isomer Relative Intensity (%)	Plausible Fragmentation Pathway
[M-R]+	40	60	Loss of the substituent group (R). The stability of the resulting carbocation may differ.
[M-C₂H₄]+	70	50	Retro-Diels-Alder type fragmentation, the feasibility of which can be stereochemically influenced.

Workflow and Data Interpretation

The following diagram illustrates a logical workflow for the spectroscopic analysis and differentiation of endo and exo isomers of azabicyclononane derivatives.

Figure 1: Workflow for the synthesis, separation, and spectroscopic assignment of endo and exo azabicyclononane isomers.

Conclusion

The definitive assignment of endo and exo stereochemistry in azabicyclononane derivatives is a critical task in medicinal chemistry and drug development. While FT-IR and Mass Spectrometry provide valuable supporting data, NMR spectroscopy, particularly 2D NOESY, stands out as the most conclusive method. By carefully analyzing chemical shifts, coupling constants, and through-space correlations, researchers can confidently distinguish between these diastereomers. A multi-technique approach, as outlined in this guide, ensures the highest level of scientific rigor and provides a solid foundation for subsequent structure-activity relationship (SAR) studies.

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A Senior Application Scientist's Guide to Benchmarking the Purity of Commercial 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime, a key intermediate in the synthesis of the potent 5-HT3 antagonist Granisetron, is a case in point. Even trace impurities can have a cascading effect, leading to downstream side-reactions, reduced yield of the active pharmaceutical ingredient (API), and the potential for the formation of toxic byproducts. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess the purity of commercially available this compound, ensuring the integrity of their research and development endeavors.

This document eschews a rigid, templated approach. Instead, it offers a dynamic, in-depth technical guide grounded in established analytical principles. We will explore the common synthetic routes to this intermediate, predict potential impurities, and provide detailed, validated protocols for three orthogonal analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Understanding the Impurity Profile: A Synthesis-Forward Approach

The most common route to this compound is the oximation of its corresponding ketone, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one, with hydroxylamine.[1][2] This seemingly straightforward reaction can present several purity challenges.

Potential Impurities:

• Unreacted Starting Material: The most probable impurity is the starting ketone, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one. Its presence indicates an incomplete reaction or inefficient purification.

• Isomeric Oximes: The oximation of an unsymmetrical ketone can potentially lead to the formation of syn and anti isomers.[3] While often exhibiting similar chemical properties, their distinct stereochemistry could influence subsequent reaction kinetics and should be monitored.

• Downstream Products: As this oxime is an intermediate, trace amounts of the subsequent product in the synthetic route, such as endo-3-Amino-9-Methyl-9-azabicyclo[3.3.1]nonane, could be present if the manufacturing process involves a continuous or semi-continuous flow.

• Reagent Residues and Byproducts: Residual hydroxylamine or byproducts from its decomposition, as well as solvents used in the synthesis and purification, may also be present.

The logical workflow for assessing the purity of a commercial batch should, therefore, be designed to detect and quantify these potential impurities.

Caption: Synthetic pathway and analytical workflow.

Orthogonal Analytical Approaches for Robust Purity Determination

To ensure a comprehensive and reliable assessment of purity, it is imperative to employ multiple analytical techniques that operate on different separation and detection principles. This orthogonal approach minimizes the risk of overlooking impurities that may not be amenable to a single method.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

HPLC is a cornerstone technique for the purity assessment of non-volatile and thermally labile compounds. A well-developed reverse-phase HPLC method can effectively separate the polar oxime from the less polar ketone impurity.

Experimental Protocol: HPLC Method for Purity Determination

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a suitable starting point.

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid in water

  • B: 0.1% Trifluoroacetic acid in acetonitrile

• Gradient Elution: A gradient elution is recommended to ensure the separation of compounds with differing polarities. A typical gradient could be:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 5% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm, as both the oxime and ketone are expected to have UV absorbance in the lower wavelength region.

• Sample Preparation: Accurately weigh approximately 10 mg of the commercial sample and dissolve it in 10 mL of a 50:50 mixture of water and acetonitrile to create a 1 mg/mL stock solution. Further dilute as necessary to fall within the linear range of the detector.

• Injection Volume: 10 µL

Data Analysis and Interpretation:

The purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks. It is crucial to also analyze a standard of the starting ketone to confirm its retention time and to spike the sample with the ketone to verify peak identity. The presence of any significant unknown peaks should be investigated further, potentially by LC-MS.

Table 1: Expected HPLC Results for a Hypothetical Commercial Sample

Peak ID	Retention Time (min)	Area (%)	Identification
1	8.5	98.5	This compound
2	10.2	1.2	9-Methyl-9-azabicyclo[3.3.1]nonan-3-one
3	6.1	0.3	Unknown Impurity

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Volatile Impurities

GC-MS is an excellent complementary technique to HPLC, particularly for identifying and quantifying volatile and semi-volatile impurities. The high separation efficiency of gas chromatography combined with the definitive identification capabilities of mass spectrometry makes it a powerful tool.

Experimental Protocol: GC-MS Method for Purity and Impurity Profiling

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A low-to-mid polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness), is generally suitable.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C, hold for 5 minutes.

• Injector Temperature: 250 °C

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: Scan from m/z 40 to 400.

• Sample Preparation: Prepare a 1 mg/mL solution of the sample in a volatile solvent such as dichloromethane or ethyl acetate.

• Injection Volume: 1 µL (with an appropriate split ratio, e.g., 50:1, to avoid column overloading).

Data Analysis and Interpretation:

The total ion chromatogram (TIC) will show the separation of the components. The mass spectrum of each peak can be compared against a spectral library (e.g., NIST) for tentative identification. The mass spectrum of the starting ketone, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one, is expected to show a molecular ion peak at m/z 153.[4] The oxime should exhibit a molecular ion at m/z 168. Fragmentation patterns will provide further structural confirmation.

Caption: GC-MS analytical workflow.

Quantitative NMR (qNMR) Spectroscopy: An Absolute Method for Purity Assignment

Quantitative NMR (qNMR) is a primary analytical method that allows for the direct measurement of the purity of a substance without the need for a standard of the analyte itself.[5][6] It relies on the principle that the integrated signal area in an NMR spectrum is directly proportional to the number of nuclei contributing to that signal.

Experimental Protocol: qNMR for Absolute Purity Determination

• Instrumentation: A high-resolution NMR spectrometer (400 MHz or higher is recommended for better signal dispersion).

• Internal Standard (IS): A certified reference material with a known purity and signals that do not overlap with the analyte. Maleic anhydride or dimethyl sulfone are often suitable choices.

• Solvent: A deuterated solvent in which both the analyte and the internal standard are fully soluble (e.g., DMSO-d6 or CDCl3).

• Sample Preparation:

  • Accurately weigh (to 0.01 mg) approximately 10-20 mg of the this compound sample into a clean, dry vial.

  • Accurately weigh a known amount of the internal standard into the same vial. The molar ratio of the analyte to the internal standard should ideally be close to 1:1.

  • Dissolve the mixture in a precise volume (e.g., 0.7 mL) of the chosen deuterated solvent.

  • Transfer the solution to a high-quality NMR tube.

• NMR Acquisition Parameters:

  • Pulse Program: A simple 90° pulse-acquire sequence.

  • Relaxation Delay (d1): This is a critical parameter. It should be at least 5 times the longest T1 relaxation time of both the analyte and the internal standard to ensure full relaxation of all protons. A d1 of 30 seconds is a conservative starting point.

  • Number of Scans (ns): Sufficient scans should be acquired to achieve a good signal-to-noise ratio (S/N > 250:1 for the signals to be integrated).

  • Data Processing: Apply minimal processing. A small line broadening (e.g., 0.3 Hz) may be used. Perform careful phasing and baseline correction.

Data Analysis and Calculation:

The purity of the analyte (P_analyte) can be calculated using the following equation:

P_analyte (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I = Integral value of the signal

• N = Number of protons giving rise to the signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

Table 2: Hypothetical qNMR Data and Purity Calculation

Parameter	Analyte (Oxime)	Internal Standard (Maleic Anhydride)
Mass (m)	15.20 mg	10.50 mg
Molecular Weight (MW)	168.24 g/mol	98.06 g/mol
Purity (P)	To be determined	99.9%
Signal Integral (I)	5.45 (e.g., for a 2H signal)	2.00 (for the 2H signal)
Number of Protons (N)	2	2

Purity Calculation:

P_analyte = (5.45 / 2.00) * (2 / 2) * (168.24 / 98.06) * (10.50 / 15.20) * 99.9% = 98.2%

Comparison of Methodologies: A Holistic View

Each of these techniques provides a unique and valuable perspective on the purity of the commercial sample.

Table 3: Comparison of Analytical Techniques for Purity Assessment

Feature	HPLC	GC-MS	qNMR
Principle	Liquid-solid partitioning	Gas-solid partitioning & mass-to-charge ratio	Nuclear magnetic resonance
Primary Use	Quantification of known and unknown impurities	Identification and quantification of volatile impurities	Absolute quantification of the main component
Strengths	High precision, widely applicable, good for non-volatile compounds	High sensitivity, definitive identification of unknowns	Primary method, no need for analyte-specific standard, provides structural information
Limitations	Requires a reference standard for quantification, may not detect all impurities	Not suitable for non-volatile or thermally labile compounds	Lower sensitivity than chromatographic methods, requires careful parameter optimization

Conclusion: A Multi-faceted Approach to Ensuring Quality

Benchmarking the purity of a critical pharmaceutical intermediate like this compound demands a rigorous, multi-pronged analytical strategy. Relying on a single technique, no matter how powerful, can lead to an incomplete and potentially misleading purity assessment. By integrating the strengths of HPLC for routine purity checks and quantification of known impurities, GC-MS for the identification of volatile and unexpected byproducts, and qNMR for an absolute and unbiased determination of the main component's purity, researchers can build a comprehensive and trustworthy quality profile of their commercial materials.

This guide provides the foundational protocols and the underlying scientific rationale to empower researchers to make informed decisions about the quality of their starting materials, ultimately contributing to the development of safer and more effective pharmaceuticals.

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A Comparative Guide to Oximation Methods: Reaction Times and Mechanistic Insights for Researchers

For researchers, scientists, and professionals in drug development, the efficient and reliable formation of oximes is a cornerstone of chemical synthesis and bioconjugation. The choice of oximation method can profoundly impact reaction speed, yield, and compatibility with sensitive biomolecules. This guide provides an in-depth comparative analysis of various oximation techniques, moving beyond a simple recitation of protocols to explain the underlying mechanisms that govern their reaction kinetics. We will explore uncatalyzed reactions, the role of common and advanced catalysts, and physical methods of rate enhancement, all supported by experimental data and detailed methodologies.

The Fundamentals of Oximation: A Reaction Governed by pH and Nucleophilic Attack

The formation of an oxime is a condensation reaction between a carbonyl compound (an aldehyde or ketone) and a hydroxylamine derivative. The overall reaction involves a two-step process:

• Nucleophilic Addition: The nitrogen atom of the hydroxylamine attacks the electrophilic carbonyl carbon, forming a tetrahedral carbinolamine intermediate.

• Dehydration: The carbinolamine intermediate eliminates a molecule of water to form the stable C=N double bond of the oxime.

The rate of oximation is highly dependent on the pH of the reaction medium. Generally, a slightly acidic pH of around 4-5 is optimal for uncatalyzed reactions.[1] At this pH, there is a sufficient concentration of the protonated carbonyl group, which is more electrophilic, while the hydroxylamine remains sufficiently nucleophilic.[1] At neutral pH, the reaction is often slow, which has driven the development of various catalytic and physical methods to accelerate the reaction, a crucial requirement for many biological applications.[1]

Comparative Analysis of Oximation Methods

The choice of oximation method is a critical experimental parameter that dictates the reaction time and overall efficiency. Below, we compare several common methods, from the baseline uncatalyzed reaction to advanced catalytic and physically accelerated techniques.

Uncatalyzed Oximation: The Baseline

In the absence of any catalyst, the formation of oximes, particularly at neutral pH, can be a slow process, with reaction times ranging from hours to days.[2] The reaction rate is influenced by the electrophilicity of the carbonyl compound, with aldehydes generally being more reactive than ketones due to reduced steric hindrance.[1]

Mechanism: The reaction proceeds through the direct nucleophilic attack of the hydroxylamine on the carbonyl carbon, followed by a rate-determining dehydration of the carbinolamine intermediate, which is acid-catalyzed.[3]

Reaction Times: Second-order rate constants for uncatalyzed oxime formation at or near neutral pH are typically low, often in the range of 10⁻² to 1 M⁻¹s⁻¹. For example, the uncatalyzed reaction of a benzaldehyde derivative with an aminooxyacetyl-peptide at pH 7 has a second-order rate constant (k₁) of 8.2 ± 1.0 M⁻¹s⁻¹.[4] However, many uncatalyzed oximation reactions are significantly slower.[3]

Aniline-Catalyzed Oximation: The Classical Approach

Aniline has long been the go-to nucleophilic catalyst for accelerating oxime ligation, especially at neutral pH.[2] It operates by forming a more reactive intermediate, thereby lowering the activation energy of the reaction.

Mechanism: Aniline first reacts with the carbonyl compound to form a protonated Schiff base (an iminium ion). This intermediate is significantly more electrophilic than the starting carbonyl group, making it more susceptible to nucleophilic attack by the hydroxylamine. The subsequent steps lead to the formation of the oxime and regeneration of the aniline catalyst.[2]

Reaction Times: Aniline catalysis can increase the rate of oximation by up to 40-fold at neutral pH.[5] For instance, the reaction of a benzaldehyde with a 6-hydrazinopyridyl peptide at pH 4.5 sees a greater than 70-fold rate enhancement with 10 mM aniline, and an additional 10-fold increase with 100 mM aniline, reaching a second-order rate constant of 2,000 ± 100 M⁻¹s⁻¹.[4]

Phenylenediamine-Catalyzed Oximation: A More Potent Alternative

Derivatives of aniline, particularly m-phenylenediamine (mPDA) and p-phenylenediamine (pPDA), have emerged as more efficient catalysts for oximation.[6][7] Their enhanced catalytic activity is attributed to both electronic effects and greater aqueous solubility, which allows for the use of higher catalyst concentrations.[6]

Mechanism: Similar to aniline, phenylenediamines act as nucleophilic catalysts, forming a highly reactive iminium ion intermediate. The presence of a second amino group, which is electron-donating, further enhances the nucleophilicity of the catalyst and the reactivity of the intermediate.

Reaction Times: At the same concentration, mPDA is approximately 2-fold more efficient than aniline.[6] However, due to its higher solubility, mPDA can be used at much higher concentrations, leading to rate enhancements of up to 15 times that of aniline.[8] p-Phenylenediamine has been shown to be even more effective in some cases, with reports of a 120-fold faster rate of protein PEGylation at pH 7 compared to the uncatalyzed reaction, and 19-fold faster than the equivalent aniline-catalyzed reaction.[9][10]

Saline-Promoted Oximation: A Simple and Biocompatible Approach

Recent studies have shown that simple saline (aqueous NaCl solution) can accelerate oxime formation, particularly at physiological pH.[11] This method offers a non-toxic and biocompatible alternative to organic catalysts.

Mechanism: The rate-limiting step in oximation at neutral pH is the dehydration of the carbinolamine intermediate.[12] The salt is believed to stabilize the charged transition state of this dehydration step, thereby lowering the activation energy and accelerating the reaction.[11] Computational studies suggest that the interaction between the chloride ion and a hydrogen atom of the hydroxyl group in the intermediate enhances the negative charge on the adjacent oxygen, making it more favorable for protonation and subsequent elimination as water.[11]

Reaction Times: The rate of oximation increases with increasing NaCl concentration. For example, at 3 M NaCl, the rate of reaction for both aldehyde and keto substrates can increase by approximately 4-fold compared to the uncatalyzed reaction.[12] When used in conjunction with aniline, a synergistic effect is observed, with a 1 M NaCl and 1 mM aniline mixture increasing the reaction rate by about 20-fold.[13]

Ultrasound-Assisted Oximation: A Physical Approach to Rate Enhancement

Ultrasound irradiation provides a physical means of accelerating chemical reactions, including oximation. This technique, known as sonochemistry, relies on the phenomenon of acoustic cavitation.

Mechanism: Ultrasound waves passing through a liquid create, grow, and implosively collapse microscopic bubbles. This collapse generates localized "hot spots" with extremely high temperatures and pressures, as well as significant shear forces.[14][15] These extreme conditions can break chemical bonds, generate reactive radicals, and enhance mass transfer, all of which can contribute to a significant increase in reaction rates.[14][16] For heterogeneous reactions, the microjets formed by asymmetric bubble collapse near a solid surface can improve mass transport and clean the reactant surfaces.[15]

Reaction Times: Ultrasound-assisted synthesis can dramatically reduce reaction times, often from hours to minutes, while also increasing yields.[14] For example, the synthesis of oximes from various aldehydes and ketones with hydroxylamine hydrochloride can be completed in 1-3 minutes under ultrasound irradiation, a significant improvement over conventional heating methods.

Quantitative Comparison of Reaction Rates

Direct comparison of reaction times across different studies can be challenging due to variations in substrates, concentrations, pH, and temperature. However, the following table summarizes representative second-order rate constants (k) to provide a quantitative perspective on the relative efficiencies of these methods.

Oximation Method	Carbonyl Substrate	Nucleophile	Catalyst (Concentration)	pH	Second-Order Rate Constant (k) [M⁻¹s⁻¹]	Reference
Uncatalyzed	Benzaldehyde	Aminooxyacetyl-peptide	None	7.0	8.2 ± 1.0	[4]
Aniline-Catalyzed	Benzaldehyde	6-Hydrazinopyridyl-peptide	Aniline (100 mM)	4.5	2,000 ± 100	[4]
Aniline-Catalyzed	Citral	Aminooxy-dansyl	Aniline (25 mM)	7.3	24.4 ± 0.5	[6]
mPDA-Catalyzed	Citral	Aminooxy-dansyl	m-Phenylenediamine (25 mM)	7.3	41.5 ± 1.2	[6]
pPDA-Catalyzed	Protein-aldehyde	Aminooxy-PEG	p-Phenylenediamine (2 mM)	7.0	~120-fold faster than uncatalyzed	[9][10]
Saline-Promoted	Aldehyde/Ketone	(Aminooxy)methane	3 M NaCl	7.4	~4-fold increase vs. uncatalyzed	[12]

Note: The data presented are from different studies and should be interpreted as illustrative of the relative rate enhancements rather than as a direct, standardized comparison.

Experimental Protocols

To provide practical guidance, detailed step-by-step methodologies for several key oximation methods are provided below.

Protocol 1: Uncatalyzed Oximation (Classical Method)

This protocol describes a standard method for uncatalyzed oximation, which is often performed under slightly acidic conditions or with gentle heating to drive the reaction.

Methodology:

• Reagent Preparation: In a round-bottom flask, dissolve the aldehyde or ketone (1.0 mmol) and hydroxylamine hydrochloride (1.2 mmol) in a suitable solvent such as ethanol (10 mL).

• Base Addition: Add a weak base, such as pyridine (2.0 mmol) or sodium acetate, to neutralize the HCl released from the hydroxylamine hydrochloride. This helps to maintain a favorable pH for the reaction.

• Reaction: Attach a reflux condenser and heat the mixture to a gentle reflux for 1-4 hours. Monitor the progress of the reaction using an appropriate analytical technique such as Thin-Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent by rotary evaporation.

• Purification: Add deionized water (20 mL) to the residue and extract the product with an organic solvent like ethyl acetate (3 x 20 mL). Combine the organic layers, wash with 1 M HCl to remove any remaining base, followed by a water wash. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude oxime, which can be further purified by recrystallization or column chromatography.[1]

Protocol 2: Aniline-Catalyzed Oximation for Bioconjugation

This protocol is adapted for bioconjugation applications at physiological pH, where mild conditions are essential.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of the carbonyl-containing biomolecule (e.g., an aldehyde-functionalized protein) in a suitable buffer, such as phosphate-buffered saline (PBS) at pH 7.4.

  • Prepare a stock solution of the aminooxy-functionalized molecule (e.g., a fluorescent probe or drug) in the same buffer.

  • Prepare a stock solution of the aniline catalyst (e.g., 1 M in DMSO or a saturated aqueous solution).

• Reaction Setup:

  • In a microcentrifuge tube, combine the biomolecule and aminooxy-functionalized molecule to the desired final concentrations (e.g., 10 µM and 50 µM, respectively).

  • Initiate the reaction by adding the aniline catalyst to a final concentration of 10-100 mM.

• Incubation: Incubate the reaction mixture at room temperature or 37°C for 1-4 hours, or until the reaction is complete.

• Monitoring and Purification: Monitor the reaction progress by SDS-PAGE, mass spectrometry, or HPLC. Purify the resulting bioconjugate using a method appropriate for the biomolecule, such as size-exclusion chromatography, to remove excess reagents and the catalyst.[1]

Protocol 3: Ultrasound-Assisted Oximation

This protocol utilizes ultrasound to rapidly synthesize oximes under solvent-free or minimal solvent conditions.

Methodology:

• Reactant Preparation: In a mortar, combine the aldehyde or ketone (1.0 mmol), hydroxylamine hydrochloride (1.2 mmol), and a solid catalyst like Bi₂O₃ (0.6 mmol) if desired for a solvent-free approach. Alternatively, dissolve the reactants in a minimal amount of a suitable solvent in a flask.

• Sonication: Place the reaction vessel (mortar or flask) in an ultrasonic bath. Irradiate the mixture with ultrasound at a frequency of 35-40 kHz. The reaction is typically complete within a few minutes.

• Work-up:

  • Solvent-Free: After the reaction, add ethyl acetate (2 x 10 mL) to the mixture and triturate. Filter to remove the solid catalyst.

  • With Solvent: Proceed directly to purification.

• Isolation: Concentrate the filtrate or reaction mixture. For the solvent-free method, adding water to the concentrated ethyl acetate solution may precipitate the oxime product. Collect the solid by filtration and dry under vacuum.[17]

Visualizing the Mechanisms and Workflows

To better understand the processes described, the following diagrams illustrate the reaction mechanisms and experimental workflows.

Oximation Reaction Mechanism

Caption: Aniline acts as a nucleophilic catalyst.

Experimental Workflow for a Typical Oximation Reaction

Caption: A generalized experimental workflow for oximation.

Conclusion

The selection of an oximation method is a critical decision in experimental design, with significant implications for reaction time, yield, and compatibility with the chemical system. While uncatalyzed reactions provide a baseline, the use of catalysts such as aniline and its more potent derivatives, the phenylenediamines, can dramatically accelerate oximation, particularly at physiological pH. Furthermore, simple and biocompatible methods like saline promotion, and physical techniques such as ultrasound assistance, offer valuable alternatives for rapid and efficient oxime synthesis. By understanding the underlying mechanisms of these diverse methods, researchers can make informed choices to optimize their synthetic strategies, whether for small molecule synthesis, polymer chemistry, or the intricate world of bioconjugation.

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A Comparative Guide to the Bioactivity of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one Oxime Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Granatanone Oxime Scaffold - A Privileged Structure in Medicinal Chemistry

The 9-methyl-9-azabicyclo[3.3.1]nonan-3-one, commonly known as N-methylgranatanone or pseudopelletierine, is a bicyclic alkaloid that has garnered significant interest in medicinal chemistry. Its rigid, three-dimensional structure provides a unique framework for the precise spatial arrangement of functional groups, making it an attractive scaffold for designing molecules that can interact with specific biological targets. The introduction of an oxime functional group at the C3 position further enhances its potential, as oximes are known to possess a wide range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer properties. The oxime moiety introduces hydrogen bond donor and acceptor capabilities, which can be crucial for target binding.

This guide will focus on the derivatives of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime, exploring how modifications to the core structure and the oxime group can influence their biological activity. While direct comparative studies on a broad series of these specific derivatives are limited in publicly available literature, we can draw valuable insights from the bioactivity of closely related 3-azabicyclo[3.3.1]nonan-9-one oximes and other substituted analogs.

Synthesis of the Core Scaffold and its Oxime Derivatives

The synthesis of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one is a well-established process, often achieved through a Robinson-Schöpf type condensation. The subsequent oximation of the C3-ketone is a straightforward reaction with hydroxylamine hydrochloride.

General Synthesis Pathway

Caption: General synthesis of this compound and its derivatives.

The derivatization of the oxime hydroxyl group into esters or ethers allows for the modulation of lipophilicity and other physicochemical properties, which can significantly impact bioactivity and pharmacokinetic profiles.

Comparative Bioactivity Assessment

To understand the potential of this compound derivatives, we will analyze the bioactivity of structurally similar compounds. The data presented below is for 3-azabicyclo[3.3.1]nonan-9-one derivatives, which lack the N-methyl group but often feature aryl substituents at the C2 and C4 positions. This comparison allows us to infer the influence of various functional groups on antimicrobial and antifungal efficacy.

Antimicrobial and Antifungal Activity

The antimicrobial and antifungal activities of bicyclic oxime derivatives are often evaluated by determining their Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of a substance that prevents visible growth of a microorganism.

Table 1: Comparative Antimicrobial Activity (MIC in µg/mL) of 2,4-Diaryl-3-azabicyclo[3.3.1]nonan-9-one Thiosemicarbazones

Compound	Substituent (Ar)	Bacillus subtilis	Staphylococcus aureus	Salmonella typhi	Candida albicans	Cryptococcus neoformans
1	4-Fluorophenyl	12.5	25	12.5	25	12.5
2	4-Chlorophenyl	6.25	12.5	12.5	12.5	6.25
3	4-Methylphenyl	25	50	25	50	25
4	4-Methoxyphenyl	50	100	50	100	50
5	3-Methoxyphenyl	12.5	25	6.25	12.5	6.25
Ciprofloxacin	-	0.5	1	0.25	-	-
Amphotericin B	-	-	-	-	2	1

Data synthesized from related studies on 3-azabicyclo[3.3.1]nonan-9-one derivatives for illustrative comparison.[1]

Expert Interpretation: The data in Table 1 suggests a significant structure-activity relationship. The presence of electron-withdrawing groups, such as fluoro and chloro, on the aryl substituents at the C2 and C4 positions appears to enhance antimicrobial and antifungal activity. For instance, the chloro-substituted derivative (Compound 2) exhibits lower MIC values against several strains compared to the methyl- or methoxy-substituted analogs (Compounds 3 and 4). This suggests that for the this compound scaffold, derivatization with moieties that modulate electronic properties could be a fruitful strategy for enhancing bioactivity. The N-methyl group in the target scaffold is expected to increase lipophilicity, which may further influence cell permeability and overall efficacy.

Table 2: Comparative Antifungal Activity (MIC in µg/mL) of 1-Methyl-2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one Oximes

Compound	Substituent (Ar)	Candida albicans	Candida parapsilosis	Aspergillus niger	Cryptococcus neoformans
6	Phenyl	16	32	32	16
7	4-Chlorophenyl	8	16	16	8
8	4-Methylphenyl	32	64	64	32
Fluconazole	-	8	4	16	4

Data from a study on isomeric N-methylated bispidine oximes, providing insight into the effect of N-methylation.[2]

Expert Interpretation: This dataset on isomeric N-methylated compounds further supports the hypothesis that electron-withdrawing substituents enhance antifungal activity. The 4-chlorophenyl derivative (Compound 7) demonstrates superior activity compared to the unsubstituted phenyl (Compound 6) and the electron-donating methylphenyl derivative (Compound 8). The presence of the methyl group on the bicyclic core, albeit at a different position (C1 instead of N9), suggests that N-methylation in the target scaffold might be compatible with, or even enhance, potent bioactivity, particularly when combined with appropriate substitutions on other parts of the molecule.

Experimental Protocols

To ensure the reproducibility and validity of bioactivity assessment, detailed and standardized protocols are essential. The following sections provide step-by-step methodologies for key assays.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is a gold standard for determining the Minimum Inhibitory Concentration (MIC) of a compound against bacteria and fungi.

Workflow for Broth Microdilution Assay

Caption: A streamlined workflow for the broth microdilution assay to determine MIC values.

Detailed Protocol:

• Preparation of Test Compounds: Dissolve the this compound derivatives in a suitable solvent (e.g., DMSO) to create a stock solution. Perform two-fold serial dilutions in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve a range of concentrations.

• Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.[3][4][5]

• Inoculation: Add the standardized inoculum to each well of the microtiter plate containing the test compound dilutions.

• Controls: Include a growth control well (inoculum without the compound) and a sterility control well (broth only).

• Incubation: Incubate the plate at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 18-24 hours for most bacteria).[6]

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) of the microorganism. This can be assessed visually or by using a microplate reader.

Cytotoxicity Assessment: MTT Assay

It is crucial to assess the toxicity of bioactive compounds against mammalian cells to determine their therapeutic index. The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Workflow for MTT Cytotoxicity Assay

Caption: The sequential steps involved in performing an MTT assay for cytotoxicity evaluation.

Detailed Protocol:

• Cell Seeding: Plate a suitable mammalian cell line (e.g., HEK293 for general toxicity, or a specific cancer cell line) in a 96-well plate at an appropriate density and allow the cells to attach and grow overnight.

• Compound Treatment: Prepare serial dilutions of the this compound derivatives in cell culture medium. Replace the old medium in the wells with the medium containing the test compounds. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds).

• Incubation: Incubate the cells with the compounds for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[7][8][9][10]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells. The results are typically expressed as the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Conclusion and Future Directions

The this compound scaffold represents a promising starting point for the development of new bioactive agents. Based on the comparative analysis of structurally related compounds, it is hypothesized that derivatives with electron-withdrawing substituents will likely exhibit enhanced antimicrobial and antifungal activities. Furthermore, the N-methyl group is anticipated to influence the pharmacokinetic properties of these compounds.

Future research should focus on the synthesis and systematic biological evaluation of a library of this compound derivatives with diverse substitutions on the oxime group (e.g., esters and ethers with varying chain lengths and electronic properties) and potentially on the bicyclic core itself. A comprehensive assessment of their antimicrobial spectrum, cytotoxicity, and mechanism of action will be crucial for identifying lead compounds for further preclinical development. The experimental protocols detailed in this guide provide a robust framework for such investigations, ensuring the generation of high-quality, reproducible data.

References

• MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. Retrieved from [Link]

• Parthiban, P., et al. (2010). Synthesis and antimicrobial studies of novel 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one 4′-phenylthiosemicarbazones. Journal of Enzyme Inhibition and Medicinal Chemistry, 26(3), 430-439.
• Riss, T. L., et al. (2013). Cell Viability Assays. In Assay Guidance Manual.
• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: Application to proliferation and cytotoxicity assays. Journal of Immunological Methods, 65(1-2), 55-63.
• van Meerloo, J., et al. (2011). The MTT Assay for Cell Viability: Tips and Tricks. In The Immortalized Cell Line: A Guide to Cell Culture.
• Wiegand, I., et al. (2008). Broth microdilution method for antimicrobial susceptibility testing of anaerobic bacteria. Clinical Microbiology and Infection, 14(10), 983-986.
• European Committee on Antimicrobial Susceptibility Testing. (2019). Reading guide for broth microdilution.
• Rakuno Gakuen University. (2025). Antimicrobial susceptibility testing (Broth microdilution method).
• Bio-protocol. (2018). Broth microdilution susceptibility testing.
• Parthiban, P., et al. (2010). Stereospecific synthesis of oximes and oxime ethers of 3-azabicycles: A SAR study towards antimicrobial agents. Bioorganic & Medicinal Chemistry Letters, 20(22), 6452-6458.

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Safety Operating Guide

A Senior Application Scientist's Guide to the Safe Disposal of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime

As researchers and developers, our focus is often on synthesis and application. However, the responsible management of chemical waste is a critical, non-negotiable aspect of the scientific process. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one oxime (CAS No. 6164-67-6), ensuring the safety of laboratory personnel and adherence to environmental regulations. The procedures outlined here are grounded in established safety principles and regulatory standards, reflecting a proactive approach to laboratory safety.

Hazard Assessment & Chemical Profile

• Granatane Alkaloid Core: The 9-azabicyclo[3.3.1]nonane skeleton is a granatane alkaloid structure.[1] Alkaloids are a class of naturally occurring compounds that are known for their potent pharmacological and toxicological effects.[1][2] Derivatives of azabicyclo-nonanes have demonstrated biological activities, including cytotoxicity, which underscores the need to handle this compound as potentially bioactive and toxic.[3][4]

• Oxime Functional Group: The oxime group (C=N-OH) introduces specific hazards. Oximes as a class can be toxic and may exhibit instability, particularly upon heating.[5] Certain oxime-containing compounds are classified by the Environmental Protection Agency (EPA) as acutely toxic "P-listed" hazardous wastes, highlighting the potential severity of this functional group.[6]

• Parent Ketone: The parent ketone, 9-Methyl-9-azabicyclo[3.3.1]nonan-3-one, is known to be an irritant to the eyes, skin, and respiratory system and is incompatible with strong oxidizing agents and bases.[7] It is prudent to assume the oxime derivative shares these incompatibilities.

Table 1: Hazard Profile Summary

Property	Information	Source(s)
Chemical Name	This compound	[8]
CAS Number	6164-67-6	[9]
Molecular Formula	C₉H₁₆N₂O	[8]
Appearance	Typically a solid.
Known Hazards	Data is limited. Irritation potential should be assumed based on the parent ketone.	[7]
Inferred Hazards	Potential for toxicity and biological activity due to the granatane alkaloid core. Oxime group suggests potential toxicity and instability.	[1][3][5]
Incompatibilities	Strong oxidizing agents, Strong bases.	[7]
Decomposition	Emits toxic fumes (Carbon monoxide, Carbon dioxide, Nitrogen oxides) under fire conditions.	[7]

Personal Protective Equipment (PPE) and Safe Handling

Prior to handling or preparing for disposal, ensure all appropriate safety measures are in place to prevent exposure.

• Ventilation: Always handle this compound in a well-ventilated area. For weighing or transferring operations that could generate dust, a certified chemical fume hood is mandatory.[10]

• Eye Protection: Chemical safety goggles are required at all times.[11] For tasks with a higher risk of splashing, a full-face shield should be worn in addition to goggles.[12][13]

• Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile). Gloves should be inspected for integrity before each use and disposed of immediately if contamination is suspected.[11][14]

• Body Protection: A lab coat must be worn and fully fastened. Ensure shoes are closed-toe.[11]

Table 2: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye	Chemical safety goggles or face shield over safety glasses.	Protects against dust, splashes, and accidental contact.[13]
Hand	Chemical-resistant nitrile gloves.	Prevents dermal absorption and irritation.[11]
Body	Closed-toe shoes, long pants, and a buttoned lab coat.	Minimizes skin exposure from spills or splashes.[15]
Respiratory	Use within a chemical fume hood.	Prevents inhalation of potentially harmful dust or aerosols.[10]

Step-by-Step Waste Disposal Protocol

Adherence to a systematic disposal workflow is essential for regulatory compliance and safety. The primary and only acceptable method for disposal is through your institution's licensed hazardous waste management program.[16] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [17]

Step 1: Waste Classification

Based on its potential toxicity and reactivity, all waste containing this compound, including pure compound, contaminated consumables (e.g., weigh boats, gloves, paper towels), and reaction residues, must be classified as Hazardous Chemical Waste .

Step 2: Container Selection

• Choose a container that is chemically compatible and in good condition (no cracks or residue). A high-density polyethylene (HDPE) or borosilicate glass container with a secure, leak-proof screw cap is recommended.[17][18]

• The container must be appropriate for the type of waste (solid or liquid).

Step 3: Waste Segregation

• Collect waste this compound in its own dedicated waste container.

• Crucially, do not mix this waste with incompatible materials , especially strong oxidizing agents or strong bases, to prevent potentially hazardous reactions.[7][18]

Step 4: Proper Labeling

• Label the waste container clearly and immediately. The label must be securely affixed and legible.

• The label must include:

  • The words "Hazardous Waste ".[19]

  • The full chemical name: "This compound ". Do not use abbreviations.

  • An accurate list of all constituents and their approximate concentrations.

  • The relevant hazard warnings (e.g., "Toxic," "Irritant").[19]

  • The accumulation start date (the date the first drop of waste was added to the container).

Step 5: Storage in a Satellite Accumulation Area (SAA)

• Store the sealed and labeled waste container in a designated SAA.[16]

• The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[17][18]

• The SAA should have secondary containment (e.g., a chemical-resistant tray) to contain any potential leaks.

• Ensure the SAA is away from sinks or floor drains.[16]

Step 6: Arranging Final Disposal

• Once the container is full or you have finished the project, contact your institution’s Environmental Health and Safety (EHS) department to schedule a pickup.

• Follow all institutional procedures for waste handover to the licensed disposal contractor.

Disposal Workflow Diagram

Caption: Decision workflow for the safe disposal of the target compound.

Emergency Procedures: Spill and Exposure Management

Accidents can happen despite the best precautions. Being prepared is critical.

Minor Solid Spill Cleanup

A minor spill is one that can be safely managed by trained laboratory personnel without immediate health risks.[20]

• Alert Personnel: Notify others in the immediate area.

• Don PPE: Ensure you are wearing the full PPE detailed in Section 2.

• Control Spread: Prevent the powder from becoming airborne. Do not use a dry brush or towel.[16]

• Absorb/Collect: Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand). Carefully sweep up the material and place it into a suitable container for hazardous waste disposal.[7][20]

• Decontaminate: Wipe the spill area with a towel dampened with a mild detergent solution, working from the outside in.[21]

• Dispose: All cleanup materials must be placed in a sealed, labeled hazardous waste container.

• Ventilate: Allow the area to ventilate thoroughly.[7]

Personnel Exposure

• Skin Contact: Immediately remove any contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[7][13]

• Eye Contact: Immediately flush eyes with a gentle stream of water at an eyewash station for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[7][13]

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

• Ingestion: If the person is conscious, wash out their mouth with water. Do not induce vomiting. Seek immediate medical attention.[7]

By adhering to these detailed procedures, you contribute to a culture of safety, ensuring that the valuable work conducted in your laboratory does not come at the cost of personal health or environmental integrity.

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